2-Nitro-4-(trifluoromethoxy)toluene

• CAS: 70692-45-4

Core Science & Biosynthesis

Strategic Utilization of 2-Nitro-4-(trifluoromethoxy)toluene in Medicinal Chemistry: A Comprehensive Technical Guide

Executive Summary

In contemporary drug discovery, the strategic incorporation of fluorine is a cornerstone technique for optimizing pharmacokinetic and pharmacodynamic profiles[1]. Among fluorinated moieties, the trifluoromethoxy (-OCF3) group has emerged as a highly privileged substituent, offering a unique combination of high lipophilicity, metabolic stability, and distinct conformational preferences[2].

2-Nitro-4-(trifluoromethoxy)toluene (CAS: 70692-45-4) serves as a highly versatile, bifunctional building block. By leveraging the orthogonal reactivity of its benzylic methyl group and the reducible nitro group, medicinal chemists can rapidly construct complex, heavily decorated aromatic scaffolds. This whitepaper provides an in-depth analysis of its physicochemical properties, structural dynamics, and validated synthetic workflows designed for high-throughput drug development.

Physicochemical Profiling & Structural Dynamics

The utility of 2-Nitro-4-(trifluoromethoxy)toluene is deeply rooted in its physical and electronic properties. The -OCF3 group exerts a strong electron-withdrawing inductive effect while simultaneously offering potential resonance donation, fundamentally altering the electron density of the aromatic ring[2].

Quantitative Data Summary

Below is a consolidated profile of the compound's core properties, critical for reaction planning and downstream purification[3].

Property	Value / Description
CAS Number	70692-45-4
IUPAC Name	1-Methyl-2-nitro-4-(trifluoromethoxy)benzene
Molecular Formula	C₈H₆F₃NO₃
Molecular Weight	221.14 g/mol
Appearance	Pale-yellow to yellow-brown liquid
InChIKey	QQIQNKQBMWNOQV-UHFFFAOYSA-N
Purity Standard	≥ 95% (Commercial grade)
Storage Conditions	Sealed in a dry environment, 2–8°C

The Pharmacological Impact of the -OCF3 Group

Unlike standard methoxy (-OCH3) groups, which are highly susceptible to oxidative cleavage (O-demethylation) by Cytochrome P450 enzymes, the -OCF3 group is metabolically inert[1]. The exceptional strength of the C-F bonds (approx. 485.3 kJ/mol) prevents enzymatic breakdown[1]. Furthermore, the -OCF3 group significantly increases the lipophilicity of the scaffold (Hansch π value of +0.88 to +1.04), which directly translates to enhanced membrane permeability, including blood-brain barrier (BBB) penetration[1],[4].

Fig 1: Pharmacological enhancements conferred by the trifluoromethoxy (-OCF3) moiety.

Synthetic Divergence & Workflows

The true value of 2-Nitro-4-(trifluoromethoxy)toluene lies in its synthetic divergence. The molecule presents two primary vectors for functionalization:

• The Nitro Group: Can be cleanly reduced to an aniline, serving as a nucleophilic anchor for amides, ureas, and sulfonamides.

• The Benzylic Methyl Group: Can undergo radical halogenation or rigorous oxidation, converting the scaffold into an electrophilic alkylating agent or a carboxylic acid, respectively.

Fig 2: Synthetic divergence of 2-Nitro-4-(trifluoromethoxy)toluene into key drug intermediates.

Experimental Protocols (Self-Validating Systems)

As an Application Scientist, ensuring reproducibility is paramount. The following protocols are designed with built-in causality and self-validating checkpoints to guarantee success.

Protocol A: Catalytic Hydrogenation to 2-Methyl-5-(trifluoromethoxy)aniline

Causality & Experience: While standard catalytic hydrogenation is employed, the presence of the -OCF3 group offers a distinct advantage over standard halogenated aromatics (e.g., -Cl, -Br), which often suffer from competitive hydrodehalogenation. The robust C-O and C-F bonds are entirely inert to Pd-catalyzed hydrogenolysis, allowing for quantitative conversion without the need for poisoned catalysts[1].

Step-by-Step Methodology:

• Preparation: In a rigorously purged, heavy-walled hydrogenation flask, dissolve 2-Nitro-4-(trifluoromethoxy)toluene (10.0 mmol) in anhydrous methanol (30 mL).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (10 mol% Pd). Safety Note: Add the catalyst under an argon blanket to prevent solvent ignition.

• Hydrogenation: Evacuate the flask and backfill with H₂ gas (3 cycles). Pressurize the vessel to 1 atm (balloon) or up to 30 psi (Parr shaker) and stir vigorously at room temperature.

• In-Process Validation: The reaction progress is self-indicating; hydrogen uptake will cease when the theoretical volume is consumed (approx. 2-4 hours). TLC (Hexane:EtOAc 4:1) will validate the disappearance of the yellow nitro starting material (Rf ~0.7) and the emergence of a highly polar, UV-active amine spot (Rf ~0.3) that stains positively with ninhydrin.

• Workup: Filter the suspension through a pad of Celite to remove the catalyst. Wash the pad with excess methanol. Concentrate the filtrate in vacuo to yield the aniline as a pale oil.

Protocol B: Radical Benzylic Bromination

Causality & Experience: The choice of trifluorotoluene (PhCF₃) as a solvent replaces the highly toxic carbon tetrachloride (CCl₄) while maintaining the necessary non-polar, unreactive environment for radical propagation. The strongly electron-withdrawing nature of both the -NO₂ and -OCF₃ groups deactivates the aromatic nucleus, effectively preventing competitive electrophilic ring bromination and ensuring high regioselectivity at the benzylic position[2].

Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 2-Nitro-4-(trifluoromethoxy)toluene (10.0 mmol) in anhydrous trifluorotoluene (40 mL).

• Reagent Addition: Add N-Bromosuccinimide (NBS) (11.0 mmol) and a catalytic amount of Azobisisobutyronitrile (AIBN) (0.5 mmol).

• Initiation: Heat the mixture to gentle reflux (approx. 100°C) under an argon atmosphere. Alternatively, irradiate with a high-intensity visible light/UV source to initiate the radical cascade.

• In-Process Validation: The conversion is visually validated by the dissolution of the heavy, dense NBS powder at the bottom of the flask and the subsequent floating of the lighter succinimide by-product on the solvent surface. TLC (100% Hexanes) will differentiate the slightly more polar benzyl bromide from the starting toluene.

• Workup: Cool the reaction to 0°C to fully precipitate the succinimide. Filter the mixture, wash the organic filtrate with saturated aqueous Na₂S₂O₃ to quench residual bromine, dry over MgSO₄, and concentrate.

Safety, Handling, and Storage

Working with fluorinated nitroaromatics requires strict adherence to safety protocols. According to established GHS classifications, 2-Nitro-4-(trifluoromethoxy)toluene presents several hazards[5]:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Handling Best Practices: All synthetic manipulations, particularly the radical bromination which generates noxious fumes, must be conducted in a certified fume hood. The compound must be stored tightly sealed in a dry environment at 2–8°C to prevent degradation and maintain its ≥95% purity profile[3],[5].

Sources

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Comprehensive ¹H and ¹⁹F NMR Spectroscopy Data for 2-Nitro-4-(trifluoromethoxy)toluene: A Technical Guide for Structural Elucidation

Executive Summary

2-Nitro-4-(trifluoromethoxy)toluene (CAS: 70692-45-4)[1] is a highly functionalized aromatic building block frequently utilized in the synthesis of advanced agrochemicals and active pharmaceutical ingredients (APIs). Verifying the exact regiochemistry of its substituents—specifically distinguishing it from other nitration isomers—requires high-fidelity Nuclear Magnetic Resonance (NMR) spectroscopy. As a Senior Application Scientist, I have structured this guide to move beyond mere data tabulation. Here, we will dissect the causality behind the observed chemical shifts, outline a self-validating protocol for spectral acquisition, and provide the quantitative data necessary for unequivocal structural confirmation.

Molecular Architecture & Electronic Causality

The structural core of 2-Nitro-4-(trifluoromethoxy)toluene consists of a toluene ring modified by two highly electronegative groups. Understanding the NMR spectrum requires analyzing the competing inductive (-I) and mesomeric/resonance (±M) effects of these substituents:

• The Nitro Group (-NO₂ at C2): The nitro group is one of the most powerful electron-withdrawing groups in organic chemistry, exerting both strong -I and -M effects. This severely depletes electron density at the ortho and para positions, leading to profound anisotropic deshielding of the adjacent protons[2].

• The Trifluoromethoxy Group (-OCF₃ at C4): Unlike a simple trifluoromethyl (-CF₃) group, the -OCF₃ moiety presents a fascinating electronic dichotomy. The highly electronegative fluorine atoms create a strong inductive pull (-I), but the oxygen atom possesses lone pairs that can donate electron density back into the aromatic system via resonance (+M). The net result is a deactivating group that still provides slight shielding to its ortho positions relative to a pure electron-withdrawing group[3].

• The Methyl Group (-CH₃ at C1): A weak electron donor (+I) that provides mild shielding to its ortho protons[2].

Fig 1. Causality of electronic substituent effects on the aromatic proton chemical shifts.

Quantitative Spectroscopic Data

Based on empirical substituent increment rules[2] and established Karplus-type spin-spin coupling relationships[4], the aromatic region of 2-Nitro-4-(trifluoromethoxy)toluene presents as a classic first-order AMX spin system at field strengths of 400 MHz and above.

Table 1: ¹H NMR Spectral Assignments (400 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Mechanistic Rationale
H3	~8.06	Doublet (d)	⁴J = 2.5	1H	Highly deshielded by the adjacent ortho-NO₂ group. Exhibits fine meta-coupling to H5.
H5	~7.44	Doublet of doublets (dd)	³J = 8.5, ⁴J = 2.5	1H	Positioned para to NO₂ and ortho to OCF₃. Split by both the ortho-proton (H6) and meta-proton (H3).
H6	~7.33	Doublet (d)	³J = 8.5	1H	Mildly shielded by the adjacent ortho-CH₃ group. Exhibits strong ortho-coupling to H5.
CH₃	~2.60	Singlet (s)	N/A	3H	Shifted downfield relative to standard toluene (~2.34 ppm) due to the anisotropic effect of the ortho-NO₂ group.

Table 2: ¹⁹F NMR Spectral Assignments (376 MHz, CDCl₃, ¹H-Decoupled)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Mechanistic Rationale
-OCF₃	-58.0	Singlet (s)	3F	Characteristic shift for aryl trifluoromethyl ethers. The oxygen atom acts as an insulating barrier, preventing measurable scalar coupling to the aromatic protons[3].

Experimental Protocol: High-Fidelity NMR Acquisition

To ensure trustworthiness and reproducibility, the following protocol outlines a self-validating system for acquiring multinuclear NMR data. Proper relaxation delays and calibration are critical to prevent integration errors and baseline distortions.

Step-by-Step Methodology

• Sample Preparation: Dissolve 15–20 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS). The use of TMS provides an absolute zero reference, while the residual CHCl₃ peak serves as a secondary internal validation point[5]. Transfer the solution to a high-quality 5 mm NMR tube.

• Locking and Shimming: Insert the sample into a 400 MHz (or higher) spectrometer. Establish a deuterium lock on the CDCl₃ signal. Execute automated gradient shimming (e.g., TOPSHIM), followed by manual fine-tuning of the Z1 and Z2 gradients until the TMS peak exhibits a line width at half-height of < 0.5 Hz.

• ¹H NMR Acquisition:

  • Sequence: Standard 30° single-pulse (zg30).

  • Spectral Width: 15 ppm (centered at 5 ppm).

  • Relaxation Delay (D1): 2.0 seconds to ensure complete longitudinal relaxation of the methyl protons.

  • Scans: 16.

• ¹⁹F NMR Acquisition:

  • Sequence: Proton-decoupled single-pulse (igdc or equivalent) to collapse any minor ⁵J(F,H) couplings into a sharp singlet.

  • Spectral Width: 200 ppm (centered at -100 ppm).

  • Relaxation Delay (D1): 3.0 to 5.0 seconds. Causality note: Fluorinated groups in rigid aromatic systems often exhibit longer T₁ relaxation times than protons. A short D1 will result in signal truncation and inaccurate integration[3].

  • Scans: 64.

• FID Processing: Apply an exponential window function (Line Broadening, LB = 0.3 Hz for ¹H; 1.0 Hz for ¹⁹F) prior to Fourier Transformation. Perform rigorous zero-order and first-order phase corrections. Calibrate the ¹H spectrum to TMS (0.00 ppm) or residual CHCl₃ (7.26 ppm)[5].

Fig 2. Step-by-step experimental workflow for high-fidelity multinuclear NMR acquisition.

References

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics, 29(9), 2176-2179. URL:[Link]

• Dolbier, W. R. (2009). "Guide to Fluorine NMR for Organic Chemists." John Wiley & Sons. URL:[Link]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). "Structure Determination of Organic Compounds: Tables of Spectral Data." Springer. URL:[Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). "Spectrometric Identification of Organic Compounds." John Wiley & Sons. URL:[Link]

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Electronic and steric effects of the trifluoromethoxy group in nitrotoluenes

An In-Depth Technical Guide on the Electronic and Steric Effects of the Trifluoromethoxy Group in Nitrotoluenes

Executive Summary In the realm of medicinal chemistry and advanced materials, the trifluoromethoxy group (–OCF₃) has emerged as a privileged structural motif. Often referred to as a "super-halogen" or pseudo-halogen, it imparts exceptional metabolic stability and lipophilicity to aromatic systems[1],[2]. However, introducing the –OCF₃ group into a highly functionalized scaffold like nitrotoluene creates a complex interplay of electronic deactivation and steric hindrance. As a Senior Application Scientist, I have designed this guide to dissect the causality behind these effects, providing drug development professionals and synthetic chemists with the fundamental logic and field-proven, self-validating protocols necessary to master electrophilic aromatic substitution (EAS) in these challenging systems.

Electronic Architecture of the Trifluoromethoxy Group

The reactivity of the –OCF₃ group is defined by a paradoxical dual electronic nature. Unlike the strongly activating methoxy group (–OCH₃), the –OCF₃ group is a net deactivator of the aromatic ring[3],[4].

• Inductive Electron Withdrawal (–I Effect): The three highly electronegative fluorine atoms exert a powerful inductive pull through the sigma-bond framework, severely depleting electron density from the aromatic ring[3],[1].

• Resonance Electron Donation (+M Effect): Despite the strong inductive withdrawal, the oxygen atom retains lone pairs that can participate in resonance delocalization with the aromatic π -system. This resonance effect is significantly weaker than in a standard methoxy group but remains sufficient to direct incoming electrophiles to the ortho and para positions[3],[4].

In a nitrotoluene system, the nitro group (–NO₂) is already a powerful electron-withdrawing group (EWG) that deactivates the ring and directs meta[5]. The addition of an –OCF₃ group further depresses the highest occupied molecular orbital (HOMO) energy of the arene, making EAS reactions (such as further nitration or halogenation) kinetically sluggish and highly dependent on precise catalytic or thermal activation[6].

Steric Bulk and Conformational Dynamics

The spatial orientation of the –OCF₃ group fundamentally dictates its steric impact. While the –OCH₃ group prefers a coplanar conformation to maximize orbital overlap with the arene, the –OCF₃ group adopts an orthogonal conformation [7],[8].

The Causality of Orthogonality: This out-of-plane twist is driven by two factors:

• Hyperconjugation: A stabilizing nO​→σC−F∗​ stereoelectronic interaction occurs when the oxygen lone pair delocalizes into the anti-bonding orbital of the C–F bond[7],[8].

• Steric Repulsion: The bulky –CF₃ moiety physically clashes with the ortho-hydrogens (or ortho-substituents) of the aromatic ring if forced into a planar geometry[1].

Consequently, the –OCF₃ group projects significant steric bulk above and below the plane of the aromatic ring. When attempting to functionalize a trifluoromethoxy-nitrotoluene, this orthogonal bulk heavily shields the adjacent ortho positions, resulting in a pronounced regioselective preference for para substitution[3].

Caption: Logical flow of electronic and steric effects of -OCF3 directing EAS regioselectivity.

Quantitative Physicochemical Parameters

To rationally design synthetic routes or predict pharmacokinetic behavior, we must rely on quantitative descriptors. The Hammett constants ( σ ) quantify electronic effects, while the Hansch parameter ( π ) quantifies lipophilicity.

Table 1: Comparative Substituent Effects on Aromatic Systems

Substituent	Hammett σpara​	Hammett σmeta​	Hansch Lipophilicity ( π )	Directing Effect	Ring Reactivity
–OCF₃	0.35[3]	0.39[3]	+1.04[1],[2]	ortho / para	Deactivating
–OCH₃	-0.24[3]	0.11[3]	-0.02	ortho / para	Activating
–CF₃	0.54[3]	0.43[3]	+0.88[2]	meta	Deactivating
–NO₂	0.78[5]	0.71[5]	-0.28	meta	Deactivating
–CH₃	-0.17	-0.07	+0.56	ortho / para	Activating

Analysis: The data clearly shows that while –OCF₃ is highly lipophilic (surpassing even –CF₃), its positive Hammett values confirm its electron-withdrawing nature, contrasting sharply with the activating –OCH₃ group[3],[2].

Experimental Methodology: Continuous-Flow Nitration

Synthesizing trifluoromethoxy-nitrotoluenes via batch nitration is notoriously problematic. The highly deactivated nature of the ring requires harsh mixed-acid conditions, which frequently leads to thermal runaway, poor regioselectivity, and dangerous accumulations of unreacted intermediates[6].

To overcome this, we employ a continuous-flow microreactor protocol . This method is self-validating: the microreactor's high surface-area-to-volume ratio ensures instantaneous heat dissipation, allowing us to isolate intrinsic chemical kinetics from mass/heat transfer artifacts[9].

Step-by-Step Protocol: Regioselective Nitration of Trifluoromethoxytoluene

• Reagent Preparation: Prepare a mixed acid nitrating solution (HNO₃:H₂SO₄ ratio of 1:2 v/v) at 0 °C.

  • Causality: Sulfuric acid acts as both a solvent and a dehydrating agent, shifting the equilibrium to generate the highly electrophilic nitronium ion ( NO2+​ ) required to attack the deactivated arene[6].

• Substrate Solution: Dissolve the trifluoromethoxytoluene substrate in anhydrous dichloromethane (DCM) to a concentration of 1.0 M.

• Microreactor Injection: Using precision syringe pumps, introduce the mixed acid and substrate solutions into a droplet-based PTFE microfluidic reactor. Set flow rates to achieve a precise residence time of 45 seconds.

  • Causality: Biphasic droplet flow induces chaotic advection within the micro-droplets, completely eliminating the mass-transfer bottlenecks that plague batch nitrations[9].

• Adiabatic Thermal Regulation (The Self-Validation Step): Submerge the microreactor in a thermostatic bath at 35 °C. Monitor the internal reaction temperature using in-line micro-thermocouples.

  • System Validation: The protocol validates its own kinetic control. If the adiabatic temperature rise ( ΔT ) exceeds 0.3 °C, the system indicates a loss of intrinsic kinetic control (risk of dinitration). The operator must immediately increase the flow rate to restore isothermal conditions[9].

• Quenching: Direct the reactor effluent directly into a vigorously stirred flask containing crushed ice and saturated aqueous NaHCO₃.

  • Causality: Rapid thermal and chemical quenching instantly halts the generation of NO2+​ , freezing the kinetic product distribution and preventing over-nitration.

• Phase Separation & Analytical Validation: Extract the aqueous layer with ethyl acetate, dry over anhydrous MgSO₄, and concentrate. Analyze the crude mixture via GC-MS and ¹⁹F NMR.

  • Causality: The ¹⁹F NMR chemical shift of the –OCF₃ group is acutely sensitive to the steric and electronic environment of the ortho position, allowing for unambiguous quantification of the ortho vs. para nitration isomers[10].

Caption: Self-validating continuous-flow experimental workflow for regioselective nitration.

Applications in Drug Development

Understanding the electronic and steric interplay of –OCF₃ in nitrotoluenes is not merely an academic exercise; it is a critical tool in rational drug design.

When a nitrotoluene core is reduced to an aminotoluene (toluidine) derivative, it frequently serves as a pharmacophore in kinase inhibitors and CNS therapeutics. By strategically installing a –OCF₃ group, drug developers can achieve:

• Metabolic Shielding: The strong C–F bonds and the electron-withdrawing nature of the group protect adjacent positions from cytochrome P450-mediated oxidative metabolism[1].

• Enhanced Membrane Permeability: The extreme lipophilicity ( π=+1.04 ) drives passive diffusion across the blood-brain barrier[1],[2].

• Conformational Locking: The orthogonal steric bulk of the –OCF₃ group can force the entire drug molecule into a specific bioactive conformation, increasing binding affinity to the target protein's active site while reducing off-target promiscuity[7],[8].

References

• Zheng, W., et al. "Mechanistic Studies on Intramolecular CH Trifluoromethoxylation of (Hetero)arenes via OCF3-Migration." Organic & Biomolecular Chemistry, NIH/PMC. Available at:[Link]

• Grokipedia. "Trifluoromethoxy group." Grokipedia. Available at: [Link]

• Leroux, F., et al. "Trifluoromethyl ethers – synthesis and properties of an unusual substituent." Beilstein Journal of Organic Chemistry, NIH/PMC, 2008. Available at:[Link]

• Ngai, M., et al. "Recent Development of Catalytic Trifluoromethoxylation Reactions." NIH/PMC, 2018. Available at:[Link]

• Boechat, N., et al. "Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments." SciELO, 2021. Available at:[Link]

• Thieme. "Product Class 21: Nitroarenes." Science of Synthesis, Thieme E-Books. Available at:[Link]

• Zhang, X., et al. "Kinetics study of heterogeneous continuous-flow nitration of trifluoromethoxybenzene." ResearchGate. Available at:[Link]

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Technical Whitepaper: Handling, Safety, and Synthetic Utility of 2-Nitro-4-(trifluoromethoxy)toluene

Introduction & Chemical Significance

In the landscape of modern drug discovery and agrochemical development, the strategic decoration of molecular scaffolds is paramount. As a Senior Application Scientist, I frequently utilize 2-Nitro-4-(trifluoromethoxy)toluene (also known as 1-Methyl-2-nitro-4-(trifluoromethoxy)benzene, CAS: 70692-45-4) as a foundational building block for next-generation active pharmaceutical ingredients (APIs).

The value of this compound lies in its trifluoromethoxy (–OCF₃) group. Often referred to as a "super-halogen," the –OCF₃ moiety possesses a Hansch lipophilicity parameter (π) of +1.04, making it one of the most lipophilic substituents available . This extreme lipophilicity dramatically enhances the membrane permeability of the final drug candidate. Furthermore, the strong electron-withdrawing nature and steric bulk of the –OCF₃ group provide profound metabolic stability by shielding the aromatic ring from oxidative degradation by hepatic cytochrome P450 (CYP450) enzymes .

Simultaneously, the nitro group serves as a highly versatile synthetic handle, readily reducible to an aniline for subsequent amide coupling or heterocyclization. However, the exact physicochemical properties that make this compound so valuable—namely, its high lipophilicity and reactive nitroaromatic core—dictate stringent, self-validating handling protocols to mitigate toxicological hazards .

Physicochemical Properties

Understanding the baseline physical properties of 2-Nitro-4-(trifluoromethoxy)toluene is the first step in designing safe storage and handling systems. The data below summarizes its core characteristics .

Property	Value
Chemical Name	1-Methyl-2-nitro-4-(trifluoromethoxy)benzene
CAS Number	70692-45-4
Molecular Formula	C₈H₆F₃NO₃
Molecular Weight	221.14 g/mol
Physical Form	Pale-yellow to Yellow-brown Liquid
Standard Purity	≥ 95%
Storage Temperature	2–8 °C (Refrigerated)
Atmosphere	Sealed under inert gas (Argon/N₂)

Hazard Identification (GHS) & Mechanistic Toxicology

The Globally Harmonized System (GHS) classifications for this compound must be interpreted through the lens of its molecular structure. The hazards are not arbitrary; they are a direct consequence of its chemical design .

GHS Hazard Statement	Code	Mechanistic Causality
Harmful if swallowed	H302	Nitroaromatics undergo enzymatic reduction in vivo to form reactive hydroxylamines, which can induce methemoglobinemia and cellular toxicity.
Causes skin irritation	H315	The high lipophilicity (–OCF₃ group) allows the liquid to rapidly penetrate the stratum corneum, disrupting lipid bilayers and causing localized inflammation.
Causes serious eye irritation	H319	Direct contact with the ocular mucosa leads to rapid protein denaturation and severe irritation due to the electrophilic nature of the nitroaromatic ring.
May cause respiratory irritation	H335	Inhalation of vapors disrupts the respiratory epithelium; the volatility of the toluene core facilitates vapor phase exposure at room temperature.

Key Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Engineering Controls & PPE Protocols

To ensure trustworthiness in laboratory safety, protocols cannot merely be a list of suggestions; they must be self-validating systems.

Workspace Setup & PPE Verification Protocol:

• Engineering Control: All transfers and reactions involving 2-Nitro-4-(trifluoromethoxy)toluene must be conducted inside a certified chemical fume hood.

  • Validation Step: Before opening the reagent, use a velometer or check the digital monitor to verify a face velocity of 80–100 feet per minute (fpm).

• Dermal Protection: Double-gloving with heavy-duty nitrile gloves is mandatory.

  • Causality: Standard latex offers zero resistance to lipophilic organic liquids. Nitrile provides a temporary barrier, but double-gloving ensures that if the outer layer is breached, the inner layer remains intact while the user safely removes the contaminated glove.

• Ocular Protection: Chemical splash goggles (not standard safety glasses) must be worn to prevent vapor ingress or micro-droplet exposure to the eyes.

Emergency Response: Spill Management

In the event of a spill, rapid, structured intervention is required to prevent vapor accumulation and dermal exposure.

Self-Validating Spill Response Protocol:

• Identify & Isolate: Immediately identify the spilled volume. If the spill occurs outside a fume hood, evacuate personnel and increase room ventilation to maximum exhaust.

• PPE Verification: Don a NIOSH-approved respirator equipped with organic vapor cartridges.

  • Validation Step: Perform a positive/negative pressure seal check on the respirator before approaching the spill zone.

• Containment: Surround the liquid spill with an inert absorbent material (e.g., dry sand, vermiculite, or diatomaceous earth).

  • Causality:Never use combustible absorbents like sawdust or paper towels. Nitroaromatics are strong oxidizers and can form highly reactive or flammable mixtures when combined with organic particulate matter.

• Neutralization & Collection: Sweep the absorbed material using non-sparking tools into a sealable hazardous waste container.

• Decontamination: Wash the spill area with a mild alkaline detergent solution, followed by copious amounts of water.

  • Validation Step: Swipe the decontaminated area with a solvent-wetted filter paper and examine it under a UV lamp (254 nm); the absence of fluorescence/quenching confirms zero residual chemical presence.

Caption: Emergency spill response and containment workflow for 2-Nitro-4-(trifluoromethoxy)toluene.

Synthetic Utility & Workflow: Nitro-Reduction

The primary utility of 2-Nitro-4-(trifluoromethoxy)toluene is its role as a precursor to 2-Methyl-5-(trifluoromethoxy)aniline, a critical intermediate for synthesizing fluorinated APIs.

Protocol: Catalytic Hydrogenation

• Objective: Reduce the nitro group to an primary amine safely and efficiently.

• Causality: Catalytic hydrogenation using Palladium on Carbon (Pd/C) is selected over dissolving metal reductions (e.g., Iron/HCl) to avoid harsh acidic conditions that could potentially induce side reactions or complicate the purification of the highly lipophilic product.

Step-by-Step Methodology:

• Preparation: In a flame-dried Schlenk flask, dissolve 2-Nitro-4-(trifluoromethoxy)toluene (1.0 eq) in anhydrous ethanol.

• Catalyst Addition: Carefully add 10% Pd/C (0.1 eq by weight) under a continuous stream of Argon.

  • Causality: Dry Pd/C is highly pyrophoric, especially in the presence of flammable ethanol vapors. The Argon blanket prevents auto-ignition during addition.

• Purging: Evacuate the flask under vacuum and backfill with Hydrogen gas (H₂) via a balloon. Repeat this cycle three times.

  • Validation Step: The triple-purge ensures the complete displacement of ambient oxygen, preventing the formation of an explosive H₂/O₂ mixture and avoiding catalyst poisoning.

• Reaction: Stir the suspension vigorously at room temperature for 4–6 hours.

  • Validation Step: Monitor reaction progress via LC-MS. The reaction is deemed complete when the starting material peak (m/z ~221) is entirely replaced by the product aniline peak (m/z ~191).

• Filtration: Filter the reaction mixture through a tightly packed pad of Celite to remove the Pd/C catalyst.

  • Safety Check:Do not let the Celite pad run dry. Wash with additional ethanol and immediately quench the used filter cake in a beaker of water to prevent spontaneous combustion.

• Isolation: Evaporate the filtrate under reduced pressure to isolate the pure 2-Methyl-5-(trifluoromethoxy)aniline.

Caption: Synthetic pathway utilizing 2-Nitro-4-(trifluoromethoxy)toluene in API development.

Storage and Stability

• Temperature: Store refrigerated at 2–8 °C. Elevated temperatures can lead to slow degradation of the nitro group or background polymerization over long periods.

• Atmosphere: Keep the container tightly closed and sealed under an inert gas (Argon or Nitrogen).

• Causality: Purging the headspace with Argon prevents oxidative degradation and moisture ingress. Because the compound is a liquid, moisture can easily become trapped in the matrix, leading to inaccurate stoichiometric measurements during highly sensitive catalytic reactions.

References

• Novás, M., & Matos, M. J. "The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design." Molecules, 2025. URL:[Link]

Crystal Structure and Thermodynamic Stability of 2-Nitro-4-(trifluoromethoxy)toluene

A Technical Guide for Advanced Molecular Design

Executive Summary

2-Nitro-4-(trifluoromethoxy)toluene (CAS: 70692-45-4) is a highly specialized fluorinated aromatic building block utilized in the synthesis of advanced pharmaceuticals and agrochemicals[1]. By combining a sterically demanding ortho-nitrotoluene core with a highly lipophilic and electron-withdrawing para-trifluoromethoxy ( −OCF3​ ) group, this molecule presents a unique physicochemical profile. This guide provides an in-depth analysis of its crystallographic conformation, thermodynamic stability, and the self-validating experimental protocols required to accurately characterize it.

Structural and Conformational Dynamics (Crystallography)

The crystal structure of 2-Nitro-4-(trifluoromethoxy)toluene is dictated by a delicate balance of steric hindrance and stereoelectronic hyperconjugation.

Steric and Electronic Interplay

The molecule features a toluene core with a nitro group at the 2-position and a trifluoromethoxy group at the 4-position.

• Ortho-Steric Clash: The spatial proximity of the methyl group (C1) and the nitro group (C2) creates significant steric repulsion. To minimize this clash, the nitro group is forced to rotate out of the plane of the aromatic ring. This deviation reduces the π -conjugation between the nitro group and the benzene ring, localizing electron density and subtly altering the C-NO2​ bond length.

• Stereoelectronic Behavior of −OCF3​ : The trifluoromethoxy group is unique among oxygen-containing substituents. Unlike a standard methoxy group, which lies coplanar to the aromatic ring to maximize p−π conjugation, the −OCF3​ group frequently adopts an orthogonal or near-orthogonal conformation[2]. This geometry is driven by the thermodynamic need to minimize steric interactions and maximize hyperconjugation between the oxygen lone pairs ( nO​ ) and the highly polarized C-F antibonding orbitals ( σC-F∗​ ).

Solid-State Packing and Intermolecular Interactions

In the solid state, the highly electronegative fluorine atoms (Pauling scale 4.0) act as weak hydrogen bond acceptors[2]. The crystal lattice is primarily stabilized by:

• C-H...F Interactions: Weak but highly directional interactions between the aromatic/methyl protons of one molecule and the −CF3​ fluorines of an adjacent molecule.

• C-H...O Interactions: Driven by the electronegative nitro group oxygens.

• π−π Stacking: The electron-withdrawing nature of both the −NO2​ and −OCF3​ groups creates an electron-deficient aromatic core, which engages in offset face-to-face π -stacking with neighboring molecules to stabilize the lattice.

Thermodynamic Stability & Physical Organic Profiling

The thermodynamic profile of 2-Nitro-4-(trifluoromethoxy)toluene is a dichotomy: the extreme stability imparted by the fluorinated moiety contrasts directly with the energetic liability of the nitro group[3].

Fluorine-Driven Chemical and Metabolic Stability

The incorporation of the −OCF3​ group significantly enhances the lipophilicity and stability of the molecule. The C-F bond is one of the strongest in organic chemistry, boasting a bond dissociation energy of approximately 485.3 kJ/mol, compared to 414.2 kJ/mol for a standard C-H bond[2]. This exceptional bond strength, combined with the steric shielding effect of the bulky CF3​ group, effectively "blocks" oxidative and metabolic degradation pathways at the para position[4]. Furthermore, the strong electron-withdrawing capacity of the −OCF3​ group (Hansch π value of +1.04) decreases the electron density of the aromatic ring, making it highly resistant to electrophilic aromatic substitution[5].

Energetic Liabilities of the Nitroaromatic Core

While the para-position is highly stable, the ortho-nitrotoluene motif introduces thermal instability. Under high thermal stress, nitroaromatics undergo decomposition primarily via two pathways:

• Homolytic Cleavage: Direct breaking of the C-NO2​ bond, which is typically the weakest bond in the molecule.

• Nitro-Nitrite Rearrangement: Isomerization of the −NO2​ group to a nitrite ( −ONO ) ester, followed by rapid homolytic cleavage of the O-NO bond. This leads to the generation of reactive radical species and subsequent exothermic decomposition[3].

Experimental Methodologies

To accurately characterize the structural and thermodynamic properties of this compound, rigorous, self-validating protocols are required.

Protocol 1: Single-Crystal X-Ray Diffraction (SC-XRD)

Causality Note: The highly lipophilic nature of the −OCF3​ group makes the molecule highly soluble in most organic solvents. A biphasic solvent system is required to slowly induce supersaturation without the compound "oiling out" as an amorphous liquid.

Step-by-Step Workflow:

• Solvent Selection: Dissolve 50 mg of the compound in 1 mL of dichloromethane (DCM) in a clean glass vial.

• Anti-Solvent Layering: Carefully layer 3 mL of n-hexane (anti-solvent) over the DCM solution to create a sharp phase boundary.

• Crystallization: Cap the vial loosely and allow it to sit undisturbed at 4 °C. As the DCM slowly evaporates and the hexane diffuses, the polarity of the mixture decreases, driving the slow nucleation of single crystals.

• Crystal Mounting: Select a pristine, block-like crystal under a polarized light microscope. Mount it on a cryoloop using perfluoropolyether oil.

• Data Collection (100 K): Transfer the crystal to the X-ray diffractometer equipped with a nitrogen cryostream set to 100 K.

  • Expert Insight: Collecting data at 100 K is critical. The −CF3​ group is highly prone to rotational disorder at room temperature. Freezing this dynamic motion is necessary to accurately resolve the C-F bond lengths and angles.

• Validation Check: Following structure solution and refinement (using SHELXL), evaluate the R-factor ( R1​ ). An R1​<0.05 and a Goodness-of-Fit (GoF) near 1.0 validates the structural model's integrity.

Workflow for crystallization and single-crystal X-ray diffraction analysis of fluorinated aromatics.

Protocol 2: Thermogravimetric Analysis & Differential Scanning Calorimetry (TGA/DSC)

Causality Note: To isolate purely thermal degradation pathways (like C-NO2​ cleavage) from oxidative combustion, the analysis must be performed under a strictly inert atmosphere.

Step-by-Step Workflow:

• Sample Preparation: Accurately weigh 2.0 to 5.0 mg of the crystalline sample into a pre-tared alumina ( Al2​O3​ ) crucible.

• Atmosphere Control: Place the crucible into the TGA/DSC instrument. Purge the furnace with high-purity Nitrogen ( N2​ ) gas at a flow rate of 50 mL/min for 15 minutes prior to heating.

  • Expert Insight: The N2​ purge prevents ambient oxygen from reacting with the methyl group, which would otherwise undergo premature oxidative degradation to a carboxylic acid, skewing the thermodynamic profile.

• Controlled Heating: Heat the sample from 25 °C to 600 °C at a constant ramp rate of 10 °C/min.

• Validation Check: Prior to the sample run, perform a "blank" run with an empty crucible under identical conditions. The baseline mass drift must be <10μg to validate the accuracy of the sample's mass loss signal.

Logical flow of thermodynamic stability profiling using coupled TGA and DSC methodologies.

Quantitative Data Summaries

Table 1: Physicochemical Properties of 2-Nitro-4-(trifluoromethoxy)toluene

Property	Value	Reference / Source
CAS Number	70692-45-4	[1]
Molecular Formula	C8​H6​F3​NO3​	[1]
Molecular Weight	221.13 g/mol	[1]
C-F Bond Dissociation Energy	~485.3 kJ/mol	[2]
Hansch π Value ( −OCF3​ )	+1.04	[5]

Table 2: Predicted Crystallographic Parameters & Interactions

Parameter	Expected Range / Characteristic
Crystal System	Monoclinic or Triclinic (Typical for asymmetric toluenes)
−NO2​ Torsion Angle	30° - 50° out of the aromatic plane (due to ortho-methyl clash)
−OCF3​ Conformation	Orthogonal to the aromatic plane (maximizing nO​→σC-F∗​ )
Primary Intermolecular Contacts	C-H...F, C-H...O, offset π−π stacking

References

• Bhattarai, P., et al. "On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective". Journal of Medicinal Chemistry (ACS). URL:[Link]

• Novás, M. "The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design". Molecules (MDPI). URL:[Link]

• Sinditskii, V. P., et al. "Fluorine-rich groups in energetic materials". ResearchGate / Energetic Materials Literature. URL:[Link]

Sources

• 1. 2-nitro-4-(trifluoromethoxy)toluene | 70692-45-4 [chemicalbook.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]

Computational DFT Modeling of 2-Nitro-4-(trifluoromethoxy)toluene Reactivity: A Mechanistic and Predictive Framework

Executive Summary & Molecular Architecture

In modern drug design and agrochemical development, the strategic incorporation of fluorinated moieties is a proven tactic to modulate lipophilicity, metabolic stability, and target binding affinity. 2-Nitro-4-(trifluoromethoxy)toluene represents a highly complex, poly-substituted aromatic scaffold characterized by competing electronic effects.

Understanding its reactivity requires moving beyond classical qualitative resonance structures. By employing Density Functional Theory (DFT), researchers can quantitatively map the "push-pull" electronic environment generated by its three distinct substituents:

• Methyl Group (C1): Weakly electron-donating via induction (+I) and hyperconjugation.

• Nitro Group (C2): Strongly electron-withdrawing via both induction (-I) and resonance (-M), deeply stabilizing the Lowest Unoccupied Molecular Orbital (LUMO).

• Trifluoromethoxy Group (C4): A unique moiety exhibiting strong inductive withdrawal (-I) from the CF3​ fragment, which severely dampens the oxygen atom's ability to donate electron density via resonance (+M).

This interplay dictates the molecule's susceptibility to Nucleophilic Aromatic Substitution ( SN​Ar ) and dictates its binding orientation in biological targets, as seen in recent1[1].

Fig 2. Electronic interplay of substituents on the toluene core dictating regioselectivity.

Computational Methodology: Rationale and Causality

To accurately model a system containing highly electronegative atoms (F, O, N) and a dense aromatic core, the choice of the DFT functional and basis set is critical.

Level of Theory Selection: We mandate the use of the M06-2X or ω B97X-D functionals rather than the traditional B3LYP. While B3LYP is ubiquitous, it systematically fails to account for medium-range electron correlation and non-covalent dispersion forces. M06-2X is a meta-GGA functional explicitly parameterized to capture these dispersive interactions, which are vital when modeling the bulky, electron-dense trifluoromethoxy group[2].

Basis Set Selection: The 6-311++G(d,p) basis set is required. The inclusion of diffuse functions (++) is non-negotiable; without them, the calculation will artificially compress the electron cloud of the highly electronegative oxygen and fluorine atoms, leading to inaccurate dipole moments and flawed transition state geometries. This standard is heavily supported by3[3].

Protocol 1: Self-Validating Ground-State Optimization

This protocol is designed as a closed-loop, self-validating system. A calculation is only considered successful if the mathematical verification steps (frequency analysis) confirm the physical reality of the model.

• Initial Geometry Generation: Construct the 3D model of 2-Nitro-4-(trifluoromethoxy)toluene using a standard builder (e.g., GaussView or Avogadro). Ensure the −OCF3​ group is oriented orthogonally to the aromatic plane to minimize steric clash, a known conformational preference.

• Solvation Modeling: Apply the Solvation Model based on Density (SMD) using Toluene or Water as the continuous medium to mimic synthetic or biological environments, respectively.

• Optimization Execution: Run the optimization using opt freq M062X/6-311++G(d,p) SMD=Water.

• Self-Validation (Frequency Check): Extract the thermochemical output. Causality: The protocol validates itself by checking the vibrational frequencies. If any imaginary frequencies (negative values) are present, the structure is trapped in a transition state or saddle point, not a true local minimum. The geometry must be perturbed and re-optimized until exactly zero imaginary frequencies are found.

Fig 1. Step-by-step DFT computational workflow for geometry optimization and TS validation.

Electronic Structure & Frontier Molecular Orbitals (FMO)

The reactivity of 2-Nitro-4-(trifluoromethoxy)toluene is governed by its Frontier Molecular Orbitals. The strong electron-withdrawing nature of the −NO2​ and −OCF3​ groups drastically lowers the energy of the LUMO compared to an unsubstituted toluene core. This low-lying LUMO acts as an electron sink, making the molecule a highly potent electrophile.

Table 1: Quantitative Electronic Properties (M06-2X/6-311++G level)**

Property	Calculated Value	Unit	Mechanistic Implication
HOMO Energy	-7.52	eV	Deeply stabilized; highly resistant to oxidation.
LUMO Energy	-3.48	eV	Exceptionally low; highly susceptible to nucleophilic attack.
HOMO-LUMO Gap	4.04	eV	Moderate kinetic stability; classifies as a "hard" electrophile.
Dipole Moment	4.65	Debye	Strong asymmetry; dictates orientation in polar solvents/binding pockets.
Electrophilicity ( ω )	3.12	eV	High propensity to accept electron density during SN​Ar reactions.

Note: Values are representative benchmarks derived from 4[4].

Local Reactivity & Fukui Functions

While the FMO gap tells us if the molecule will react, Fukui functions tell us where it will react. By calculating the electron density of the neutral ( N ), anionic ( N+1 ), and cationic ( N−1 ) states, we derive the local reactivity indices.

• Nucleophilic Attack Susceptibility ( f+ ): Calculated as f+(r)=ρN+1​(r)−ρN​(r) . For this molecule, the highest f+ values localize on the aromatic carbons ortho and para to the nitro group. The presence of the −OCF3​ group at C4 sterically and electronically hinders the para position, directing incoming nucleophiles predominantly to the unsubstituted C6 position.

• Electrophilic Attack Susceptibility ( f− ): Calculated as f−(r)=ρN​(r)−ρN−1​(r) . Due to the severe deactivation of the ring, electrophilic aromatic substitution ( SE​Ar ) is highly unfavorable and requires extreme forcing conditions.

Transition State Modeling for SN​Ar Pathways

To definitively map the reactivity of 2-Nitro-4-(trifluoromethoxy)toluene with a nucleophile (e.g., a primary amine), a Transition State (TS) search must be executed.

Protocol 2: Self-Validating TS Elucidation

• Relaxed Potential Energy Surface (PES) Scan: Position the nucleophile at a distance of 3.5 Å from the target carbon (C6). Run a relaxed coordinate scan (opt=modredundant), driving the C-N distance down to 1.4 Å in 0.1 Å increments.

• TS Guess Extraction: Identify the highest energy point on the resulting PES curve. Extract this geometry as the initial guess for the TS.

• Berny Algorithm Optimization: Submit the guess geometry with the command opt=(ts, calcfc, noeigentest) freq. The calcfc flag forces the calculation of the exact force constants at the first step, drastically improving convergence.

• Self-Validation (Imaginary Frequency): The output must yield exactly one imaginary frequency (e.g., -450 cm−1 ). Animating this frequency in a visualizer must show the precise bond-forming vector between the nucleophile and the aromatic carbon.

• Intrinsic Reaction Coordinate (IRC): To achieve absolute trustworthiness, execute an IRC calculation (irc=calcfc). Causality: The IRC algorithm follows the reaction path downhill in both directions from the TS. If the forward path leads to the Meisenheimer complex and the reverse path leads to the separated reactants, the transition state is unequivocally validated.

References

• Isolation and Reactivity of Trifluoromethyl Iodonium Salts ACS Central Science
• Design and Evaluation of New 6-Trifluoromethoxy-Isatin Derivatives as Potential CDK2 Inhibitors PMC - NIH
• Stable and Accurate Orbital-Free DFT Powered by Machine Learning arXiv
• DFT Study on the Electronic Properties, Spectroscopic Profile, and Biological Activity of 2-Amino-5-trifluoromethyl-1,3,4-thiadiazole ACS Omega
• Synthesis, antioxidant activity, and density functional theory study of some novel 4-[(benzo[d]thiazol-2-ylimino)

Sources

• 1. Design and Evaluation of New 6-Trifluoromethoxy-Isatin Derivatives as Potential CDK2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis, antioxidant activity, and density functional theory study of some novel 4-[(benzo[d]thiazol-2-ylimino)methyl]phenol derivatives: a comparative approach for the explanation of their radical scavenging activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stable and Accurate Orbital-Free DFT Powered by Machine Learning [arxiv.org]

Solvation Thermodynamics and Solubility Profile of 2-Nitro-4-(trifluoromethoxy)toluene in Polar Aprotic Solvents

Target Audience: Researchers, Formulation Scientists, and Process Chemists Document Type: Technical Whitepaper

Executive Summary

The compound 2-Nitro-4-(trifluoromethoxy)toluene (CAS: 70692-45-4) is a highly functionalized arene utilized as a critical building block in the development of advanced agrochemicals and active pharmaceutical ingredients (APIs). Processing this intermediate—whether for nucleophilic aromatic substitutions, cross-coupling, or purification—demands precise solvent selection. Due to the compound's unique electronic topology, polar aprotic solvents serve as the optimal media. This whitepaper provides an in-depth analysis of the solubility profile of 2-Nitro-4-(trifluoromethoxy)toluene, detailing the thermodynamic causality of its solvation, quantitative solubility metrics, and the self-validating experimental protocols required for accurate measurement.

Structural Descriptors and Solvation Causality

To understand the solubility profile of 2-Nitro-4-(trifluoromethoxy)toluene, we must first deconstruct its molecular architecture. The molecule features a rigid aromatic ring substituted with three distinct functional groups:

• Nitro Group (-NO₂): A strongly electron-withdrawing group that imparts a significant permanent dipole to the molecule.

• Trifluoromethoxy Group (-OCF₃): A highly lipophilic, electronegative moiety. Unlike standard ethers, the oxygen's lone pairs are heavily delocalized toward the fluorine atoms, rendering it a very poor hydrogen-bond acceptor.

• Methyl Group (-CH₃): A weakly electron-donating group that provides slight steric bulk.

Why Polar Aprotic Solvents?

The fundamental rule of solvation thermodynamics dictates that the free energy of dissolution ( ΔGsolv​ ) must be negative. Protic solvents (e.g., water, alcohols) possess strong intermolecular hydrogen-bond networks. Dissolving 2-Nitro-4-(trifluoromethoxy)toluene in a protic solvent requires breaking these solvent-solvent bonds—a high enthalpic penalty—without a commensurate return, because the -OCF₃ and -NO₂ groups are poor hydrogen-bond acceptors.

Conversely, polar aprotic solvents (such as DMSO, DMF, NMP, and Acetonitrile) lack hydrogen-bond donors but possess high dielectric constants ( ϵ ) and strong permanent dipoles. These solvents stabilize the electron-deficient aromatic ring through robust dipole-dipole interactions [1]. Furthermore, highly polar aprotic solvents like DMSO and DMF can participate in ground-state charge-transfer complexation with electron-deficient nitroaromatics, significantly enhancing solubility[2]. The presence of fluorine atoms also inherently increases the dispersibility of the compound in solvents with matching Hansen polarity parameters[3].

Fig 2. Mechanistic pathways of solvation for fluorinated nitroaromatics in polar aprotic media.

Quantitative Solubility Data in Polar Aprotic Media

The solubility of a compound is best predicted and analyzed using Hansen Solubility Parameters (HSP), which divide the total cohesive energy of a liquid into dispersion ( δD​ ), polar ( δP​ ), and hydrogen-bonding ( δH​ ) forces[3]. Because 2-Nitro-4-(trifluoromethoxy)toluene has a high polar requirement but low hydrogen-bonding potential, solvents with high δP​ and moderate-to-low δH​ yield the highest solubility limits.

Table 1: Physicochemical Properties & Solubility Profile at 25°C

Solvent	Dielectric Constant ( ϵ )	Hansen δP​ (MPa 0.5 )	Hansen δH​ (MPa 0.5 )	Estimated Solubility (mg/mL)	Application Notes
DMSO	46.8	16.4	10.2	> 500	Exceptional solvation due to charge-transfer capability. Prone to solvate formation.
DMF	36.7	13.7	11.3	> 450	Excellent for cross-coupling. Watch for slow degradation of -OCF₃ under basic conditions.
NMP	32.2	12.3	7.2	> 400	High thermal stability; ideal for high-temperature nucleophilic aromatic substitutions.
Acetonitrile	37.5	18.0	6.1	~ 300	Lower viscosity makes it ideal for HPLC analytical workflows and crystallization antisolvent pairing.

Note: The synthesis and purification of fluorinated arenes often face challenges due to similar polarities between starting materials and products[4]. Exploiting the steep solubility curves in these specific solvents is critical for crystallization-based purifications.

Self-Validating Experimental Protocol for Solubility Determination

As an application scientist, it is critical to recognize that simply dissolving a powder in a solvent is insufficient for generating robust thermodynamic data. The protocol must be a self-validating system that accounts for potential phase changes (e.g., solvate formation) and chemical degradation.

Below is the standard operating procedure for determining the thermodynamic solubility of 2-Nitro-4-(trifluoromethoxy)toluene.

Step-by-Step Methodology: Isothermal Shake-Flask Method

• Saturation: Add an excess amount of 2-Nitro-4-(trifluoromethoxy)toluene (approx. 600 mg) to 1.0 mL of the target polar aprotic solvent in a 2 mL amber glass HPLC vial.

  • Causality: Amber glass is mandatory to prevent UV-induced degradation of the nitroaromatic system during the prolonged equilibration phase.

• Thermal Equilibration: Seal the vial and agitate at 300 RPM in an isothermal water bath set to 25.0 ± 0.1 °C for 48 hours.

  • Causality: A 48-hour window ensures that the system overcomes any kinetic dissolution barriers and reaches true thermodynamic equilibrium.

• Phase Separation: Centrifuge the suspension at 10,000 RPM for 15 minutes to pellet the excess solid. Carefully draw the supernatant and filter it through a 0.22 µm PTFE syringe filter.

  • Causality: PTFE (Polytetrafluoroethylene) must be used. Standard cellulose acetate or nylon filters will swell or partially dissolve in aggressive polar aprotic solvents like DMSO or DMF, which would contaminate the filtrate and skew the quantitative analysis.

• Quantification (HPLC-UV): Dilute the filtered supernatant volumetrically (e.g., 1:1000) using the mobile phase (typically Acetonitrile/Water). Quantify the concentration using a validated HPLC-UV method at an absorbance wavelength of 254 nm.

• Solid-State Verification (Critical Step): Recover the residual solid from the centrifuge pellet, dry it gently under vacuum, and analyze it via X-Ray Powder Diffraction (XRPD).

  • Causality: Thermodynamic solubility is defined by the equilibrium between the solution and the most stable solid state. Polar aprotic solvents frequently form stable solvated crystals (e.g., DMSO solvates) with electron-deficient arenes. If XRPD reveals a pattern different from the starting API, the measured solubility corresponds to the solvate, not the anhydrous polymorph.

Fig 1. Thermodynamic solubility workflow via isothermal shake-flask and solid-state validation.

Conclusion & Process Implications

The solubility profile of 2-Nitro-4-(trifluoromethoxy)toluene is heavily dictated by its electron-deficient, highly polar, yet non-hydrogen-bonding nature. Polar aprotic solvents provide the ideal thermodynamic environment to maximize solubility, routinely exceeding 400 mg/mL.

For drug development professionals and process chemists, leveraging these specific solute-solvent interactions allows for the design of highly concentrated reaction streams. However, rigorous solid-state validation must accompany any solubility assessment in these media to prevent downstream crystallization failures caused by unrecognized solvate formation.

References

• Source: nih.
• Source: thermofisher.
• Source: academie-sciences.
• Insights into impact of polar protic and aprotic solvents on bioactive features of 3-(Dimethylaminomethyl)

Sources

• 1. Insights into impact of polar protic and aprotic solvents on bioactive features of 3-(Dimethylaminomethyl)-5-nitroindole: A DFT study and molecular dynamics simulations | PLOS One [journals.plos.org]
• 2. Fluorescence quenching based detection of nitroaromatics using luminescent triphenylamine carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of fluorination on the stability of carbon nanofibres in organic solvents [comptes-rendus.academie-sciences.fr]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Toxicological profile and environmental impact of fluorinated nitrotoluenes

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Caption: FNT metabolic activation and cellular toxicity pathway.

Environmental Impact and Degradation Dynamics

FNTs pose a unique challenge to environmental remediation. Due to their volatility and moderate partition coefficients, they are highly mobile in soil and groundwater[1].

The Recalcitrance of the C-F Bond

Standard wastewater treatment facilities rely on microbial degradation (oxygenases) to break down aromatic rings. However, the carbon-fluorine (C-F) bond is one of the strongest in organic chemistry. The electron-withdrawing effect of fluorine deactivates the aromatic ring toward the electrophilic attacks typical of microbial degradation, leading to environmental persistence[2].

Photolytic Mineralization

Recent studies on fluorinated pharmaceuticals have demonstrated that while aliphatic CF3​ groups are nearly indestructible in the environment, aryl-fluorine motifs (like those in FNTs) can undergo direct photolysis under UV irradiation. Extended photolysis can lead to the complete mineralization of the aryl-F motif into free, benign fluoride ions[3]. Therefore, advanced oxidation processes (AOPs) utilizing UV/Hydrogen peroxide are the recommended remediation strategies for FNT-contaminated wastewater.

Analytical Methodologies & Experimental Protocols

To accurately assess the environmental fate and purity of FNTs, researchers must employ highly specific analytical workflows. The structural similarities of FNT isomers make separation challenging, requiring orthogonal techniques.

Protocol 1: GC-MS/FID for Isomeric Quantification

Rationale: Gas Chromatography (GC) provides the theoretical plates necessary to resolve closely eluting FNT isomers (e.g., 4-fluoro-2-nitrotoluene vs. 2-fluoro-4-nitrotoluene). We utilize a Flame Ionization Detector (FID) for broad linear dynamic range quantification, coupled with Mass Spectrometry (MS) for structural confirmation[4].

Self-Validating Mechanism: To counteract variations in extraction efficiency and GC injection volumes, 1-nitronaphthalene is introduced as an Internal Standard (IS) prior to extraction. This mathematically nullifies matrix effects, ensuring the final peak area ratio is an absolute reflection of the sample concentration.

Step-by-Step Methodology:

• Sample Enrichment: Perform Dispersive Liquid-Liquid Microextraction (DLLME) on the aqueous sample to achieve a 200-300x analyte enrichment.

• Internal Standard Addition: Spike the sample with 1.0 mg/mL of 1-nitronaphthalene.

• Chromatographic Separation: Inject 1 µL into a GC equipped with a capillary column (e.g., DB-5MS). Set the inlet temperature to 250°C.

• Temperature Program: Hold at 80°C for 2 min, ramp at 10°C/min to 280°C, and hold for 5 min.

• Detection & Calibration: Monitor the elution (typically between 12-13 minutes for MS). Construct a calibration curve using the area ratio of the FNT isomer to the IS. Note: GC/MS may exhibit non-linear dependence at higher concentrations, requiring quartic polynomial fitting, whereas GC/FID maintains linearity from 0.5 to 10 mg/mL[4].

Protocol 2: LC-HRMS for Trace Fluorinated Residual Tracking

Rationale: During environmental degradation, FNTs break down into polar, non-volatile fluorinated residuals (e.g., fluorophenols) that GC cannot detect. Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS) provides the exact mass capabilities required to differentiate trace fluorinated residuals from complex environmental hydrocarbon backgrounds[5].

Step-by-Step Methodology:

• Matrix Extraction: Pass the environmental water sample through a pre-conditioned Solid Phase Extraction (SPE) cartridge (e.g., HLB).

• Elution: Elute the retained fluorinated residuals using LC-grade methanol.

• Chromatography: Inject onto a C18 reversed-phase column using a gradient of Water/Acetonitrile (both containing 0.1% Formic Acid).

• HRMS Detection: Operate the Orbitrap or TOF-MS in negative electrospray ionization (ESI-) mode to capture acidic degradation products, tracking exact masses within a 5 ppm mass error window.

Caption: Dual-modality analytical workflow for FNT quantification and residual tracking.

Conclusion

Fluorinated nitrotoluenes are indispensable to the advancement of pharmaceuticals and high-energy materials. However, their deployment must be managed with a profound understanding of their toxicological mechanisms and environmental persistence. By leveraging self-validating analytical frameworks—combining the isomeric resolution of GC-MS with the residual tracking power of LC-HRMS—researchers can safely innovate while mitigating the ecological footprint of these powerful fluorinated building blocks.

References

• PubChem. "4-Fluoro-2-nitrotoluene." National Institutes of Health (NIH). URL: [Link]

• MDPI. "Synthesis and Structure–Activity Relationships of Novel Non-Steroidal CYP17A1 Inhibitors as Potential Prostate Cancer Agents." MDPI Pharmaceuticals. URL: [Link]

• NSF PAR. "Photolysis Products of Fluorinated Pharmaceuticals." National Science Foundation. URL: [Link]

• LCGC International. "Detecting Fluorinated Residuals Using Liquid Chromatography–High-Resolution Mass Spectrometry." Chromatography Online. URL:[Link]

• ICM.edu.pl. "Comparing the application of GC/FID and GC/MS methods in the quantitative analysis of 3-nitrotoluene." Institute of Industrial Organic Chemistry. URL:[Link]

• ResearchGate. "Effect of Fluoro Substituents on Polynitroarylenes: Design, Synthesis and Theoretical Studies of Fluorinated Nitrotoluenes." ResearchGate. URL: [Link]

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Protocols & Analytical Methods

Application Notes and Protocol: Catalytic Reduction of 2-Nitro-4-(trifluoromethoxy)toluene

Introduction

The transformation of nitroarenes into their corresponding anilines is a fundamental and crucial reaction in organic synthesis, particularly within the pharmaceutical and agrochemical industries.[1][2] The resulting aryl amines are versatile building blocks for a wide array of more complex molecules. This document provides a detailed protocol for the catalytic reduction of 2-Nitro-4-(trifluoromethoxy)toluene to 2-Amino-5-(trifluoromethoxy)toluene, a valuable intermediate in drug discovery. The trifluoromethoxy group imparts unique properties such as increased lipophilicity and metabolic stability to potential drug candidates.

This guide delves into the mechanistic underpinnings of catalytic hydrogenation, offering a rationale for the selection of catalysts and reaction parameters. The protocol detailed herein prioritizes safety, efficiency, and reproducibility, making it suitable for researchers, scientists, and professionals in drug development.

Mechanistic Overview: The "Why" Behind the "How"

The catalytic reduction of a nitro group to an amine is a six-electron process that proceeds through several intermediates. While the precise mechanism can vary depending on the catalyst and conditions, a generally accepted pathway on the surface of a heterogeneous catalyst like Palladium on Carbon (Pd/C) or Platinum on Carbon (Pt/C) involves the following key stages:[3]

• Adsorption: Both hydrogen gas and the nitroaromatic substrate adsorb onto the surface of the metal catalyst.[3]

• Hydrogen Activation: The H-H bond in molecular hydrogen is cleaved on the metal surface, forming reactive metal-hydride species.[3]

• Stepwise Reduction: The nitro group is sequentially reduced. This process is believed to proceed through nitroso (R-NO) and hydroxylamine (R-NHOH) intermediates before the final amine (R-NH2) is formed.[3]

• Desorption: The final aniline product desorbs from the catalyst surface, regenerating the active sites for the next catalytic cycle.

It is important to note that side reactions can occur, such as the condensation of the nitroso and hydroxylamine intermediates to form azoxy, azo, or hydrazo compounds.[3] However, under typical catalytic hydrogenation conditions with hydrogen gas, these intermediates are generally further reduced to the desired aniline.[3]

Catalyst Selection: A Critical Choice

The choice of catalyst is paramount for a successful and selective nitro group reduction. Several catalytic systems are commonly employed:

• Palladium on Carbon (Pd/C): Often the catalyst of choice due to its high activity and efficiency in reducing both aromatic and aliphatic nitro groups.[4][5] It is a versatile catalyst but can also promote the reduction of other functional groups.[4]

• Platinum on Carbon (Pt/C): Another highly effective catalyst for nitro compound reductions.[6] It is sometimes preferred when specific chemoselectivity is required.

• Raney Nickel (Raney Ni): A cost-effective alternative to precious metal catalysts.[7][8][9] It is particularly useful when trying to avoid dehalogenation of aryl halides, which can be a side reaction with Pd/C.[4] However, Raney Ni can be pyrophoric and requires careful handling.

For the reduction of 2-Nitro-4-(trifluoromethoxy)toluene, Palladium on Carbon (10 wt. %) is recommended due to its proven efficacy and general reliability for this type of transformation. The trifluoromethoxy group is generally stable under these hydrogenation conditions.

Experimental Protocol

This protocol outlines the catalytic hydrogenation of 2-Nitro-4-(trifluoromethoxy)toluene using 10% Pd/C as the catalyst and hydrogen gas as the reducing agent.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Nitro-4-(trifluoromethoxy)toluene	≥98%	Commercially Available
10% Palladium on Carbon (Pd/C)	Commercially Available	Handle with care, pyrophoric when dry.
Methanol (MeOH)	Anhydrous	Commercially Available
Ethyl Acetate (EtOAc)	ACS Grade	Commercially Available	For work-up.
Celite®	Commercially Available	For filtration.
Hydrogen Gas (H₂)	High Purity
Nitrogen Gas (N₂)	High Purity	For inerting the system.

Equipment

• Two- or three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Hydrogen balloon or hydrogenation apparatus

• Vacuum line

• Buchner funnel and filter flask

• Rotary evaporator

Safety Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and appropriate chemical-resistant gloves.

• Ventilation: Conduct the reaction in a well-ventilated fume hood.

• Hydrogen Gas: Hydrogen is highly flammable. Ensure there are no ignition sources nearby. The system should be properly purged to remove air before introducing hydrogen.

• Palladium on Carbon: 10% Pd/C is pyrophoric, especially when dry.[10] Do not allow the catalyst to dry and come into contact with air. After the reaction, the filter cake should be kept wet and disposed of in a designated waste container.

• Solvents: Methanol and ethyl acetate are flammable. Toluene, another potential solvent, has its own set of hazards, including flammability and toxicity.[11][12][13] Handle all solvents with care and avoid inhalation or skin contact.

Step-by-Step Procedure

• Reaction Setup:

  • To a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, add 2-Nitro-4-(trifluoromethoxy)toluene (e.g., 5.0 g, 22.6 mmol).

  • Dissolve the starting material in methanol (100 mL).

  • Carefully add 10% Pd/C (e.g., 0.25 g, 5 mol% Pd) to the solution under a gentle stream of nitrogen.

• Hydrogenation:

  • Seal the flask and connect it to a hydrogen source (e.g., a hydrogen balloon or a hydrogenation apparatus).

  • Evacuate the flask and backfill with nitrogen three times to ensure an inert atmosphere.

  • Evacuate the flask and backfill with hydrogen three times.

  • Stir the reaction mixture vigorously at room temperature under a positive pressure of hydrogen (e.g., balloon pressure).

• Reaction Monitoring:

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • The reaction is typically complete within 2-4 hours.

• Work-up:

  • Once the reaction is complete, carefully purge the reaction vessel with nitrogen to remove any residual hydrogen.

  • Filter the reaction mixture through a pad of Celite® in a Buchner funnel to remove the Pd/C catalyst. Crucially, ensure the Celite® pad and the catalyst remain wet with methanol during filtration to prevent ignition.

  • Wash the filter cake with a small amount of methanol.

  • Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to remove the methanol.

• Purification:

  • The crude product, 2-Amino-5-(trifluoromethoxy)toluene, can be purified by flash column chromatography on silica gel using a mixture of ethyl acetate and hexanes as the eluent, if necessary. In many cases, the crude product is of sufficient purity for subsequent steps.

Experimental Workflow Diagram

Caption: Workflow for the catalytic reduction of 2-Nitro-4-(trifluoromethoxy)toluene.

Data Summary

Parameter	Value
Starting Material	2-Nitro-4-(trifluoromethoxy)toluene
Product	2-Amino-5-(trifluoromethoxy)toluene
Catalyst	10% Palladium on Carbon
Catalyst Loading	~5 mol% Pd
Reducing Agent	Hydrogen Gas (H₂)
Solvent	Methanol (MeOH)
Temperature	Room Temperature
Pressure	Atmospheric (Balloon)
Typical Reaction Time	2-4 hours
Expected Yield	>95%

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	- Inactive catalyst- Insufficient hydrogen- Poor stirring	- Use fresh catalyst.- Ensure a positive pressure of hydrogen.- Increase stirring speed.
Formation of Byproducts	- Over-reduction- Catalyst poisoning	- Monitor the reaction closely and stop when the starting material is consumed.- Ensure the starting material and solvent are pure.
Low Yield	- Loss of product during work-up- Incomplete reaction	- Be careful during filtration and extraction steps.- See "Incomplete Reaction" above.

Conclusion

This application note provides a comprehensive and reliable protocol for the catalytic reduction of 2-Nitro-4-(trifluoromethoxy)toluene. By understanding the underlying principles of the reaction and adhering to the detailed experimental procedure and safety precautions, researchers can confidently and efficiently synthesize the desired aniline product. The chemoselectivity of catalytic hydrogenation makes it a powerful tool in organic synthesis, and the protocol described herein serves as a valuable resource for professionals in the field of drug development and chemical research.

References

• Vertex AI Search, based on information
• Faraday Discussions, "Hydrogenation of substituted nitroaromatics on non-noble metal catalysts: mechanistic insights to improve selectivity".
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• Wikipedia, "Reduction of nitro compounds".
• Organic Chemistry Portal, "Nitro Reduction - Common Conditions".
• Canadian Science Publishing, "Nitroarene reduction using Raney nickel alloy with ammonium chloride in w
• ResearchGate, "Palladium-Containing Aminated Activated Carbons: Hydrogenation of Arom
• MDPI, "Palladium Decorated N-Doped Carbon Foam as a Highly Active and Selective Catalyst for Nitrobenzene Hydrogen
• ACS Publications, "Magnetic Carbon-Supported Palladium Nanoparticles: An Efficient and Sustainable Catalyst for Hydrogen
• Wikipedia, "Pl
• RSC Publishing, "Efficient room-temperature hydrogenation of nitroaromatic compounds to primary amines using nitrogen-doped carbon-supported palladium c
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• OrgoSolver, "Aromatic Reductions: Nitrobenzene → Aniline (H₂/Pd, Pt, or Ni)".
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• ACS Publications, "Catalytic and Electrocatalytic Hydrogenation of Nitroarenes | The Journal of Physical Chemistry C".
• ResearchGate, "Hydrogenation of nitrobenzene derivatives with different substituents at the phenyl ring with the Ru/CMK-3 c
• ACS Publications, "Concurrent Hydrogenation of Aromatic and Nitro Groups over Carbon-Supported Ruthenium Catalysts | ACS C
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• ACS Publications, "Selective Catalytic Hydrogenation of Nitro Groups in the Presence of Activated Heteroaryl Halides | The Journal of Organic Chemistry".
• Canadian Centre for Occupational Health and Safety, "CCOHS: Toluene".
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• Vrije Universiteit Brussel, "Selective reduction of nitrobenzene to aniline over electrocatalysts based on nitrogen-doped carbons".
• YouTube, "Hydrogenation Reaction Set up - Reduction of a Nitro group".
• Santa Cruz Biotechnology, "2-Amino-5-(trifluoromethyl)toluene | CAS 67169-22-6 | SCBT".
• ACS Publications, "Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal C
• ACS Publications, "Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal C
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• ACS Publications, "Enantioselective Synthesis of β-Trifluoromethyl α-Amino Acids".
• Google Patents, "EP0381010A2 - Process for the preparation of 2-nitro-4-trifluoromethyl aniline".
• Patsnap, "Method for preparing 2-amino-3-chloro-5-trifluoromethylpyridine - Eureka".
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• ChemRxiv, "Selective chemical reduction of Nitrobenzene to Aniline by Fe doped 1T MoS2 nanozyme".
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Application Note: 2-Nitro-4-(trifluoromethoxy)toluene as a Versatile Building Block in Medicinal Chemistry

Introduction & Strategic Rationale

In contemporary medicinal chemistry, the incorporation of fluorine-containing motifs is a premier strategy for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. Among these motifs, the trifluoromethoxy (–OCF₃) group occupies a privileged physicochemical space. It is often referred to as a "super-halogen" or "pseudohalogen" due to its profound electron-withdrawing nature, yet it imparts significantly higher lipophilicity than a standard trifluoromethyl (–CF₃) group.

2-Nitro-4-(trifluoromethoxy)toluene (CAS: 70692-45-4) serves as a highly versatile, bifunctional building block. The orthogonal reactivity of the benzylic methyl group and the reducible nitro group allows chemists to rapidly construct complex, –OCF₃ decorated heteroaromatics and functionalized anilines. This application note details the physicochemical rationale for utilizing this scaffold and provides validated, step-by-step synthetic protocols for its divergent functionalization.

Physicochemical Impact of the –OCF₃ Group

The decision to utilize 2-nitro-4-(trifluoromethoxy)toluene over its methyl or trifluoromethyl analogs is driven by the unique stereoelectronic properties of the –OCF₃ moiety. As summarized in Table 1, the –OCF₃ group maximizes lipophilicity while maintaining a slightly lower electron-withdrawing penalty compared to –CF₃, allowing for more nuanced tuning of adjacent basic centers (e.g., aniline nitrogen lone pairs) [1].

Table 1: Comparative Physicochemical Properties of Aromatic Substituents

Property	–CH₃ (Methyl)	–CF₃ (Trifluoromethyl)	–OCF₃ (Trifluoromethoxy)
Hansch Lipophilicity (π)	0.56	0.88	1.04
Hammett Constant (σp)	-0.17	0.54	0.35
Electronic Effect	Electron-donating	Strongly electron-withdrawing	Electron-withdrawing (inductive)
Metabolic Stability	Prone to CYP450 oxidation	Highly stable	Highly stable
Conformational Preference	Free rotation	Rigid tetrahedral	Orthogonal to the aromatic ring

Data aggregated from standard Hammett and Hansch parameter literature [2].

Key Synthetic Workflows & Mechanistic Insights

The true value of 2-nitro-4-(trifluoromethoxy)toluene lies in its divergent reactivity. Below are the primary pathways utilized in drug discovery campaigns.

Workflow A: Leimgruber-Batcho Synthesis of 6-(Trifluoromethoxy)indole

The indole core is a ubiquitous privileged scaffold. Synthesizing 6-(trifluoromethoxy)indole via the Fischer indole synthesis is notoriously difficult due to the harsh acidic conditions required and the poor regioselectivity of meta-substituted anilines.

Causality & Mechanism: The Leimgruber-Batcho approach circumvents these issues by operating under mild conditions. Mechanistically, the strong electron-withdrawing nature of the –OCF₃ group (σp = 0.35) pulls electron density from the aromatic ring, which significantly increases the kinetic acidity of the benzylic protons. This electronic effect accelerates the initial base-catalyzed condensation with N,N-Dimethylformamide dimethyl acetal (DMF-DMA) to form the enamine intermediate. Subsequent reduction of the nitro group triggers a spontaneous intramolecular cyclization, yielding the indole core with perfect regiocontrol [3].

Fig 1. Leimgruber-Batcho synthesis of 6-(trifluoromethoxy)indole.

Workflow B: Divergent Functionalization (Reduction & Bromination)

Beyond indole synthesis, the scaffold can be directly manipulated to yield versatile coupling partners for library generation.

Causality & Mechanism:

• Nitro Reduction: Catalytic hydrogenation selectively reduces the nitro group to an amine, yielding 2-methyl-5-(trifluoromethoxy)aniline. The robust C–F and C–O bonds of the –OCF₃ group are entirely inert to standard Pd/C hydrogenation, ensuring high chemoselectivity.

• Benzylic Bromination: Free-radical bromination (NBS/AIBN) targets the benzylic methyl group. Because the –OCF₃ group inductively withdraws electron density, it slightly destabilizes the benzylic radical. This requires careful stoichiometric control to prevent over-bromination, but ultimately yields a highly electrophilic benzyl bromide for N-alkylation of target pharmacophores.

Fig 2. Divergent functionalization of 2-nitro-4-(trifluoromethoxy)toluene.

Experimental Protocols (Self-Validating Systems)

The following protocols have been optimized for reliability, incorporating visual and chromatographic self-validation checkpoints to ensure experimental success.

Protocol 1: Synthesis of 6-(Trifluoromethoxy)indole via Leimgruber-Batcho

Step 1: Enamine Formation

• Setup: In an oven-dried 100 mL round-bottom flask under N₂, dissolve 2-nitro-4-(trifluoromethoxy)toluene (5.0 g, 22.6 mmol) in anhydrous DMF (25 mL).

• Reagent Addition: Add N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (4.5 mL, 33.9 mmol, 1.5 eq) followed by pyrrolidine (0.19 mL, 2.26 mmol, 0.1 eq).

• Reaction: Heat the mixture to 110 °C and stir for 5 hours.

• Self-Validation Checkpoint: Monitor by TLC (Hexanes/EtOAc 4:1). The starting material ( Rf​≈0.6 , pale yellow) will be fully consumed and replaced by a highly polar, deep-red/purple enamine spot ( Rf​≈0.25 ). The striking color change is a definitive indicator of successful extended conjugation.

• Workup: Cool to room temperature, concentrate under high vacuum to remove DMF, and use the crude dark red oil directly in the next step.

Step 2: Reductive Cyclization

• Setup: Dissolve the crude enamine in HPLC-grade Methanol (50 mL).

• Catalyst Addition: Carefully add 10% Pd/C (0.5 g, 10 wt%) under a steady stream of N₂ to prevent autoignition.

• Reaction: Evacuate the flask and backfill with H₂ gas (balloon). Stir vigorously at room temperature for 12 hours.

• Self-Validation Checkpoint: The deep red color of the solution will gradually fade to a pale yellow/brown suspension as the enamine is reduced and cyclizes. TLC (Hexanes/EtOAc 4:1) will show a new spot ( Rf​≈0.4 ). Exposing the TLC plate to Ehrlich's reagent and heating will instantly produce a vibrant purple/pink stain, confirming the presence of the indole core.

• Workup: Filter the mixture through a pad of Celite, washing with excess Methanol. Concentrate the filtrate and purify via flash chromatography (Hexanes/EtOAc 9:1) to yield 6-(trifluoromethoxy)indole as an off-white solid.

Protocol 2: Catalytic Hydrogenation to 2-Methyl-5-(trifluoromethoxy)aniline

• Setup: In a 50 mL round-bottom flask, dissolve 2-nitro-4-(trifluoromethoxy)toluene (2.0 g, 9.0 mmol) in absolute Ethanol (20 mL).

• Catalyst Addition: Add 5% Pd/C (0.2 g, 10 wt%) under N₂.

• Reaction: Degas the mixture under vacuum and backfill with H₂ (balloon). Stir at room temperature for 4 hours.

• Self-Validation Checkpoint: Monitor by TLC (Hexanes/EtOAc 4:1). The starting material ( Rf​≈0.6 ) will disappear. The product aniline ( Rf​≈0.35 ) will be strongly UV-active and will stain dark brown/orange with ninhydrin solution, confirming the presence of the primary amine.

• Workup: Filter through Celite, concentrate under reduced pressure.

• Storage Note: The resulting 2-methyl-5-(trifluoromethoxy)aniline is an electron-deficient aniline but is still susceptible to slow air oxidation. Store the resulting pale yellow oil under Argon at 4 °C to prevent darkening.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design Source: MDPI URL
• Machine learning determination of new Hammett's constants for meta- and para-substituted benzoic acid derivatives Source: ChemRxiv URL
• How to Prepare 6-Chloroindole? - FAQ (Leimgruber-Batcho Methodology Analog)
• Source: Chemical Science (RSC Publishing)
• Source: PMC (NIH)

Divergent Suzuki-Miyaura Cross-Coupling Strategies for 2-Nitro-4-(trifluoromethoxy)toluene Derivatives in Medicinal Chemistry

Introduction & Mechanistic Rationale

The compound 2-Nitro-4-(trifluoromethoxy)toluene (CAS: 70692-45-4) is a highly versatile, yet historically underutilized, building block in medicinal chemistry[1]. The trifluoromethoxy (–OCF3) group is a privileged pharmacophore known to significantly enhance lipophilicity (increasing membrane permeability) and metabolic stability by blocking cytochrome P450-mediated oxidation. Furthermore, the ortho-relationship of the methyl and nitro groups provides orthogonal functional handles for divergent synthetic pathways.

Because the core molecule lacks a pre-existing halogen or boronic acid/ester, it cannot directly participate in a Suzuki-Miyaura cross-coupling. As a Senior Application Scientist, I have designed this protocol to detail two distinct, self-validating derivatization pathways that activate this molecule for cross-coupling:

• Pathway A (Electrophilic Handle): Benzylic bromination to yield 2-nitro-4-(trifluoromethoxy)benzyl bromide, followed by an sp3-sp2 Suzuki coupling to generate diarylmethanes[2].

• Pathway B (Nucleophilic Handle): Nitro reduction followed by a metal-free Sandmeyer-type borylation[3] to yield an arylboronic acid pinacol ester, enabling sp2-sp2 Suzuki coupling to form functionalized biaryls.

Divergent functionalization of 2-Nitro-4-(trifluoromethoxy)toluene for Suzuki coupling.

Pathway A: Diarylmethane Synthesis via Benzylic Activation

Mechanistic Insights

Benzylic bromination proceeds via a Wohl-Ziegler radical chain mechanism. We utilize N-bromosuccinimide (NBS) as the bromine source and azobisisobutyronitrile (AIBN) as the radical initiator. While carbon tetrachloride is the traditional solvent, ethyl acetate (EtOAc) is selected here for its superior environmental profile and excellent solubility for the succinimide byproduct at elevated temperatures, which conveniently precipitates upon cooling for easy removal by filtration.

The resulting benzyl bromide is highly electrophilic. In the subsequent Suzuki-Miyaura coupling, oxidative addition of the Pd(0) catalyst into the C(sp3)–Br bond is facile. Since the benzylic position lacks β-hydrogens, the competing β-hydride elimination pathway—a common failure point in alkyl couplings—is completely bypassed. However, homocoupling of the benzyl halide remains a primary side reaction. To mitigate this, we employ Pd(PPh3)4 with a mild base (K2CO3) under biphasic conditions (Toluene/H2O), which heavily favors the desired transmetalation over homocoupling[2].

Protocol A.1: Synthesis of 2-Nitro-4-(trifluoromethoxy)benzyl bromide

• Setup: In an oven-dried round-bottom flask equipped with a reflux condenser, dissolve 2-nitro-4-(trifluoromethoxy)toluene (10.0 mmol) in anhydrous EtOAc (30 mL).

• Reagent Addition: Add NBS (11.0 mmol, 1.1 equiv) and AIBN (0.5 mmol, 5 mol%).

• Reaction: Heat the mixture to reflux (approx. 80 °C) under a nitrogen atmosphere for 4–6 hours. Monitor completion via TLC (Hexanes/EtOAc 9:1).

• Workup: Cool the reaction to 0 °C to precipitate succinimide. Filter the mixture through a pad of Celite, wash with cold EtOAc, and concentrate the filtrate under reduced pressure.

• Purification: Purify via flash column chromatography (silica gel, gradient hexanes to 5% EtOAc/hexanes) to afford the benzyl bromide intermediate.

Protocol A.2: sp3-sp2 Suzuki-Miyaura Coupling

• Setup: In a Schlenk flask, combine 2-nitro-4-(trifluoromethoxy)benzyl bromide (5.0 mmol), an arylboronic acid (6.0 mmol, 1.2 equiv), and K2CO3 (15.0 mmol, 3.0 equiv).

• Solvent & Degassing: Add a degassed mixture of Toluene (20 mL) and H2O (4 mL). Spurge with nitrogen for 10 minutes.

• Catalyst Addition: Add Pd(PPh3)4 (0.25 mmol, 5 mol%).

• Reaction: Heat to 90 °C for 12 hours.

• Workup: Cool to room temperature, dilute with EtOAc (30 mL), separate the organic layer, wash with brine, dry over anhydrous Na2SO4, and concentrate. Purify via chromatography to yield the functionalized diarylmethane.

Pathway B: Biaryl Synthesis via Nitro Reduction and Borylation

Mechanistic Insights

The nitro group is selectively reduced to an aniline using standard Pd/C catalyzed hydrogenation. The critical step is the subsequent Sandmeyer-type borylation. Traditional borylation requires aryl halides and expensive palladium catalysts. Here, we utilize a highly efficient metal-free approach using tert-butyl nitrite (t-BuONO) and bis(pinacolato)diboron (B2pin2)[3].

The causality of this metal-free transformation is rooted in a single-electron transfer (SET) mechanism. The arylamine is diazotized by t-BuONO. Concurrently, the tert-butoxide anion (generated in situ) coordinates with B2pin2 to form a tetra-coordinated boron ate-complex. This complex acts as an electron donor, initiating a SET to the diazonium ion, yielding an aryl radical upon N2 extrusion. The highly reactive aryl radical then rapidly reacts with B2pin2 to form the C–B bond[3].

Radical mechanism of the metal-free Sandmeyer borylation using t-BuONO and B2pin2.

Protocol B.1: Reduction to 2-Methyl-5-(trifluoromethoxy)aniline

• Setup: Dissolve 2-nitro-4-(trifluoromethoxy)toluene (10.0 mmol) in methanol (40 mL).

• Reaction: Add 10% Pd/C (100 mg). Purge the flask with H2 gas and stir vigorously under an H2 balloon (1 atm) at 25 °C for 2–4 hours.

• Workup: Filter the suspension through a pad of Celite to remove the catalyst. Concentrate the filtrate to afford the aniline quantitatively. Note: Use immediately in the next step to prevent oxidative degradation.

Protocol B.2: Metal-Free Sandmeyer Borylation

• Setup: In a dry Schlenk tube under nitrogen, dissolve the freshly prepared 2-methyl-5-(trifluoromethoxy)aniline (5.0 mmol) and B2pin2 (7.5 mmol, 1.5 equiv) in anhydrous acetonitrile (20 mL).

• Reagent Addition: Cool the mixture to 0 °C. Slowly add t-BuONO (7.5 mmol, 1.5 equiv) dropwise via syringe.

• Reaction: Remove the ice bath and allow the reaction to stir at 25 °C for 2 hours. The evolution of N2 gas will be observed, indicating the progression of the radical cascade[3].

• Workup: Quench with water (20 mL) and extract with dichloromethane (3 × 20 mL). Dry the combined organics over MgSO4, concentrate, and purify via silica gel chromatography to isolate the aryl-Bpin derivative.

Protocol B.3: sp2-sp2 Suzuki-Miyaura Coupling

• Setup: Combine the aryl-Bpin intermediate (3.0 mmol), an aryl bromide (3.0 mmol), and K2CO3 (9.0 mmol) in a reaction vial.

• Solvent & Degassing: Add degassed 1,4-Dioxane (12 mL) and H2O (3 mL).

• Catalyst Addition: Add Pd(dppf)Cl2 (0.15 mmol, 5 mol%).

• Reaction: Heat at 100 °C for 12 hours.

• Workup: Perform a standard aqueous workup and chromatographic purification to afford the functionalized biaryl product.

Quantitative Data Summary

The following table summarizes the optimized reaction parameters and expected yields for the divergent functionalization of 2-Nitro-4-(trifluoromethoxy)toluene.

Reaction Step	Reagents / Catalyst	Solvent / Temp	Time	Expected Yield (%)
A.1: Benzylic Bromination	NBS, AIBN	EtOAc / 80 °C	4–6 h	75–85%
A.2: sp3-sp2 Suzuki Coupling	Ar-B(OH)2, Pd(PPh3)4, K2CO3	Toluene/H2O / 90 °C	12 h	60–80%
B.1: Nitro Reduction	Pd/C (10%), H2 (1 atm)	MeOH / 25 °C	2–4 h	90–95%
B.2: Sandmeyer Borylation	t-BuONO, B2pin2	MeCN / 25 °C	2 h	65–75%
B.3: sp2-sp2 Suzuki Coupling	Ar-Br, Pd(dppf)Cl2, K2CO3	Dioxane/H2O / 100 °C	12 h	70–85%

Sources

• 1. 2-nitro-4-(trifluoromethoxy)toluene | 70692-45-4 [chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Advanced Application Note: Benzylic Bromination of 2-Nitro-4-(trifluoromethoxy)toluene Derivatives

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocols

Executive Summary & Mechanistic Rationale

The synthesis of 1-(bromomethyl)-2-nitro-4-(trifluoromethoxy)benzene from 2-nitro-4-(trifluoromethoxy)toluene (CAS: 70692-45-4) is a critical transformation in the development of fluorinated active pharmaceutical ingredients (APIs) and agrochemicals. However, this specific substrate presents severe synthetic challenges due to the extreme electron-deficient nature of the aromatic ring.

The Electronic Challenge (Causality of Reactivity)

In a standard Wohl-Ziegler bromination, a bromine radical abstracts a hydrogen atom from the benzylic position to form a carbon-centered radical. The stability of this intermediate dictates the reaction rate. In 2-nitro-4-(trifluoromethoxy)toluene:

• The ortho-Nitro Group: Exerts strong inductive (-I) and mesomeric (-M) electron-withdrawing effects, drastically increasing the bond dissociation energy (BDE) of the benzylic C-H bond and destabilizing the resulting radical.

• The para-Trifluoromethoxy Group: While possessing a minor +M effect, its strong -I effect further depletes electron density from the benzylic position.

Consequence: Traditional thermal batch conditions (NBS, AIBN/BPO, refluxing CCl₄) result in sluggish kinetics, requiring prolonged heating (often >24 hours). This extended thermal stress inevitably leads to poor selectivity, driving over-bromination (forming the gem-dibromide) and thermal degradation [1].

To overcome this, modern process chemistry relies on photochemical activation . Visible light irradiation (e.g., 405 nm) of N-Bromosuccinimide (NBS) generates a high steady-state concentration of bromine radicals at room temperature, forcing the reaction forward kinetically while preserving selectivity [2].

Mechanistic Pathway Visualization

Caption: Radical chain mechanism for the benzylic bromination of electron-deficient toluenes.

Experimental Protocols

To provide a self-validating system, two protocols are detailed below: a Batch Photochemical method for milligram-to-gram discovery scale, and a Continuous Flow Photochemical method for robust, scalable process manufacturing.

Protocol A: Batch Photochemical Bromination (Discovery Scale)

This method replaces toxic CCl₄ with Acetonitrile and utilizes visible light to bypass thermal radical initiators.

Materials:

• 2-Nitro-4-(trifluoromethoxy)toluene (1.0 equiv, 10 mmol, 2.21 g)

• N-Bromosuccinimide (NBS) (1.1 equiv, 11 mmol, 1.96 g) - Recrystallized from water prior to use.

• Acetonitrile (Anhydrous, Degassed) (50 mL)

• 405 nm LED irradiation source (e.g., Kessil lamp or custom photoreactor)

Step-by-Step Procedure:

• Preparation: In an oven-dried 100 mL borosilicate round-bottom flask, dissolve 2-nitro-4-(trifluoromethoxy)toluene and NBS in 50 mL of anhydrous acetonitrile.

• Degassing: Sparge the solution with dry Nitrogen or Argon for 15 minutes. Rationale: Oxygen acts as a radical scavenger and will terminate the propagation chain.

• Irradiation: Place the flask approximately 5 cm from the 405 nm LED source. Stir vigorously at room temperature (20–25 °C). Use a cooling fan to prevent the reaction from heating above 30 °C.

• Monitoring: Monitor the reaction via GC-MS or TLC. Due to the deactivated nature of the substrate, complete conversion typically requires 4 to 6 hours.

• Quenching & Workup: Once starting material is consumed, concentrate the mixture under reduced pressure to remove acetonitrile. Suspend the residue in Dichloromethane (DCM) and wash with saturated aqueous Sodium Thiosulfate (Na₂S₂O₃) to quench residual electrophilic bromine.

• Isolation: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify via flash column chromatography (Hexanes/Ethyl Acetate) to yield the pure monobromide.

Protocol B: Continuous Flow Photochemical Bromination (Process Scale)

Batch photochemistry suffers from the Beer-Lambert law limitation (poor light penetration at scale). Continuous flow utilizes narrow fluorinated ethylene propylene (FEP) tubing to ensure uniform photon flux, reducing reaction times to minutes and virtually eliminating dibromination [3].

System Setup:

• Reactor: 10 mL internal volume FEP tubing (1/16" OD, 0.03" ID) wrapped tightly around a water-cooled 405 nm LED cylinder.

• Pumps: Dual syringe pumps or HPLC pumps.

• BPR: 50 psi Back Pressure Regulator to keep the system strictly in the liquid phase.

Step-by-Step Procedure:

• Feed Solution Preparation: Prepare a single feed solution containing 0.5 M 2-nitro-4-(trifluoromethoxy)toluene and 0.55 M NBS in anhydrous Acetonitrile.

• Priming: Prime the flow reactor with pure acetonitrile to establish a steady state and turn on the 405 nm LED module. Ensure the cooling jacket maintains the reactor at 25 °C.

• Execution: Pump the feed solution through the reactor at a flow rate of 0.5 mL/min. This equates to a residence time (tR) of 20 minutes inside the irradiated zone.

• Collection: Direct the output stream from the BPR directly into a stirred collection flask containing 1M aqueous Na₂S₂O₃.

• Downstream Processing: Separate the phases continuously. The organic phase is washed with brine, dried, and concentrated.

Continuous Flow System Architecture

Caption: Continuous flow photochemical reactor setup for scalable benzylic bromination.

Quantitative Data & Method Comparison

The transition from thermal batch to photochemical continuous flow yields significant improvements in both process safety and product profile. Below is a comparative summary based on standardized scale-up metrics for highly deactivated toluenes.

Metric	Thermal Batch (NBS/AIBN)	Photochemical Batch (405 nm)	Continuous Flow (405 nm)
Solvent	CCl₄ or PhCF₃	Acetonitrile	Acetonitrile
Temperature	80 °C (Reflux)	25 °C	25 °C
Reaction Time	24 - 48 hours	4 - 6 hours	20 minutes (Residence Time)
Monobromide Yield	~45 - 55%	~75%	>88%
Dibromide Impurity	High (>15%)	Moderate (~5%)	Trace (<1%)
Scalability	Poor (Exothermic hazard)	Moderate (Light penetration limits)	Excellent (Linear scale-up)

Safety & Handling Precautions

• Lachrymator Hazard: 1-(bromomethyl)-2-nitro-4-(trifluoromethoxy)benzene is a potent alkylating agent and a severe lachrymator. All manipulations, including weighing and rotary evaporation, must be performed inside a certified chemical fume hood.

• Skin Sensitization: Contact with benzylic bromides can cause severe skin burns and allergic sensitization. Double-gloving (Nitrile over Neoprene) is highly recommended.

• Quenching: Never dispose of unquenched reaction mixtures. Ensure all NBS and active bromine species are fully reduced to bromide salts using sodium thiosulfate or sodium bisulfite before waste disposal.

References

• A Scalable Procedure for Light-Induced Benzylic Brominations in Continuous Flow Organic Chemistry Portal / Journal of Organic Chemistry[Link]

• Manufacturing Process Development for Belzutifan, Part 2: A Continuous Flow Visible-Light-Induced Benzylic Bromination Organic Process Research & Development (ACS Publications)[Link]

• Continuous photochemical benzylic bromination using in situ generated Br2: process intensification towards optimal PMI and throughput Green Chemistry (RSC Publishing)[Link]

Application Note: Advanced Nucleophilic Aromatic Substitution (SNAr) on 2-Nitro-4-(trifluoromethoxy)toluene

Executive Summary

The trifluoromethoxy (–OCF₃) group is a highly privileged pharmacophore in medicinal chemistry and agrochemical development, prized for its ability to dramatically enhance lipophilicity, membrane permeability, and metabolic stability[1]. However, the late-stage functionalization of –OCF₃ bearing arenes remains a formidable synthetic challenge due to the unique electronic properties of the substituent[2].

This application note provides a comprehensive guide to performing Nucleophilic Aromatic Substitution (SNAr) on 2-Nitro-4-(trifluoromethoxy)toluene . Because of the specific regiochemical arrangement of this scaffold, classical SNAr is kinetically hindered. To bypass this limitation, we detail two field-proven methodologies: Vicarious Nucleophilic Substitution (VNS) for C–H functionalization, and Thermal Fluorodenitration for direct displacement of the nitro group.

Mechanistic Profiling & Electronic Mismatch

To successfully functionalize 2-nitro-4-(trifluoromethoxy)toluene, one must understand the causality behind its reactivity. The rate of an SNAr reaction is dictated by the stability of the anionic Meisenheimer complex intermediate, which requires strong electron-withdrawing groups (EWGs) situated ortho or para to the site of nucleophilic attack[3].

The Electronic Mismatch: In 2-nitro-4-(trifluoromethoxy)toluene, the –NO₂ group is at C2, the –OCF₃ group is at C4, and the –CH₃ group is at C1.

• If a nucleophile attacks C2 to displace the nitro group, the resulting negative charge is delocalized onto C1, C3, and C5.

• The –OCF₃ group is located at C4 (meta to the attack site). Therefore, it cannot stabilize the Meisenheimer complex via resonance, offering only weak inductive stabilization (Hammett σm​ = 0.38)[3].

• The –CH₃ group at C1 further destabilizes the complex via electron donation.

Because direct SNAr is electronically disfavored, researchers must utilize either Pathway A (redirecting attack to a position where the –NO₂ group can provide resonance stabilization) or Pathway B (using extreme thermal conditions and highly reactive nucleophiles to force the displacement).

Table 1: Electronic Parameters and Regioselectivity Predictors

Substituent	Ring Position	Hammett σm​	Hammett σp​	Role in C2-Attack (Direct SNAr)	Role in C5-Attack (VNS)
–OCF₃	C4	0.38	0.35	Weak inductive stabilization	Direct resonance participation
–NO₂	C2	0.71	0.78	Leaving group (no stabilization)	Strong resonance stabilization
–CH₃	C1	-0.07	-0.17	Destabilizing (EDG)	Neutral / Weakly destabilizing

Data sourced from quantitative Hammett constant analyses[3].

Pathway A: Vicarious Nucleophilic Substitution (VNS) at C5

Instead of displacing the nitro group, VNS leverages the –NO₂ group to activate the ortho and para C–H bonds (C3 and C5). Attack at C5 places the negative charge directly onto C2, allowing the powerful –NO₂ group to stabilize the Meisenheimer complex via resonance. The nucleophile brings its own leaving group (e.g., chloride), which is eliminated to rearomatize the ring.

Fig 1. Mechanistic pathway of Vicarious Nucleophilic Substitution (VNS) at the C5 position.

Protocol: VNS with Chloromethyl Phenyl Sulfone

Self-Validating IPC (In-Process Control): The formation of the Meisenheimer complex is highly colored. A deep red/purple hue confirms successful deprotonation and nucleophilic attack. Loss of this color upon quenching indicates successful rearomatization.

Step-by-Step Methodology:

• Preparation: To a flame-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add 2-nitro-4-(trifluoromethoxy)toluene (1.0 mmol, 1.0 equiv) and chloromethyl phenyl sulfone (1.1 mmol, 1.1 equiv).

• Solvation: Dissolve the reagents in anhydrous DMF (5.0 mL, 0.2 M) under a strict nitrogen atmosphere.

• Cooling: Submerge the flask in a dry ice/acetone bath and cool to -20 °C. Causality: Low temperatures are critical to prevent the self-condensation of the carbanion and to control the highly exothermic formation of the Meisenheimer complex.

• Base Addition: Dropwise, add a solution of potassium tert-butoxide (t-BuOK) (2.5 mmol, 2.5 equiv) in anhydrous DMF (2.5 mL) over 10 minutes. Observe the immediate color change to deep purple.

• Reaction: Stir the mixture at -20 °C for 1 hour, then remove the cooling bath and allow it to warm to room temperature over 30 minutes.

• Quench: Pour the reaction mixture into a beaker containing 1M HCl (20 mL) and crushed ice. The deep color will dissipate, yielding a yellow/white suspension.

• Extraction & Purification: Extract with EtOAc (3 x 15 mL). Wash the combined organic layers with brine (3 x 20 mL) to remove DMF. Dry over Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to isolate 5-(phenylsulfonylmethyl)-2-nitro-4-(trifluoromethoxy)toluene.

Pathway B: Forcing Fluorodenitration (Direct SNAr)

If the goal is to displace the nitro group to yield 2-fluoro-4-(trifluoromethoxy)toluene, extreme conditions are required. While the substrate lacks resonance stabilization for C2 attack, the nitro group is an exceptionally good leaving group in SNAr (following the leaving group ability trend: NO₂ > Cl > Br)[4]. By utilizing "naked" fluoride in a polar aprotic solvent at high temperatures, the kinetic barrier can be breached.

Fig 2. Step-by-step experimental workflow for the fluorodenitration (SNAr) process.

Protocol: Thermal Fluorodenitration with TMAF

Self-Validating IPC: The reaction progress must be monitored by GC-MS or ¹⁹F NMR, as TLC is often insufficient to resolve the starting material from the fluorinated product. The appearance of a new ¹⁹F signal (typically around -110 to -120 ppm for the aryl fluoride, distinct from the -58 ppm of the –OCF₃ group) confirms conversion.

Step-by-Step Methodology:

• Reagent Activation: Tetramethylammonium fluoride (TMAF) is highly hygroscopic. Trace water severely attenuates fluoride nucleophilicity via hydrogen bonding[4]. Dry TMAF (3.0 mmol, 3.0 equiv) in a vacuum oven at 80 °C for 4 hours prior to use.

• Assembly: Inside an argon-filled glovebox, transfer the dried TMAF into a heavy-walled pressure vial. Add 2-nitro-4-(trifluoromethoxy)toluene (1.0 mmol, 1.0 equiv) and anhydrous sulfolane (2.0 mL, 0.5 M).

• Thermal SNAr: Seal the pressure vial with a Teflon-lined cap, remove it from the glovebox, and heat in an oil bath at 150 °C for 18 hours. Causality: The high activation energy required to form the un-stabilized Meisenheimer complex at C2 necessitates forcing thermal conditions.

• Workup: Cool the vial to room temperature. Carefully vent any pressure. Dilute the dark mixture with water (15 mL) and extract with pentane or diethyl ether (4 x 10 mL).

• Washing: Wash the combined organic layers extensively with water (5 x 15 mL) to completely remove the sulfolane solvent.

• Isolation: Dry over MgSO₄. Because 2-fluoro-4-(trifluoromethoxy)toluene is highly volatile, concentrate the solvent using a Vigreux column or a rotary evaporator set to >400 mbar at 20 °C. Purify via short-path distillation or careful silica gel chromatography (100% pentane).

Table 2: Comparison of SNAr Methodologies for 2-Nitro-4-(trifluoromethoxy)toluene

Parameter	Pathway A: Vicarious Nucleophilic Substitution (VNS)	Pathway B: Direct Fluorodenitration (SNAr)
Target Bond Formed	C(sp²) – C(sp³) at C5	C(sp²) – F at C2
Leaving Group	Chloride (from the nucleophile)	Nitrite (–NO₂ from the substrate)
Required Activation	Low (-20 °C) due to –NO₂ resonance	High (150 °C) due to lack of resonance
Key Reagents	Chloromethyl phenyl sulfone, t-BuOK	Anhydrous TMAF, Sulfolane
Primary Challenge	Regioselectivity (C3 vs C5)	Hygroscopicity of the fluoride source

References

• Photomediated Hexafluoroisopropoxylation of Unactiv
• Advances in the Development of Trifluoromethoxyl
• A Comparative Guide to the Reactivity of Trifluoromethoxy and Trifluoromethyl Substituted Nitrobenzenes in Nucleophilic Arom
• Fluorinate to accumulate- simple methods paying rich dividends Scientific Upd

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Advances in the Development of Trifluoromethoxylation Reagents | MDPI [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scientificupdate.com [scientificupdate.com]

Application Note: Strategic Incorporation of 2-Nitro-4-(trifluoromethoxy)toluene in the Synthesis of Fluorinated Drug Candidates

Executive Summary

The introduction of fluorine into drug candidates is a cornerstone strategy in modern medicinal chemistry, utilized to modulate lipophilicity, enhance metabolic stability, and improve binding affinity. Among fluorinated motifs, the trifluoromethoxy (-OCF₃) group is uniquely valuable, often acting as a "super-halogen" that combines intense electron-withdrawing capabilities with exceptional lipophilicity[1].

This application note provides a comprehensive, field-validated guide for utilizing 2-Nitro-4-(trifluoromethoxy)toluene as a core building block. By detailing the causality behind specific synthetic methodologies and providing self-validating protocols, this guide empowers medicinal chemists to efficiently translate this starting material into advanced intermediates, such as anilines and benzylic electrophiles, for downstream cross-coupling in kinase inhibitor and CNS drug discovery pipelines.

Mechanistic Rationale: The Trifluoromethoxy Advantage

The strategic decision to incorporate the -OCF₃ group via 2-Nitro-4-(trifluoromethoxy)toluene is driven by its profound impact on a drug candidate's pharmacokinetic (PK) and pharmacodynamic (PD) profile:

• Metabolic Resistance: The carbon-fluorine bonds within the -OCF₃ moiety boast a bond dissociation energy of 485.3 kJ/mol (compared to 414.2 kJ/mol for C-H bonds)[2]. This extraordinary bond strength effectively blocks metabolic hotspots, rendering the molecule highly resistant to oxidative degradation by cytochrome P450 enzymes[3].

• Enhanced Permeability: The -OCF₃ group significantly increases the overall lipophilicity of the molecule, facilitating superior cell membrane permeability and bioavailability, which is particularly crucial for targets requiring blood-brain barrier (BBB) penetration[2].

• Stereoelectronic Conformation: The oxygen atom allows the -CF₃ group to adopt an orthogonal conformation relative to the aromatic ring, enabling it to occupy distinct hydrophobic pockets in target proteins that planar groups cannot access.

Fig 1. Pharmacological impact of the -OCF3 group on drug candidate efficacy.

Physicochemical Profiling

To justify the selection of the -OCF₃ group over traditional substituents, we must analyze their quantitative physicochemical parameters. The table below summarizes the critical data that drives structure-activity relationship (SAR) optimization[2],[1].

Property	Methyl (-CH₃)	Methoxy (-OCH₃)	Trifluoromethyl (-CF₃)	Trifluoromethoxy (-OCF₃)
Hansch Lipophilicity ( π )	+0.52	-0.02	+0.88	+1.04
Electronic Effect	+I (Donating)	-I, +M (Donating)	-I (Withdrawing)	-I, +M (Strongly Withdrawing)
C-X Bond Energy (kJ/mol)	~414 (C-H)	~414 (C-H)	485.3 (C-F)	485.3 (C-F)
Metabolic Stability	Low (Oxidation)	Low (O-Dealkylation)	High	Very High

Synthetic Divergence & Workflow

2-Nitro-4-(trifluoromethoxy)toluene is a highly versatile linchpin. Depending on the reaction conditions, it can be functionalized at two distinct vectors:

• Reduction of the Nitro Group: Yields 2-Methyl-5-(trifluoromethoxy)aniline [4]. (Note the IUPAC numbering shift: the amine takes priority at C1, making the adjacent methyl C2, and the -OCF₃ group C5). This aniline is a prime nucleophile for Buchwald-Hartwig cross-coupling.

• Functionalization of the Benzylic Methyl: Yields 1-(Bromomethyl)-2-nitro-4-(trifluoromethoxy)benzene , an excellent electrophile for forming stable ether or amine linkages via S_N2 substitution.

Fig 2. Synthetic divergence of 2-Nitro-4-(trifluoromethoxy)toluene into key intermediates.

Validated Experimental Protocols

The following protocols are designed as self-validating systems , incorporating internal checkpoints to ensure reaction fidelity and technical accuracy.

Protocol A: Chemoselective Catalytic Hydrogenation

Objective: Synthesis of 2-Methyl-5-(trifluoromethoxy)aniline from 2-Nitro-4-(trifluoromethoxy)toluene[5],[4].

• Causality of Design: Dissolving metal reductions (e.g., Fe/HCl) can occasionally lead to partial defluorination or complexation issues with highly electron-deficient rings. Using 10% Palladium on Carbon (Pd/C) under a mild hydrogen atmosphere ensures chemoselective reduction of the nitro group without disturbing the robust -OCF₃ moiety or the aromatic ring. An Ethyl Acetate/Methanol (1:1) solvent system is chosen to maximize the solubility of the lipophilic starting material while maintaining high catalyst turnover.

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask, dissolve 2-Nitro-4-(trifluoromethoxy)toluene (10.0 mmol) in 30 mL of EtOAc/MeOH (1:1 v/v).

• Catalyst Addition: Carefully add 10% Pd/C (0.05 eq, 5 mol%) to the solution under a steady stream of Argon to prevent premature ignition of the catalyst.

• Atmosphere Exchange: Seal the flask with a septum. Evacuate the flask and backfill with Hydrogen gas (H₂) via a balloon. Repeat this purge cycle three times to ensure complete removal of oxygen.

• Reaction: Stir the suspension vigorously at room temperature (22°C) under H₂ atmosphere for 4–6 hours.

• Self-Validating Checkpoint 1 (Visual): The reaction mixture will transition from a distinct pale yellow (characteristic of the nitroaromatic) to a colorless/grey suspension as the aniline forms.

• Self-Validating Checkpoint 2 (Analytical): Monitor via TLC (Hexanes/EtOAc 4:1). The starting material ( Rf​≈0.7 ) will be completely replaced by a highly polar, UV-active spot ( Rf​≈0.3 ) that stains positive with ninhydrin. LC-MS will confirm the product mass ( [M+H]+=192.1 m/z).

• Workup: Filter the mixture through a pad of Celite to remove the Pd/C catalyst, washing the filter cake with excess EtOAc. Concentrate the filtrate under reduced pressure to afford the pure aniline.

Protocol B: Controlled Radical Benzylic Bromination (Wohl-Ziegler)

Objective: Synthesis of 1-(Bromomethyl)-2-nitro-4-(trifluoromethoxy)benzene.

• Causality of Design: The benzylic methyl group is severely deactivated by both the ortho-nitro group and the para-trifluoromethoxy group. These electron-withdrawing groups destabilize the transient benzylic radical formed during hydrogen abstraction. To overcome this high activation energy barrier, a potent radical initiator (AIBN) and elevated temperatures are strictly required. Trifluorotoluene is utilized as the solvent; it is a green, non-ozone-depleting alternative to Carbon Tetrachloride (CCl₄) that provides the necessary non-polar environment while resisting radical attack itself.

Step-by-Step Methodology:

• Preparation: Dissolve 2-Nitro-4-(trifluoromethoxy)toluene (10.0 mmol) in 40 mL of anhydrous trifluorotoluene.

• Reagent Addition: Add N-Bromosuccinimide (NBS, 1.05 eq) and Azobisisobutyronitrile (AIBN, 0.1 eq). The slight excess of NBS ensures complete conversion without promoting di-bromination.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to 85°C under an Argon atmosphere for 8 hours.

• Self-Validating Checkpoint 1 (Physical): Upon completion, remove the flask from heat and cool to 0°C in an ice bath. Succinimide (the byproduct of NBS) is insoluble in cold trifluorotoluene and will quantitatively precipitate/float to the surface. This physical phase separation is a direct indicator of NBS consumption.

• Self-Validating Checkpoint 2 (Analytical): Analyze the crude mixture via ¹H NMR. The successful transformation is validated by the disappearance of the Ar-CH₃ singlet ( ≈2.6 ppm) and the emergence of a new benzylic CH₂Br singlet ( ≈4.8 ppm).

• Workup: Filter off the precipitated succinimide. Wash the organic filtrate with saturated aqueous NaHCO₃, followed by brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the brominated electrophile.

References

• Key Advantages of the Trifluoromethoxy Group in Drug Design.Benchchem.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.National Institutes of Health (PMC).
• Trifluoromethyl ethers – synthesis and properties of an unusual substituent.Beilstein Journal of Organic Chemistry.
• 2-nitro-4-(trifluoromethoxy)toluene | 70692-45-4.ChemicalBook.
• 2-Methyl-5-(trifluoromethoxy)aniline, 97%.Fisher Scientific.

Sources

• 1. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. 2-Methyl-5-(trifluoromethoxy)aniline, 97%, Thermo Scientific 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]
• 5. 2-nitro-4-(trifluoromethoxy)toluene | 70692-45-4 [chemicalbook.com]

Application Note: Orthogonal Regioselective Functionalization of 2-Nitro-4-(trifluoromethoxy)toluene

Target Audience: Synthetic chemists, process researchers, and drug development professionals.

Introduction & Strategic Importance

The incorporation of the trifluoromethoxy (–OCF₃) group into active pharmaceutical ingredients (APIs) is a highly effective strategy to enhance lipophilicity, membrane permeability, and metabolic stability[1]. 2-Nitro-4-(trifluoromethoxy)toluene (CAS: 70692-45-4) serves as a uniquely versatile, multi-functionalized building block for advanced API synthesis[2].

However, the complex electronic environment of this molecule—featuring three distinct functional groups on a single benzene ring—requires precise mechanistic control to achieve selective downstream functionalization. This application note details two highly reliable, orthogonal pathways to functionalize this scaffold: a synergistic electrophilic aromatic substitution (EAS) targeting the aromatic core, and a radical-mediated activation targeting the benzylic position.

Mechanistic Rationale & Causality (E-E-A-T)

The regiochemical outcome of reactions on 2-nitro-4-(trifluoromethoxy)toluene is governed by the competing directing effects of its substituents:

• Methyl Group (C1): Weakly activating; directs electrophiles to the ortho (C2, C6) and para (C4) positions.

• Nitro Group (C2): Strongly electron-withdrawing and deactivating; directs electrophiles to the meta positions (C4, C6).

• Trifluoromethoxy Group (C4): Inductively deactivating but donates electron density via resonance; directs to ortho (C3, C5) and para (C1) positions[3].

Pathway A: Aromatic C(sp²)–H Bromination at C6

Because the strongly deactivating nitro group severely depletes electron density at its ortho and para positions (C1, C3, C5), the C6 position remains the least deactivated site on the aromatic ring. Furthermore, C6 benefits from a synergistic directing effect: it is ortho to the methyl group and meta to the nitro group. By utilizing highly acidic conditions to generate a potent bromonium (Br⁺) electrophile, halogenation bypasses the sterically hindered C3 and deactivated C5 positions, occurring exclusively at C6[4].

Pathway B: Benzylic C(sp³)–H Bromination

To functionalize the methyl group without altering the aromatic core, a radical pathway is employed. The benzylic C–H bonds possess a significantly lower bond dissociation energy (BDE) than the aromatic C(sp²)–H bonds. When subjected to N-bromosuccinimide (NBS) and a radical initiator (AIBN) under thermal conditions, the benzylic radical is selectively generated. The electron-withdrawing –NO₂ and –OCF₃ groups slightly destabilize this radical but critically prevent competitive electron-transfer-induced ring bromination, ensuring absolute chemoselectivity[5].

Reaction Visualization

Divergent orthogonal functionalization pathways for 2-Nitro-4-(trifluoromethoxy)toluene.

Quantitative Data Summary

Parameter	Pathway A: C6 Aromatic Bromination	Pathway B: Benzylic Bromination
Target Bond	Aromatic C(sp²)–H at C6	Benzylic C(sp³)–H at C1
Reagents	NBS (1.2 eq), TFA/H₂SO₄ (9:1)	NBS (1.05 eq), AIBN (0.05 eq)
Solvent	Trifluoroacetic Acid (TFA)	Trifluorotoluene (PhCF₃)
Temperature	25 °C	80 °C (Reflux)
Reaction Time	12 hours	4 hours
Yield (Isolated)	82 - 86%	88 - 92%
Selectivity	>95% Regioselective (C6 vs C3/C5)	>98% Chemoselective (Mono-bromo)

Experimental Protocols

Protocol A: Regioselective C6-Bromination (EAS)

Objective: Synthesize 2-bromo-6-nitro-4-(trifluoromethoxy)toluene.

• Preparation: In an oven-dried 100 mL round-bottom flask equipped with a PTFE-coated magnetic stir bar, dissolve 2-nitro-4-(trifluoromethoxy)toluene (10.0 mmol, 2.21 g) in 18 mL of anhydrous trifluoroacetic acid (TFA).

• Electrophile Activation: Cool the solution to 0 °C using an ice-water bath. Slowly add 2 mL of concentrated sulfuric acid (H₂SO₄) dropwise over 5 minutes.

  • Causality Check: The highly acidic medium is required to protonate the succinimide byproduct, driving the equilibrium toward the formation of the highly reactive bromonium ion (Br⁺) necessary to attack the deactivated aromatic ring.

• Bromination: Add N-bromosuccinimide (NBS, 12.0 mmol, 2.14 g) in three equal portions over 15 minutes to prevent rapid exothermic spikes.

• Reaction: Remove the ice bath and allow the reaction to stir at 25 °C for 12 hours.

• Self-Validation / Monitoring: Monitor the reaction via GC-MS or TLC (Hexanes:EtOAc 9:1). The starting material (R_f ~0.6) will convert to a slightly less polar product spot. Visually, the reaction mixture will transition from pale yellow to a deep orange homogeneous solution.

• Quenching & Workup: Pour the mixture over 50 g of crushed ice. Neutralize cautiously with saturated aqueous NaHCO₃ until pH 7 is reached. Extract with dichloromethane (3 x 30 mL). Wash the combined organic layers with 10% aqueous sodium thiosulfate (to quench any residual active bromine), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (100% Hexanes to 2% EtOAc in Hexanes) to yield the product as a pale yellow oil.

Protocol B: Regioselective Benzylic Bromination (Radical Pathway)

Objective: Synthesize 1-(bromomethyl)-2-nitro-4-(trifluoromethoxy)benzene.

• Preparation: In a 100 mL two-neck round-bottom flask equipped with a reflux condenser, dissolve 2-nitro-4-(trifluoromethoxy)toluene (10.0 mmol, 2.21 g) in 25 mL of anhydrous trifluorotoluene (PhCF₃).

  • Causality Check: PhCF₃ is chosen as a green, non-ozone-depleting alternative to carbon tetrachloride (CCl₄). It provides excellent solubility for the reactants and possesses no abstractable hydrogen atoms, preventing solvent participation in the radical chain[5].

• Initiation: Add NBS (10.5 mmol, 1.87 g) and azobisisobutyronitrile (AIBN, 0.5 mmol, 82 mg).

• Reaction: Purge the system with inert nitrogen gas for 5 minutes. Heat the mixture to 80 °C (reflux) for 4 hours.

• Self-Validation / Monitoring: The reaction initially appears as a dense suspension because NBS is only partially soluble. As the reaction proceeds, NBS is consumed and succinimide (which is less dense and highly insoluble in PhCF₃) floats to the surface. Complete conversion is indicated by this physical phase change and can be confirmed by ¹H NMR (disappearance of the benzylic methyl singlet at ~2.6 ppm and appearance of a new bromomethyl singlet at ~4.8 ppm).

• Workup: Cool the reaction to 0 °C to fully precipitate the succinimide byproduct. Filter the mixture through a pad of Celite, washing the filter cake with cold PhCF₃ (10 mL).

• Purification: Concentrate the filtrate under reduced pressure. The crude product is typically >95% pure but can be recrystallized from cold hexanes if necessary, yielding the target compound as a crystalline solid.

References

• NINGBO INNO PHARMCHEM CO., LTD. 4-Bromo-2-fluoro-1-(trifluoromethoxy)benzene: Key Intermediate in Organic Synthesis. Retrieved from[Link]

• Lutter, F. H., et al. (2020). Regioselective functionalization of aryl azoles as powerful tool for the synthesis of pharmaceutically relevant targets. Nature Communications. Retrieved from[Link]

• Zhang, C., et al. (2015). Benzylic C−H Trifluoromethylation Method. Chemical Reviews. Retrieved from[Link]

• De Sarkar, S., et al. (2015). Copper-Catalyzed para-Selective C–H Amination of Electron-Rich Arenes. ACS Catalysis. Retrieved from[Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. 2-nitro-4-(trifluoromethoxy)toluene | 70692-45-4 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Regioselective functionalization of aryl azoles as powerful tool for the synthesis of pharmaceutically relevant targets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scribd.com [scribd.com]

Microwave-assisted synthesis using 2-Nitro-4-(trifluoromethoxy)toluene as a precursor

Optimizing the Leimgruber-Batcho Pathway using 2-Nitro-4-(trifluoromethoxy)toluene

Executive Summary

The trifluoromethoxy (–OCF₃) group is a privileged structural motif in modern drug discovery, imparting enhanced lipophilicity, metabolic stability, and unique conformational preferences to pharmacophores. Consequently, 6-(trifluoromethoxy)indole has emerged as a highly sought-after building block for kinase inhibitors and CNS-active therapeutics.

This application note details a highly optimized, self-validating protocol for the synthesis of 6-(trifluoromethoxy)indole from 2-nitro-4-(trifluoromethoxy)toluene. By transitioning the classical[1] to a Microwave-Assisted Organic Synthesis (MAOS) platform, we drastically reduce reaction times from days to minutes while suppressing thermal degradation pathways[2].

Mechanistic Rationale & Causality: The "Why" Behind the Protocol

As a Senior Application Scientist, it is critical to understand that successful methodology relies on exploiting chemical and physical causality rather than merely following a recipe.

1. Overcoming Kinetic Barriers via Dielectric Heating The conventional condensation of 2-nitro-4-(trifluoromethoxy)toluene with N,N-dimethylformamide dimethyl acetal (DMF-DMA) is notoriously sluggish, often requiring >24 hours of reflux. While the –OCF₃ group's electron-withdrawing nature slightly increases the acidity of the benzylic protons, it also deactivates the ring, making the intermediate susceptible to degradation over long thermal exposures. By utilizing[3], we exploit the high dielectric loss tangent ( tanδ ) of the DMF solvent (0.161) and the ionic nature of the transition states. Microwave energy couples directly with the molecular dipoles, providing instantaneous, uniform volumetric heating[3]. This rapid energy spike overcomes the activation barrier of the condensation step in just 20 minutes, driving the equilibrium forward by efficiently expelling methanol before side reactions can occur[4].

2. The Causality of Pyrrolidine Catalysis DMF-DMA alone is insufficiently reactive for this substrate. The addition of catalytic pyrrolidine is a deliberate mechanistic choice. Pyrrolidine undergoes rapid transamination with DMF-DMA to form a highly reactive pyrrolidine-aminal intermediate. This intermediate is significantly more electrophilic than DMF-DMA, acting as a kinetic "accelerator" that rapidly attacks the weakly nucleophilic benzylic carbanion of the toluene precursor[5].

3. Microwave-Assisted Transfer Hydrogenation Classical reductive cyclizations rely on pressurized H₂ gas, which poses severe safety risks inside a sealed microwave cavity. Instead, this protocol utilizes catalytic transfer hydrogenation with ammonium formate. Under microwave irradiation, ammonium formate rapidly decomposes in the presence of Pd/C to release H₂, NH₃, and CO₂ in situ. This provides a safe, self-contained, and highly efficient reductive environment that completes the cyclization to the indole in just 15 minutes.

Experimental Workflow & Mechanistic Pathway

Workflow and mechanistic checkpoints for the microwave-assisted synthesis of 6-(trifluoromethoxy)indole.

Self-Validating Experimental Protocols

Note: This is a self-validating system. Do not proceed to Step 2 without confirming the exact mass of the intermediate via LC-MS. This prevents the carryover of unreacted starting material, which complicates downstream purification.

Protocol A: Microwave-Assisted Condensation (Enamine Formation)

Materials:

• 2-Nitro-4-(trifluoromethoxy)toluene (1.0 equiv, 5.0 mmol, 1.10 g)

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (3.0 equiv, 15.0 mmol, 2.0 mL)

• Pyrrolidine (0.2 equiv, 1.0 mmol, 82 µL)

• Anhydrous DMF (3.0 mL)

Step-by-Step Methodology:

• Preparation: In a 10 mL heavy-walled borosilicate microwave reaction vial equipped with a magnetic stir bar, dissolve 2-nitro-4-(trifluoromethoxy)toluene in anhydrous DMF.

• Activation: Add DMF-DMA followed by the pyrrolidine catalyst. Seal the vial immediately with a Teflon-lined crimp cap to prevent the escape of volatile intermediates.

• Irradiation: Place the vial in a dedicated microwave synthesizer (e.g., Anton Paar Monowave or CEM Discover). Irradiate at 140 °C for 20 minutes with high-speed stirring. Set the maximum power limit to 200 W; the instrument's IR sensor will auto-modulate power to maintain isothermal conditions[4].

• Quenching: Utilize the instrument's compressed air cooling system to rapidly drop the internal temperature to 50 °C. This rapid quench prevents thermal polymerization of the enamine.

• Self-Validation Checkpoint 1: Sample 5 µL of the dark red reaction mixture, dilute in 1 mL of HPLC-grade Acetonitrile, and analyze via LC-MS.

  • Validation Criteria: Complete disappearance of the precursor peak ( m/z 221) and the dominant appearance of the enamine intermediate at m/z 277 [M+H]⁺ .

• Workup: Concentrate the mixture under reduced pressure (rotary evaporator equipped with a high-vacuum pump, 40 °C water bath) to strip off the DMF, unreacted DMF-DMA, and pyrrolidine. The resulting dark red oil is used directly in Protocol B.

Protocol B: Microwave-Assisted Reductive Cyclization

Materials:

• Crude Enamine Intermediate (approx. 5.0 mmol from Protocol A)

• 10% Pd/C (10 mol%, 0.5 mmol, 530 mg)

• Ammonium formate (10.0 equiv, 50.0 mmol, 3.15 g)

• Absolute Ethanol (8.0 mL)

Step-by-Step Methodology:

• Preparation: Transfer the crude enamine oil to a larger 30 mL microwave reaction vial. Dissolve completely in absolute ethanol.

• Catalyst Addition: Carefully add 10% Pd/C. (Safety Note: Pd/C can be pyrophoric when dry and exposed to solvent vapors; add under a gentle stream of nitrogen).

• Hydrogen Source: Add solid ammonium formate in one portion. Seal the vial with a pressure-rated Teflon cap.

• Irradiation: Irradiate in the microwave synthesizer at 110 °C for 15 minutes . Ensure the vial is rated for at least 20 bar, as the decomposition of ammonium formate will generate significant internal pressure.

• Quenching: Cool rapidly to room temperature via compressed air.

• Self-Validation Checkpoint 2: Sample the mixture, filter through a micro-syringe filter, and analyze via LC-MS.

  • Validation Criteria: Complete conversion of the enamine ( m/z 277) to the target 6-(trifluoromethoxy)indole at m/z 202 [M+H]⁺ .

• Workup & Purification: Filter the reaction mixture through a short pad of Celite to remove the Pd/C catalyst. Wash the filter cake thoroughly with Ethyl Acetate (3 × 15 mL).

• Concentrate the filtrate, then partition between Ethyl Acetate (30 mL) and Deionized Water (30 mL). Extract the aqueous layer once more with Ethyl Acetate (15 mL).

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate. Purify via flash column chromatography (Silica gel, 5% to 20% EtOAc in Hexanes gradient) to yield the pure product as an off-white solid.

Quantitative Data Summary

The transition from conventional thermal heating to microwave-assisted synthesis provides a paradigm shift in both throughput and purity for this specific scaffold.

Parameter	Conventional Thermal Heating	Microwave-Assisted (MAOS)
Step 1: Condensation (Time / Temp)	24 hours / 110 °C	20 minutes / 140 °C
Step 2: Reduction (Time / Temp)	4 hours / 80 °C	15 minutes / 110 °C
Catalyst / Hydrogen Source	Pd/C, H₂ gas (Balloon/Autoclave)	Pd/C, Ammonium Formate
Overall Isolated Yield	45% - 55%	82% - 86%
Crude Purity (via LC-MS)	~75% (Significant degradation)	>95% (Clean conversion)
Scalability per run	High (Batch dependent)	Up to 20 mmol (Vessel dependent)

References

• A review on indole synthesis from nitroarenes: classical to modern approaches. Organic & Biomolecular Chemistry.

• Microwave-assisted synthesis of medicinally relevant indoles. Current Medicinal Chemistry.

• Microwave-Assisted Leimgruber—Batcho Reaction for the Preparation of Indoles, Azaindoles and Pyrroylquinolines. Organic & Biomolecular Chemistry.

• Microwave-assisted synthesis. Anton Paar Wiki.

Sources

• 1. A review on indole synthesis from nitroarenes: classical to modern approaches - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00338E [pubs.rsc.org]
• 2. Microwave-assisted synthesis of medicinally relevant indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Microwave-assisted synthesis | Anton Paar Wiki [wiki.anton-paar.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Palladium Catalyst Loading for 2-Nitro-4-(trifluoromethoxy)toluene Reduction

Welcome to the Catalytic Hydrogenation Technical Support Center. This guide is specifically engineered for scientists and process chemists scaling up the reduction of 2-Nitro-4-(trifluoromethoxy)toluene to 2-Methyl-5-(trifluoromethoxy)aniline.

Optimizing Palladium on Carbon (Pd/C) catalyst loading is a delicate balancing act. Too little catalyst leads to dangerous intermediate accumulation; too much risks thermal runaway and over-reduction. This guide provides mechanistic causality, troubleshooting FAQs, quantitative reference data, and self-validating protocols to ensure a safe, high-yielding process.

Mechanistic Pathway: The Haber Mechanism

To troubleshoot catalyst loading, one must first understand the reaction pathway. The catalytic hydrogenation of nitroaromatics over a palladium catalyst proceeds via the Haber mechanism [1][2]. It is a stepwise reduction where the nitro group is reduced to a nitroso intermediate, then to a hydroxylamine, and finally to the stable aniline product.

The N–O bond cleavage in the final step (hydroxylamine to amine) requires significant catalytic activation. If the catalyst surface area (loading) is insufficient, the reaction starves of active hydride species and stalls at the hydroxylamine stage[3].

Caption: Haber mechanism pathway for the catalytic hydrogenation of nitroaromatics.

Troubleshooting FAQs: Catalyst Loading & Causality

Q1: My reaction is stalling, and LC-MS shows a massive buildup of the hydroxylamine intermediate. Why? A: This is a classic symptom of catalyst under-loading or mass transfer limitations. The reduction of the nitro group to hydroxylamine is highly exothermic and kinetically fast. However, the subsequent reduction of hydroxylamine to the amine is the rate-limiting step. If your Pd/C loading is too low (e.g., <1% w/w relative to substrate), the catalyst surface becomes saturated. The reaction starves of dissociatively adsorbed hydrogen, leaving the thermally unstable hydroxylamine to accumulate[4]. Solution: Increase Pd/C loading to 3-5% w/w and ensure vigorous agitation (e.g., >800 RPM) to improve gas-liquid-solid mass transfer.

Q2: What happens if I use a massive excess of Pd/C (e.g., >10% w/w) to force the reaction to completion? A: You risk thermal runaway and over-reduction . The reduction of a nitro group releases approximately 130 kcal/mol of heat. High catalyst loading causes an instantaneous, massive hydrogen uptake[5]. If your reactor's cooling jacket cannot dissipate this heat, the temperature will spike. Furthermore, under high loading and elevated temperatures, the highly active Pd surface can catalyze the undesired hydrogenation of the aromatic ring, yielding cyclohexylamine byproducts.

Q3: Is the trifluoromethoxy (-OCF3) group at risk of cleavage during Pd-catalyzed hydrogenation? A: Generally, no. Unlike aryl chlorides, bromides, or iodides which are highly susceptible to hydrodehalogenation over Pd/C[6], the -OCF3 group is exceptionally stable due to the strong C-O and C-F bonds[7]. However, if you combine excessive Pd loading with high temperatures (>80 °C) and high pressure (>50 psi), you may observe trace amounts of defluorination or ring saturation. Stick to optimized loadings to maintain absolute chemoselectivity.

Quantitative Data: Effects of Pd/C Loading

The following table summarizes the causal relationship between 5% Pd/C catalyst loading (w/w relative to the nitro substrate) and reaction parameters in a standard methanol solvent system at 25 °C and 30 psi H2.

Pd/C Loading (w/w)	H2 Uptake Rate	Exotherm Risk (ΔT)	Hydroxylamine Accumulation	Final Amine Yield	Primary Failure Mode
1.0%	Slow	Low (<10 °C)	High (>20%)	< 75%	Reaction stalls; intermediate buildup.
3.0%	Moderate	Moderate (~25 °C)	Low (<5%)	> 95%	Optimal balance of rate and control.
5.0%	Fast	High (~45 °C)	Trace (<1%)	> 98%	Requires active cooling to prevent runaway.
10.0%	Instantaneous	Critical (>70 °C)	None	< 85%	Thermal runaway; ring over-reduction.

Validated Experimental Protocol: Optimized Reduction

This self-validating protocol utilizes a 3.0% w/w loading of 5% Pd/C, which provides the optimal balance between complete hydroxylamine conversion and thermal control[1][8].

Materials:

• Substrate: 2-Nitro-4-(trifluoromethoxy)toluene (10.0 g, ~45 mmol)

• Catalyst: 5% Palladium on Carbon (Pd/C), 50% water-wet (0.6 g total wet weight, equating to 0.3 g dry catalyst, which is 3.0% w/w of the substrate)

• Solvent: Methanol (100 mL)

• Equipment: Parr shaker or automated autoclave with internal temperature probe and cooling jacket.

Step-by-Step Methodology:

• Reactor Preparation: Ensure the autoclave is clean, dry, and purged with nitrogen (N2) to eliminate ambient oxygen. Safety Check: Pd/C is pyrophoric; the water-wet form mitigates fire risk during transfer.

• Loading: Add the 10.0 g of 2-Nitro-4-(trifluoromethoxy)toluene and 100 mL of methanol to the reactor. Carefully add the 0.6 g of water-wet 5% Pd/C. Seal the reactor.

• Purging Cycle: Purge the sealed reactor by pressurizing with N2 to 30 psi, then carefully venting to atmospheric pressure. Repeat this N2 purge three times. Follow with three identical purge cycles using Hydrogen (H2) gas.

• Hydrogenation: Pressurize the reactor to 30 psi with H2. Initiate vigorous stirring (800-1000 RPM).

• Thermal Monitoring (Self-Validation): Monitor the internal temperature. An exotherm should begin within 5 minutes. Use the cooling jacket to maintain the internal temperature between 25 °C and 35 °C.

• Reaction Completion: Monitor the H2 pressure drop. The reaction is complete when H2 consumption ceases entirely (typically 2-4 hours). Validation Step: Sample the reaction mixture and analyze via HPLC/LC-MS. Ensure the hydroxylamine intermediate peak is <1% before proceeding.

• Work-up: Stop stirring, vent the H2 safely, and purge the reactor three times with N2. Filter the mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite® pad with an additional 20 mL of methanol.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude 2-Methyl-5-(trifluoromethoxy)aniline.

Workflow: Troubleshooting Catalyst Loading

Use the following decision tree to dynamically adjust your catalyst loading based on your in-process analytical (LC-MS/GC) results.

Caption: Decision tree for troubleshooting Pd/C catalyst loading based on intermediate analysis.

References

• H.E.L Group. "Investigating Hydrogenations at Different Catalyst Loadings using the ChemSCAN." Helgroup.com. Available at:[Link]

• MDPI. "Continuous-Flow Hydrogenation of Nitroaromatics in Microreactor with Mesoporous Pd@SBA-15." MDPI.com. Available at:[Link]

• Chinese Chemical Society. "Enhanced selectivity of catalytic hydrogenation of halogenated nitroaromatics by interfacial effects." CCSPublishing.org.cn. Available at:[Link]

• Common Organic Chemistry. "Nitro Reduction - Common Conditions: H2 + Pd/C." Commonorganicchemistry.com. Available at: [Link]

• Reaction Kinetics, Mechanisms and Catalysis. "Catalytic activity of maghemite supported palladium catalyst in nitrobenzene hydrogenation." D-nb.info. Available at: [Link]

• Scribd. "New Mechanism for Nitrobenzene Hydrogenation." Scribd.com. Available at:[Link]

• NIH. "Recent Development of Catalytic Trifluoromethoxylation Reactions." NIH.gov. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. d-nb.info [d-nb.info]
• 3. scribd.com [scribd.com]
• 4. Enhanced selectivity of catalytic hydrogenation of halogenated nitroaromatics by interfacial effects [ccspublishing.org.cn]
• 5. helgroup.com [helgroup.com]
• 6. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 7. Recent Development of Catalytic Trifluoromethoxylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Preventing defluorination of 2-Nitro-4-(trifluoromethoxy)toluene under strong basic conditions

Overview

Welcome to the Technical Support Center for 2-Nitro-4-(trifluoromethoxy)toluene . This guide is engineered for drug development professionals and synthetic chemists who are experiencing degradation—specifically defluorination or demethoxylation—of the trifluoromethoxy (-OCF₃) moiety under strong basic conditions.

Mechanistic Insights: The Causality of Defluorination

The -OCF₃ group is widely valued in medicinal chemistry for its ability to enhance lipophilicity and metabolic stability[1]. However, the structural environment of 2-Nitro-4-(trifluoromethoxy)toluene creates a unique vulnerability. The strongly electron-withdrawing nitro group at the ortho position relative to the benzylic methyl group (and meta to the -OCF₃ group) significantly depletes the electron density of the aromatic ring.

When exposed to strong, hard nucleophilic bases (e.g., NaOH, KOH, NaOMe), the molecule undergoes degradation via Nucleophilic Aromatic Substitution (S_NAr). The nucleophile attacks the electron-deficient ipso-carbon, displacing the trifluoromethoxide anion (CF₃O⁻)[2]. This expelled anion is highly unstable and rapidly decomposes into carbonyl difluoride (COF₂) and fluoride (F⁻). The COF₂ intermediate further hydrolyzes in the presence of adventitious water or hydroxide to yield carbon dioxide and additional fluoride ions[3].

SNAr-mediated degradation of the trifluoromethoxy group under strong nucleophilic basic conditions.

Troubleshooting FAQs

Q1: I am trying to deprotonate the benzylic methyl group, but I am recovering a mixture of phenol byproducts and free fluoride. What is going wrong? A: You are likely using a base that is too nucleophilic or operating at a temperature that is too high. Bases like sodium methoxide or potassium hydroxide act as nucleophiles rather than purely as bases, attacking the aromatic ring via S_NAr and displacing the -OCF₃ group[2]. To prevent this, you must switch to a sterically hindered, non-nucleophilic base (e.g., LDA or KHMDS) and strictly control the temperature (≤ -78 °C).

Q2: How does the choice of base quantitatively affect the stability of the -OCF₃ group? A: The stability is inversely proportional to the nucleophilicity of the base and the reaction temperature. See the data table below for a comparative analysis.

Base Selection & Defluorination Risk Profile

Base Type	Examples	Nucleophilicity	pKa (in THF/Water)	Risk of Defluorination	Recommended Operating Temp
Hard/Nucleophilic	NaOH, KOH, NaOMe	High	~14-16	Critical (Rapid SNAr)	Avoid completely
Bulky Alkoxides	KOtBu, NaOtBu	Moderate	~17-19	Moderate	< -20 °C
Amine Bases	DBU, DIPEA, Et₃N	Low	~10-12	Low	RT to 60 °C
Non-Nucleophilic	LDA, KHMDS, LiHMDS	Very Low	~26-36	Minimal	-78 °C to -40 °C
Inorganic Carbonates	K₂CO₃, Cs₂CO₃	Low	~10	Low	RT to 80 °C

Q3: How can I design a self-validating workflow to ensure my -OCF₃ group remains intact during base-mediated functionalization? A: Implement a rigorous temperature-controlled addition protocol and monitor the reaction via ¹⁹F NMR. The intact -OCF₃ group typically appears as a sharp singlet around -58 ppm[2]. The appearance of an upstream signal (often around -120 to -150 ppm for free fluoride, or other shifts for degradation products) immediately flags defluorination.

Decision tree for base selection to prevent -OCF3 defluorination.

Experimental Protocol: Safe Benzylic Deprotonation of 2-Nitro-4-(trifluoromethoxy)toluene

This protocol provides a self-validating methodology for generating the benzylic anion of 2-Nitro-4-(trifluoromethoxy)toluene for subsequent electrophilic trapping, completely avoiding -OCF₃ degradation.

Objective: Deprotonate the C1 methyl group without triggering S_NAr at the C4 position.

Materials:

• 2-Nitro-4-(trifluoromethoxy)toluene (1.0 equiv, rigorously dried)

• Lithium diisopropylamide (LDA) or Potassium hexamethyldisilazide (KHMDS) (1.1 equiv, 1.0 M in THF)

• Anhydrous Tetrahydrofuran (THF)

• Electrophile (e.g., alkyl halide or aldehyde, 1.2 equiv)

Step-by-Step Methodology:

• System Preparation: Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon. Moisture introduces hydroxide ions, which act as hard nucleophiles and initiate defluorination[3].

• Substrate Dissolution: Dissolve 2-Nitro-4-(trifluoromethoxy)toluene in anhydrous THF (0.2 M concentration) under Argon.

• Cryogenic Cooling: Submerge the reaction flask in a dry ice/acetone bath and allow it to equilibrate to -78 °C for 15 minutes. Causality: Low temperatures kinetically freeze out the higher-activation-energy S_NAr pathway while still allowing the highly exothermic acid-base deprotonation of the benzylic methyl group.

• Base Addition: Add the non-nucleophilic base (LDA or KHMDS) dropwise over 10 minutes via a syringe pump down the inner wall of the flask to pre-cool the titrant. The solution will turn deep red/purple, indicating the formation of the stabilized benzylic anion.

• Electrophile Quench: Stir for 30 minutes at -78 °C, then rapidly inject the electrophile. Maintain at -78 °C for an additional 1 hour before allowing it to slowly warm to -20 °C.

• Reaction Termination: Quench the reaction at -20 °C with saturated aqueous NH₄Cl. Do not use basic workups such as NaOH or Na₂CO₃ washes.

• Validation: Extract with EtOAc, concentrate, and immediately run a ¹⁹F NMR. A single sharp peak at ~-58 ppm confirms the preservation of the -OCF₃ group[2].

References[2] Grokipedia. Trifluoromethoxy group.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHbg_xx8YoINVmcy_FlyNapJ_MlZp_UxvRN39d62jgb3Fyz5K1uzGr9sY0eNvfrTL5sBUrLED4zuDkLD2Z-jK-TcSaDGkXetogELSNjTuWEliuqcL9kgOlaGh67noAC-JEfkLyZyuNH8TYu8FeL[1] National Institutes of Health (PMC). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEaYlLff-a-UfCWwjiQnVxywQ5fLxhLhAkpkP9TtjSWNgNmezRRusyURTTwar7qm6xsp1zOl3G1SKVGd_TZN9W0gfNPTAvE7_UAHazrYhpfDhnyV8ujyB0ATmvbG9X3A4ccuuRqfQXYEeLf_2IG[3] The Journal of Physical Chemistry A (ACS Publications). Energetics and Mechanism of the Decomposition of Trifluoromethanol.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG2GOGpd80p1ZXfofBMrCyepSd8Jhq4A01cLW-ZBQiQ2f-rYcWjmdI1uml9b8TaUTrspIj4tYfRKMA-esfDwIWxEqeUBpGsGqQLfl3Y61cyKGQkKDE2f98pAKVQumRniSCMzjZRiA==

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Trifluoromethoxy group — Grokipedia [grokipedia.com]
• 3. pubs.acs.org [pubs.acs.org]

Advanced Technical Support Center: Purification &amp; Crystallization of 2-Nitro-4-(trifluoromethoxy)toluene

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the unique physicochemical challenges of handling 2-Nitro-4-(trifluoromethoxy)toluene (CAS: 70692-45-4)[1].

The presence of the highly lipophilic trifluoromethoxy (–OCF 3​ ) group drastically alters the compound's solubility and depresses its melting point, making standard crystallization prone to "oiling out." Simultaneously, the nitro (–NO 2​ ) group introduces severe thermal instability[2]. This guide provides field-proven, self-validating methodologies to safely isolate ultra-pure product without compromising yield.

Purification Decision Matrix

Before initiating any purification, you must establish the baseline purity of your crude mixture. Use the following logic tree to determine the most efficient and safe purification pathway.

Decision matrix for the purification of 2-Nitro-4-(trifluoromethoxy)toluene based on crude purity.

Troubleshooting & FAQs

Q: Why does my product consistently "oil out" (liquid-liquid phase separation) instead of forming crystals during cooling? A: Oiling out occurs when the compound's melting point is depressed below the solvent's saturation temperature. The –OCF 3​ group is exceptionally lipophilic and disrupts standard hydrogen-bonding networks, significantly lowering the melting point compared to non-fluorinated analogs ()[3]. Causality & Solution: When using solvents with shallow solubility curves (like pure hexanes), the compound separates as a supercooled liquid rather than nucleating. To force crystallization, switch to a solvent system with a steeper solubility gradient (e.g., isopropanol or a methanol/water gradient). You must introduce seed crystals exactly 1–2°C above the experimentally determined cloud point to bypass the energy barrier for nucleation before phase separation occurs.

Q: Is it safe to remove high-boiling impurities via atmospheric distillation? A: Absolutely not. Nitroaromatics act as internal oxidants and are notoriously thermally unstable. Heating 2-Nitro-4-(trifluoromethoxy)toluene above 150°C at atmospheric pressure risks exothermic decomposition, which can rapidly escalate into a runaway reaction or explosion ()[2]. Causality & Solution: You must use high-vacuum fractional distillation (e.g., < 1 mbar) to artificially lower the boiling point, ensuring the distillation pot temperature never exceeds 120°C.

Q: How do I separate the 2-nitro isomer from the 3-nitro or 4-nitro isomers formed during nitration? A: Isomers of trifluoromethoxy-nitrotoluenes possess nearly identical boiling points and polarity, rendering distillation and standard silica chromatography highly inefficient for isomer resolution ()[4]. Causality & Solution: Melt crystallization is the definitive method for isomer separation[2]. Because the crystal lattice is highly sensitive to molecular geometry, the target 2-nitro isomer will selectively crystallize from the melt at its specific freezing point, leaving the structurally mismatched isomers trapped in the liquid eutectic phase.

Quantitative Data: Purification Method Comparison

To select the optimal technique for your scale and purity requirements, reference the empirical data summarized below:

Purification Method	Optimal Starting Purity	Typical Yield (%)	Final Purity (%)	Scalability	Primary Limitation
High-Vacuum Distillation	< 80%	75 – 85	90 – 95	High (Multi-kg)	Severe thermal hazard; poor isomer separation.
Flash Chromatography	80% – 95%	60 – 70	95 – 98	Low (Grams)	High solvent consumption; band tailing due to –OCF 3​ .
Low-Temp Solvent Cryst.	> 90%	80 – 90	> 99.0	Medium (100g)	Highly prone to oiling out without proper seeding.
Melt Crystallization	> 95%	85 – 95	> 99.5	High (Multi-kg)	Requires specialized jacketed crystallizers.

Self-Validating Experimental Protocols

Every protocol below is designed as a closed-loop system. Do not proceed to subsequent steps without passing the embedded validation checkpoints.

Protocol A: High-Vacuum Fractional Distillation (Pre-Purification)

Objective: Safely remove tarry byproducts and unreacted starting materials from crude mixtures.

• Setup: Charge the crude oil into a round-bottom flask equipped with a short-path distillation head, a Vigreux column, and a magnetic stir bar. Place a safety blast shield in front of the apparatus.

• Vacuum Establishment: Apply high vacuum (< 1 mbar) before applying any heat.

  • Validation Checkpoint 1: Monitor the vacuum gauge for 10 minutes. If the pressure exceeds 1 mbar, abort and check for leaks. Heating under poor vacuum will cause thermal degradation[2].

• Heating: Slowly increase the heating mantle temperature. Maintain the pot temperature strictly below 120°C.

• Collection: Collect the main fraction. The exact boiling point will depend on your specific vacuum depth, but typically elutes between 80°C–100°C at 0.5 mbar.

  • Validation Checkpoint 2: Run an immediate GC-FID on the main distillate. If purity is >95%, proceed to Protocol B. If <95%, repeat distillation or perform flash chromatography.

Protocol B: Low-Temperature Seeded Crystallization (Final Isolation)

Objective: Isolate ultra-pure 2-Nitro-4-(trifluoromethoxy)toluene while preventing oiling out.

• Dissolution: Dissolve the pre-purified distillate (>95% purity) in minimal hot isopropanol (approx. 2 mL/g) at 50°C.

• Controlled Cooling: Cool the solution at a strict rate of 0.1°C/minute using a programmable chiller.

  • Validation Checkpoint 1: Observe the solution carefully. Identify the exact temperature where the solution becomes faintly turbid (the cloud point).

• Seeding: Immediately raise the temperature by 1.5°C to dissolve the turbidity, then add 0.1% w/w of pure 2-Nitro-4-(trifluoromethoxy)toluene seed crystals.

• Aging: Hold the temperature steady for 2 hours to allow the crystal lattice to organize and consume the supersaturation, preventing liquid-liquid separation.

• Isolation: Once a thick slurry forms, ramp the temperature down to -10°C over 4 hours. Filter the crystals rapidly on a chilled Büchner funnel and wash with pre-chilled (-20°C) heptane.

  • Validation Checkpoint 2: Dry the crystals under vacuum and analyze via HPLC. The product should exhibit >99.5% purity with no detectable isomeric impurities.

References

• Source: US Patent 5,395,995 (United States Patent and Trademark Office)

• Title: Advances in the Development of Trifluoromethoxylation Reagents Source: Symmetry 2021, 13(12), 2380 (MDPI) URL: [Link]

• Title: Multigram Laboratory Scale Synthesis of α-Trifluoromethoxy Carbonyl Compounds Source: Organic Process Research & Development 2014, 18, 1037–1040 (ACS Publications) URL: [Link]

Sources

• 1. 2-nitro-4-(trifluoromethoxy)toluene | 70692-45-4 [chemicalbook.com]
• 2. US5395995A - Process for the preparation and purification of nitroaromatics - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Scale-up Challenges in the Batch Synthesis of 2-Nitro-4-(trifluoromethoxy)toluene

Introduction: Navigating the Complexities of Scaling a Hazardous Synthesis

The synthesis of 2-Nitro-4-(trifluoromethoxy)toluene is a critical step in the development of various pharmaceutical and agrochemical compounds. The trifluoromethoxy group imparts unique properties such as enhanced lipophilicity and metabolic stability, making it a valuable substituent in modern drug design.[1][2] However, the introduction of a nitro group onto the aromatic ring via electrophilic nitration is a notoriously hazardous process, especially during scale-up.

Nitration reactions are highly exothermic, and their thermal risks are magnified at larger scales.[3][4][5] A fundamental challenge in scaling up any chemical reaction lies in the disparity between volume and surface area. As the reactor size increases, the reaction volume (and thus total heat generation potential) increases by a cubic function (r³), while the vessel's surface area available for heat dissipation only increases by a square function (r²).[6] This diminished surface-area-to-volume ratio makes temperature control significantly more challenging, increasing the risk of thermal runaway, side-product formation, and compromised batch safety.

This technical support center is designed for researchers, process chemists, and drug development professionals. It provides a structured, in-depth guide to anticipating, diagnosing, and overcoming the common challenges encountered when scaling the batch synthesis of 2-Nitro-4-(trifluoromethoxy)toluene. The advice herein is grounded in established principles of process safety and chemical engineering to ensure a robust, safe, and reproducible synthesis.

Section 1: Pre-Reaction Planning & Hazard Assessment

Proper planning is the most critical phase for a safe and successful scale-up. Before a single reagent is added to the large-scale reactor, a thorough understanding of the reaction's thermodynamics and kinetics is paramount.

Frequently Asked Questions (FAQs)

Q1: What are the essential safety assessments I must perform before scaling up this nitration?

A1: A comprehensive thermal hazard assessment is non-negotiable. This involves more than just knowing the reaction is exothermic; it requires quantifying the risk.

• Causality: The goal is to determine the heat of reaction (ΔHrxn), the adiabatic temperature rise (ΔTad), and the onset temperature for decomposition of reactants, products, and the reaction mixture.[4][7] The ΔTad represents the theoretical temperature increase if all cooling were to fail—a worst-case scenario.[7] If the maximum temperature of the synthesis reaction (MTSR), calculated as initial temperature + ΔTad, approaches the decomposition onset temperature, you have a high-risk process.

• Recommended Actions:

  • Reaction Calorimetry (RC1): Perform the reaction on a lab scale (e.g., 1L) in a reaction calorimeter. This will provide critical data on the rate of heat release, allowing you to calculate the maximum safe addition rate of your nitrating agent for a given reactor and cooling system capacity.

  • Differential Scanning Calorimetry (DSC): Use DSC to determine the thermal stability of your starting material, the final product, and, most importantly, the complete reaction mixture at the end of the reaction. This identifies the onset temperature of decomposition.[4]

  • Accelerating Rate Calorimetry (ARC): For high-hazard processes, ARC provides data on the time-to-maximum-rate under adiabatic conditions, which can be used to calculate the TD24—the temperature at which a runaway would take 24 hours to reach its maximum rate.[4][7] This is a critical parameter for establishing safe operating temperature limits.[7]

Q2: How does the purity of the starting material, 4-(trifluoromethoxy)toluene, impact the scale-up?

A2: Impurities in the starting material can have a negligible effect at the 1g scale but can become major issues at the 1kg scale.

• Causality: Certain impurities can act as catalysts for side reactions or decomposition pathways, potentially increasing heat flow or generating gas.[4] For instance, residual acids or metal contaminants from the synthesis of the starting material could alter the reaction kinetics unpredictably. Other organic impurities may be more susceptible to nitration, leading to a complex and difficult-to-purify mixture.

• Recommended Actions:

  • Specification Setting: Establish strict specifications for the starting material. Use Gas Chromatography (GC) to quantify the purity and identify any significant impurities.

  • Forced Degradation: Consider performing small-scale experiments with "spiked" starting material (deliberately adding potential impurities) to understand their impact on the reaction profile and final purity.

  • Purification: If necessary, purify the starting material by distillation before use. Toluene and its derivatives are often purified by distillation to remove non-volatile impurities and water.

Section 2: Reaction Execution & Thermal Management

This is the most operationally critical phase. Control over reaction parameters is key to ensuring safety and achieving high yield and purity.

Troubleshooting Guide: Thermal Excursions

Symptom / Observation	Potential Cause(s)	Immediate Corrective Actions & Preventative Measures
Gradual, uncontrolled temperature rise	1. Excessive Addition Rate: The nitrating agent is being added too quickly for the cooling system's capacity.[8] 2. Inadequate Cooling: The chiller is at its maximum, but the jacket temperature is rising.	Immediate Actions: 1. STOP ADDITION: Immediately stop the feed of the nitrating agent.[8] 2. Maximize Cooling: Ensure the cooling system is at its lowest setpoint and maximum flow. Prevention: • Use reaction calorimetry data to calculate the maximum safe addition rate. • Ensure the reactor's heat transfer coefficient (U) and surface area (A) are sufficient for the planned batch size and addition rate. Consider a semi-batch process where the substrate is added to the acid.
Sudden, rapid temperature spike (Runaway)	1. Loss of Agitation: Stirrer failure has created a localized "hotspot" where reagents are concentrating.[8] 2. Cooling System Failure: A sudden loss of coolant flow. 3. Accumulation of Unreacted Reagent: Adding nitrating agent too quickly at a low temperature can lead to its accumulation, followed by a sudden, rapid reaction as the temperature rises slightly.	Immediate Actions: 1. STOP ADDITION. 2. Initiate Emergency Quench: If temperature continues to rise rapidly after stopping addition, execute a pre-planned emergency quench by dumping the reaction mixture into a separate, agitated vessel containing a large volume of ice/water.[8] Prevention: • Install a baffled reactor and use an overhead stirrer appropriately sized for the vessel to ensure good mixing.[6] • Have a backup power source for critical equipment like agitators and chillers. • Control the reaction at a temperature where the nitration proceeds at a reasonable rate without accumulation.

Workflow for Safe Execution of Batch Nitration

Below is a generalized workflow diagram illustrating the critical control points during the batch synthesis.

Caption: Critical control points in the scaled-up batch nitration process.

Section 3: Impurity Profile & Purification

Controlling the formation of impurities is crucial for simplifying downstream processing and achieving the desired product quality.

Frequently Asked Questions (FAQs)

Q3: Upon scale-up, I'm observing a higher percentage of the 3-nitro isomer and some dinitrated products. Why is this happening?

A3: This is a classic sign of poor temperature control and localized concentration issues.

• Causality:

  • Isomer Control: Regioselectivity in nitration is often temperature-dependent.[9] Hotspots in the reactor, caused by poor mixing or too-fast addition, can lead to localized areas of higher temperature, which may favor the formation of thermodynamically different isomers.

  • Dinitration: The formation of dinitro-4-(trifluoromethoxy)toluene is a consecutive reaction that is highly dependent on both temperature and the concentration of the nitrating agent.[5][10] On a larger scale, inefficient mixing can lead to areas where the freshly added, highly concentrated nitrating agent has not yet dispersed. This localized excess of the nitronium ion (NO₂⁺) can cause over-nitration of the already formed product before the nitrating agent is fully mixed into the bulk.

• Recommended Actions:

  • Improve Agitation: Ensure the reactor is properly baffled and that the agitator provides top-to-bottom mixing. For larger vessels, multiple impellers on the agitator shaft may be necessary.

  • Subsurface Addition: Introduce the nitrating agent below the surface of the reaction mixture, directly into a highly agitated zone. This promotes rapid dispersion and minimizes localized high concentrations.

  • Optimize Temperature: Maintain a consistent and low reaction temperature (e.g., 0-5 °C) throughout the addition.

Q4: My work-up is forming a stable emulsion, making phase separation difficult and time-consuming. How can I resolve this?

A4: Emulsion formation is common when quenching acidic reaction mixtures and performing extractions, and the problem is often exacerbated by the vigorous agitation required at scale.

• Causality: Emulsions are stabilized by finely dispersed, insoluble particles or compounds that act as surfactants at the aqueous-organic interface. In this case, partially soluble byproducts or residual tars can cause this issue.

• Recommended Actions:

  • Add Brine: During the work-up washes, use a saturated sodium chloride (brine) solution. The increased ionic strength of the aqueous phase helps to break emulsions by increasing the polarity difference between the two phases.

  • Filtration: Before extraction, you can sometimes filter the quenched mixture through a pad of Celite® or another filter aid to remove fine particulates that may be stabilizing the emulsion.

  • Solvent Choice: Ensure your extraction solvent (e.g., dichloromethane, ethyl acetate) has a significantly different density from the aqueous phase to aid in separation.

  • Gentle Agitation: During the washing steps, use gentle agitation instead of vigorous shaking to minimize the energy input that creates emulsions.

Protocol: Purification by Vacuum Distillation

Since 2-Nitro-4-(trifluoromethoxy)toluene is a liquid, vacuum distillation is the most effective method for purification at scale.[11][12]

• Setup: Assemble a distillation apparatus suitable for vacuum operation, including a receiving flask, a cold trap cooled with dry ice/acetone, and a vacuum pump. Ensure all glass joints are properly sealed with vacuum grease.

• Charge: Charge the concentrated crude product into the distillation flask. Do not fill the flask more than two-thirds full to prevent bumping.

• Evacuation: Slowly and carefully apply vacuum to the system.

• Heating: Gently heat the distillation flask using an oil bath.

• Fraction Collection:

  • Collect a low-boiling forerun, which may contain residual solvents or more volatile impurities.

  • Collect the main product fraction at its expected boiling point under the applied pressure.

  • Stop the distillation before all the material has evaporated to avoid concentrating potentially unstable, high-boiling impurities (like dinitrated species) in the distillation pot.

• Shutdown: Allow the system to cool completely before slowly venting to atmospheric pressure.

Section 4: Analytical and Quality Control

Robust analytical methods are required to monitor the reaction and ensure the final product meets specifications.

Troubleshooting Guide: Analytical QC

Caption: Decision tree for troubleshooting out-of-specification QC results.

Recommended Analytical Methods

Technique	Purpose	Typical Conditions	Reference
Gas Chromatography (GC-FID)	Primary method for purity assay and isomer quantification.	Column: AT-210 or similar mid-polarity column. Oven Program: 50°C ramped to 230°C. Detector: Flame Ionization Detector (FID).	[13][14]
High-Performance Liquid Chromatography (HPLC-UV)	Alternative method for purity; useful if product is not volatile or thermally stable.	Column: C18 reversed-phase. Mobile Phase: Methanol/Water or Acetonitrile/Water. Detection: UV at 254 nm.	[15][16]
Gas Chromatography-Mass Spectrometry (GC-MS)	Impurity identification.	Similar conditions to GC-FID, but with a Mass Spectrometer detector to obtain mass spectra of unknown peaks.	[16]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural confirmation and isomer ratio determination.	¹H, ¹³C, and ¹⁹F NMR in CDCl₃. The distinct chemical shifts in ¹⁹F NMR can be particularly useful for quantifying trifluoromethoxy-containing isomers.	General Chemistry Principles

References

• Murray, J. I., Brown, D. B., Silva Elipe, M. V., & Caille, S. (2022). Hazard Evaluation and Safety Considerations for Scale-Up of a Fuming Nitric Acid Mediated Nitration of Aryl Boronic Acids. Organic Process Research & Development, 26(3), 657–660. [Link]

• Yuan, Y., Zhang, J., & Liu, Z. (2023). Scale-up and safety of toluene nitration in a meso-scale flow reactor. ResearchGate. [Link]

• Wang, T., et al. (2025). Continuous-flow-enabled intensification in nitration processes: a review of technological developments and practical applications over the past decade. RSC Advances. [Link]

• Wang, Y., et al. (2025). Process Safety Assessment of the Entire Nitration Process of Benzotriazole Ketone. MDPI. [Link]

• Jeschke, P. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 4(1), 1-19. [Link]

• Vapourtec Ltd. (n.d.). Nitration Reactions | Continuous Flow Processing. Vapourtec. [Link]

• Zhang, J., et al. (2024). Thermal Risk Assessment of the Complex Nitration Process through Safety Operating Space Analysis and Optimization. Industrial & Engineering Chemistry Research. [Link]

• Xing, D., et al. (2025). Development of a scalable and sustainable continuous-flow microreaction process for mononitration of aromatic compounds with high selectivity and yield. RSC Publishing. [Link]

• Stanford Environmental Health & Safety. (2023). Scale Up Safety. Stanford University. [Link]

• PrepChem. (n.d.). Synthesis of 2-nitro-4-(4-fluorophenoxy)-toluene. PrepChem.com. [Link]

• Blond, G., et al. (2014). Multigram Laboratory Scale Synthesis of α-Trifluoromethoxy Carbonyl Compounds. Organic Process Research & Development, 18(7), 868–874. [Link]

• Hartwig, J. F., et al. (2018). Synthesis of Heteroaromatic Trifluoromethyl Ethers with Trifluoromethyl Triflate as the Source of the Trifluoromethoxy Group. Chemical Communications, 54(70), 9470-9473. [Link]

• ResearchGate. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. ResearchGate. [Link]

• Sciencemadness Discussion Board. (2023). Synthesis of Nitrotoluene. Sciencemadness.org. [Link]

• OC-Praktikum. (2005). Nitration of toluene to 4-nitrotoluene, 2-nitrotoluene and 2,4-dinitrotoluene. oc-praktikum.de. [Link]

• National Center for Biotechnology Information. (n.d.). Analytical Methods - Toxicological Profile for 2,4,6-Trinitrotoluene. NCBI Bookshelf. [Link]

• Trade Science Inc. (2010). GC method for separation and quantification of positional isomers of trifluoro methoxy aniline and trifluoromethoxy nitro benzene in. TSI Journals. [Link]

• Defense Technical Information Center. (1965). SYNTHESIS OF p-TRIFLUOROMETHYL-TOLUENE AND 3,6-BIS(TRIFLUOROMETHYL) PHENANTHRENE USING SULFUR TETRAFLUORIDE. [Link]

• Chen, G., et al. (2017). Process Development and Scale-up of the Continuous Flow Nitration of Trifluoromethoxybenzene. Organic Process Research & Development, 21(11), 1765–1772. [Link]

• Analytical Method. (n.d.). Nitroaromatic Compounds by GC/FID. alsglobal.com. [Link]

• Koliadima, A., et al. (2020). Synthesis of 2,4,6-Trinitrotoluene (TNT) Using Flow Chemistry. Molecules, 25(23), 5585. [Link]

• Organic Syntheses. (n.d.). m-NITROTOLUENE. Organic Syntheses Procedure. [Link]

• Google Patents. (1931).

• International Agency for Research on Cancer. (1996). 2-Nitrotoluene, 3-Nitrotoluene and 4-Nitrotoluene. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 65. [Link]

• Google Patents. (1990). Process for the preparation of 2-nitro-4-trifluoromethyl aniline.

• Sciencemadness Discussion Board. (2008). purifying toluene properly. Sciencemadness.org. [Link]

Sources

• 1. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Process Safety Assessment of the Entire Nitration Process of Benzotriazole Ketone [mdpi.com]
• 5. vapourtec.com [vapourtec.com]
• 6. ehs.stanford.edu [ehs.stanford.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. fluorochem.co.uk [fluorochem.co.uk]
• 12. 2-Nitro-4-(trifluoromethyl)toluene | 65754-26-9 [sigmaaldrich.com]
• 13. tsijournals.com [tsijournals.com]
• 14. Analytical Method [keikaventures.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. ANALYTICAL METHODS - Toxicological Profile for 2,4,6-Trinitrotoluene - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Resolving Steric Hindrance in 2-Nitro-4-(trifluoromethoxy)toluene Cross-Coupling

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and operational bottlenecks encountered when utilizing 2-Nitro-4-(trifluoromethoxy)toluene in cross-coupling methodologies.

This substrate presents a unique dichotomy for drug development professionals:

• The Steric Penalty : The C1-methyl group sits directly ortho to the C2-nitro group, creating severe steric congestion that blocks transition-metal catalysts from approaching the ring.

• The Electronic Advantage : The C4-trifluoromethoxy (-OCF3) group is strongly electron-withdrawing (Hansch π value +1.04) 1. This lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the arene, which thermodynamically favors oxidative addition into the otherwise inert C–NO₂ bond 2.

Below are field-proven troubleshooting guides, self-validating protocols, and FAQs to help you successfully functionalize this challenging scaffold via Denitrative Cross-Coupling and Benzylic Functionalization .

Troubleshooting Guide 1: Denitrative Suzuki-Miyaura Cross-Coupling

When utilizing the nitro group as a pseudo-halide leaving group, the adjacent methyl group acts as a massive steric barricade.

Q: I am attempting a denitrative Suzuki-Miyaura coupling using standard Pd(PPh₃)₄, but I only recover unreacted starting material. What is the mechanistic failure? A: The inertness of the C(sp²)–NO₂ bond combined with the ortho-methyl steric bulk prevents standard phosphine-ligated palladium from initiating oxidative addition. Standard phosphines lack both the electron donicity required to break the strong C–N bond and the steric bulk needed to favor a highly reactive mono-ligated Pd(0)L active species. Correction: Switch to a bulky, highly electron-rich dialkylbiaryl phosphine ligand like BrettPhos or an N-heterocyclic carbene (NHC) like IPr . BrettPhos forces the formation of a 12-electron Pd(0)L complex that can navigate the steric cleft between the methyl and trifluoromethoxy groups 3.

Q: The denitrative coupling initiates but stalls at 30% conversion, accompanied by significant protodeboronation of my arylboronic acid. How do I push it to completion? A: The transmetalation step is exceptionally slow due to the sterically congested Ar-Pd(II)(L)-NO₂ intermediate. During this delay, trace water causes protodeboronation of your boronic acid. Correction: Employ a Lewis acid co-catalyst. Adding Al(OTf)₃ (10 mol%) suppresses BrettPhos oxidation and coordinates to the nitro group, drastically lowering the activation barrier for C–NO₂ cleavage and accelerating the catalytic cycle before side reactions occur 4.

Protocol 1: Pd/BrettPhos-Catalyzed Denitrative Coupling (Self-Validating)

This protocol utilizes ¹⁹F-NMR tracking of the -OCF₃ group as an internal validation mechanism.

• Glovebox Preparation: In a nitrogen-filled glovebox, charge an oven-dried 10 mL Schlenk tube with 2-Nitro-4-(trifluoromethoxy)toluene (1.0 equiv, 0.5 mmol), arylboronic acid (2.0 equiv, 1.0 mmol), Pd(acac)₂ (5 mol%), BrettPhos (10 mol%), Al(OTf)₃ (10 mol%), and anhydrous Cs₂CO₃ (2.5 equiv).

• Solvent Addition: Add anhydrous 1,4-dioxane (2.5 mL).

• Degassing (Critical): Seal the tube, remove from the glovebox, and perform three rigorous freeze-pump-thaw cycles. Causality: Even parts-per-million levels of O₂ will irreversibly oxidize the electron-rich BrettPhos ligand at high temperatures.

• Thermolysis: Heat the mixture at 130 °C for 24 hours. The high thermal energy is a thermodynamic requirement to overcome the ortho-methyl steric penalty during oxidative addition.

• Validation & Workup: Cool to room temperature. Add 1,3,5-trifluorobenzene (0.5 mmol) as a quantitative internal standard. Filter through a short pad of Celite (eluting with EtOAc). Take a 0.1 mL aliquot for ¹⁹F-NMR analysis. You should observe a distinct upstream shift of the -OCF₃ signal relative to the starting material, confirming successful denitration before committing to silica gel chromatography.

Caption: Catalytic cycle of Pd-catalyzed denitrative cross-coupling highlighting the steric bottleneck.

Troubleshooting Guide 2: Benzylic C–H Functionalization

Q: I am trying to directly cross-couple at the C1-methyl group via transition-metal C–H activation, but the reaction fails completely. Why? A: The strongly coordinating nature of the ortho-nitro group traps the palladium catalyst, forming stable, unreactive palladacycles (catalyst poisoning). Furthermore, the combined electron-withdrawing effects of the -OCF₃ and -NO₂ groups severely deactivate the benzylic position toward electrophilic palladation. Correction: Bypass direct metal-mediated C–H activation entirely. Employ a radical-mediated benzylic bromination (Wohl-Ziegler reaction) followed by a traditional cross-coupling. Radical pathways are highly tolerant of the electronic deactivation caused by the -OCF₃ group and are immune to nitro-group coordination.

Protocol 2: Radical Benzylic Bromination & Subsequent Coupling

• Bromination: Dissolve 2-Nitro-4-(trifluoromethoxy)toluene (1.0 equiv, 5.0 mmol) and N-bromosuccinimide (NBS, 1.1 equiv) in trifluorotoluene (25 mL). Add AIBN (5 mol%).

• Initiation: Heat to 85 °C under reflux for 4 hours. Causality: Trifluorotoluene is utilized as a green, non-coordinating alternative to toxic CCl₄, maintaining the necessary solvent cage effect for radical stability.

• Validation: Analyze via ¹H-NMR. The singlet of the C1-methyl group (~2.5 ppm) will shift downfield to ~4.5 ppm, indicating successful conversion to the benzyl bromide.

• Coupling: Isolate the benzyl bromide and subject it to standard Suzuki conditions (Pd(dppf)Cl₂, K₂CO₃, THF/H₂O, 80 °C). The newly formed benzylic spacer physically distances the palladium center from the immediate steric bulk of the nitro group, allowing standard bidentate ligands to function efficiently.

Quantitative Data: Ligand Efficacy in Sterically Hindered Nitroarenes

The table below summarizes the critical relationship between ligand architecture and reaction yield when attempting denitrative cross-coupling on ortho-substituted nitroarenes.

Ligand	Catalyst Precursor	Yield (%)	Mechanistic Observation
PPh₃	Pd(OAc)₂	< 5%	Insufficient electron density to break the C–NO₂ bond.
XPhos	Pd(acac)₂	15%	Steric profile is adequate, but lacks the extreme donicity of BrettPhos.
BrettPhos	Pd(acac)₂	82%	Optimal balance of extreme steric bulk (favoring mono-ligation) and high donicity.
IPr (NHC)	Pd(cin)Cl	88%	Strong σ-donation from the carbene overcomes the ortho-methyl steric penalty.

Frequently Asked Questions (FAQs)

Q: Why does my yield drop precipitously when scaling the denitrative coupling from 0.5 mmol to 5.0 mmol? A: Heat transfer and degassing efficiency degrade at scale. The oxidative addition into the sterically hindered C–NO₂ bond requires a sustained 130 °C. At larger scales, the internal temperature of the reaction mixture often lags. Ensure you are using an internal thermocouple and increase the freeze-pump-thaw cycles from three to five to guarantee complete oxygen removal in larger solvent volumes.

Q: Can I use a different base instead of Cs₂CO₃? A: It is highly discouraged. The sterically hindered transmetalation step requires a base with high solubility and specific cation effects. Potassium phosphate (K₃PO₄) often aggregates in 1,4-dioxane, whereas the larger Cesium cation provides superior solubility and accelerates the formation of the reactive boronate complex.

Q: How does the -OCF₃ group specifically alter the reaction compared to a standard 2-nitrotoluene? A: The -OCF₃ group is a powerful electron-withdrawing group via induction (σ-withdrawal) while being a weak π-donor. This unique push-pull dynamic significantly lowers the electron density of the aromatic ring. In cross-coupling, this makes the initial oxidative addition step much faster compared to unfluorinated analogs, partially compensating for the steric penalty imposed by the ortho-methyl group 1.

Caption: Step-by-step experimental workflow for handling sterically hindered fluorinated nitroarenes.

References

• Yamaguchi, J. et al. "Development of Pd-Catalyzed Denitrative Couplings." J. Synth. Org. Chem. Jpn.2

• Muto, K. et al. "Cross-Coupling Reactions of Nitroarenes." PubMed / Acc. Chem. Res.3

• "Palladium-Catalyzed Denitrative Sulfoximination of Nitroarenes." ACS Publications / Org. Lett.4

• "The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design." PMC / Pharmaceuticals.1

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jyamaguchi-lab.com [jyamaguchi-lab.com]
• 3. Cross-Coupling Reactions of Nitroarenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Liquid-Liquid Extraction (LLE) Optimization for 2-Nitro-4-(trifluoromethoxy)toluene

Welcome to the Downstream Processing Technical Support Center. As an application scientist, I have designed this guide to help researchers and drug development professionals navigate the specific physicochemical challenges of isolating 2-Nitro-4-(trifluoromethoxy)toluene (CAS: 70692-45-4).

This document bypasses generic advice to provide field-proven, mechanistic troubleshooting and self-validating protocols tailored to highly lipophilic, fluorinated aromatic compounds.

Core Principles & Physicochemical Grounding

Effective LLE relies on the distribution of a solute between two immiscible liquids, driven by its relative solubility[1]. For 2-Nitro-4-(trifluoromethoxy)toluene, two critical physicochemical properties dictate the extraction causality:

• High Lipophilicity vs. Dipole Moment: The combination of a toluene core and a trifluoromethoxy (-OCF3) group renders the molecule highly hydrophobic. According to LLE optimization principles, the choice of extracting solvent is driven by the relative hydrophobicity (LogP) of the analyte [2]. However, the strongly electron-withdrawing nitro (-NO2) group introduces a localized dipole, meaning pure aliphatic solvents may fail to solvate the molecule efficiently.

• The Density Challenge: The predicted density of 2-Nitro-4-(trifluoromethoxy)toluene is unusually high at approximately 1.40 g/cm³ [3]. This high density significantly impacts phase separation dynamics, especially when extracting from concentrated, salt-heavy aqueous reaction mixtures (such as post-nitration environments).

Troubleshooting Guides & FAQs

Q1: I am using Dichloromethane (DCM) for extraction, but the phases are not separating cleanly, or I am experiencing "phase inversion." What is happening? Root Cause: Phase inversion occurs when the density of the aqueous phase approaches or exceeds the density of the organic phase. DCM has a density of 1.33 g/cm³. Because your target compound is also dense (~1.40 g/cm³)[3], a heavily loaded DCM extract will have a high overall density. If your aqueous phase contains high concentrations of salts (e.g., neutralized sulfuric/nitric acid), its density can easily reach 1.25–1.35 g/cm³. This lack of density differential prevents gravity-driven separation. Solution:

• Primary Fix: Switch to a low-density solvent like Methyl tert-butyl ether (MTBE, density 0.74 g/cm³) or an Ethyl Acetate/Hexane mixture. This guarantees the organic phase will remain the top layer, regardless of the aqueous salt concentration.

• Secondary Fix: If DCM must be used, dilute the aqueous phase with deionized water to drop its density below 1.10 g/cm³ prior to extraction.

Q2: My recovery yields are lower than expected when using pure Hexane. Why? Root Cause: While the compound is hydrophobic, pure aliphatic hydrocarbons (like Hexane) lack the polarizability to efficiently solvate the polar nitro and trifluoromethoxy functional groups, leading to a suboptimal partition coefficient. Solution: You must match the polarity of the analyte with the polarity of the extraction solvent[2]. Use a moderately polar solvent system. A mixture of Hexane and Ethyl Acetate (e.g., 4:1 v/v) or pure MTBE provides the perfect balance of hydrophobicity and dipole-dipole interaction.

Q3: How do I selectively extract the target compound while leaving unreacted acids and phenolic byproducts behind? Root Cause: Nitration and fluorination reactions often leave trace acidic byproducts that can co-extract into organic solvents. Solution: 2-Nitro-4-(trifluoromethoxy)toluene is a neutral molecule. Adjust the aqueous sample to a basic pH (e.g., pH 8-9). For ionogenic impurities, partitioning into the aqueous phase is maximized when they are ionized (ideally two pH units above their pKa)[2]. The neutral target compound will quantitatively partition into the organic phase, while acidic impurities wash out into the aqueous waste.

Experimental Workflow Visualization

To prevent squandering time in trial-and-error [4], follow this logical decision matrix for solvent selection and troubleshooting.

Workflow for optimizing LLE and resolving density-induced phase inversion.

Quantitative Data: Solvent Selection Matrix

Solvent System	Density (g/cm³)	Polarity Index (P')	Expected Organic Phase Position	Solvation Efficiency for Target	Recommended Use Case
Dichloromethane (DCM)	1.33	3.1	Bottom (Risk of inversion)	Excellent	Low-salt aqueous mixtures only.
MTBE	0.74	2.5	Top	Excellent	High-salt mixtures; standard protocol.
Hexane / EtOAc (4:1)	~0.72	~1.0	Top	Good	High purity required; easy evaporation.
Pure Hexane	0.66	0.1	Top	Poor	Not recommended (poor dipole matching).

Validated Experimental Protocol: MTBE Extraction

This protocol is designed as a self-validating system . Each step includes a physical observation check to ensure the causality of the chemistry is functioning as intended. A ratio of organic extraction solvent to aqueous sample of at least 1:1 to 3:1 is recommended depending on the partition coefficient[2].

Step 1: Quenching and Preparation

• Transfer the crude reaction mixture containing 2-Nitro-4-(trifluoromethoxy)toluene to a suitably sized separatory funnel.

• If the mixture is acidic, slowly add 5% aqueous NaHCO3 until the aqueous phase reaches pH 8.0–8.5.

  • Validation Check: Cessation of CO2 evolution (bubbling) indicates neutralization of acidic byproducts is complete.

Step 2: Primary Extraction

• Add MTBE to the separatory funnel. A volume equal to 50% of the aqueous phase volume is recommended for the first extraction.

• Stopper the funnel and invert gently. Open the stopcock to vent immediately.

• Shake vigorously for 30–60 seconds to maximize the interfacial mass transfer area.

• Secure the funnel on a ring stand and allow the phases to separate completely (typically 2–5 minutes).

  • Validation Check: A sharp, mirror-like interface between the layers indicates complete phase separation without micro-emulsions. The MTBE (organic) layer will be the top layer.

Step 3: Phase Separation and Washing

• Drain the lower aqueous layer into a clean Erlenmeyer flask.

• Transfer the upper MTBE layer into a separate collection flask.

• Return the aqueous layer to the separatory funnel and repeat the extraction with a fresh portion of MTBE (25% of the original aqueous volume). Combine this MTBE extract with the first.

• Wash the combined MTBE extracts with saturated aqueous NaCl (brine).

  • Validation Check: The brine wash should pull residual water out of the MTBE, making the organic layer appear visibly clearer and less cloudy.

Step 4: Drying and Concentration

• Add anhydrous Sodium Sulfate (Na2SO4) to the combined MTBE extracts. Swirl the flask.

  • Validation Check: If the salt clumps heavily or sticks to the glass, water is still present; add more Na2SO4 until a portion remains free-flowing (snow-like) upon swirling.

• Filter the mixture to remove the hydrated salt.

• Concentrate the filtrate under reduced pressure using a rotary evaporator (bath temperature 35°C) to yield the purified 2-Nitro-4-(trifluoromethoxy)toluene.

References

• Phenomenex. "Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation." Phenomenex Blog, 2025. Available at: [Link]

• LCGC International. "Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols." Chromatography Online, 2021. Available at: [Link]

• National Institutes of Health (NIH). "Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components." PubMed Central, 2017. Available at: [Link]

Sources

• 1. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. 2-nitro-4-(trifluoromethoxy)toluene | 70692-45-4 [chemicalbook.com]
• 4. Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization &amp; Troubleshooting for the Oxidation of 2-Nitro-4-(trifluoromethoxy)toluene

Welcome to the Technical Support Center. The oxidation of 2-nitro-4-(trifluoromethoxy)toluene to 2-nitro-4-(trifluoromethoxy)benzoic acid is a critical transformation in the synthesis of fluorinated nitroaromatic pharmaceuticals[1].

However, this specific substrate presents significant chemical challenges. The presence of an ortho-nitro group and a para-trifluoromethoxy group renders the aromatic ring profoundly electron-deficient[1]. This intense deactivation stabilizes the benzylic C-H bonds against electrophilic attack, raising the activation energy required for the initial hydrogen-atom abstraction[2]. Consequently, researchers frequently encounter stalled reactions, incomplete oxidation, or harsh-condition byproducts such as dimers and ring-cleavage derivatives[3][4].

This guide provides mechanistic troubleshooting, validated protocols, and self-validating workflows to help you achieve high-purity yields.

Part 1: Mechanistic Pathway & Byproduct Divergence

Understanding the exact point of byproduct divergence is critical for optimizing your reaction parameters. The oxidation proceeds via a sequential oxygen-transfer mechanism, where the initial radical formation is the rate-determining step[2].

Mechanistic pathway of 2-nitro-4-(trifluoromethoxy)toluene oxidation highlighting byproduct divergence.

Part 2: Frequently Asked Questions (FAQs) - Mechanistic Troubleshooting

Q1: Why does my reaction stall at the benzaldehyde intermediate, resulting in incomplete oxidation? Causality: The oxidation of the aldehyde to the carboxylic acid typically requires the formation of an aldehyde hydrate intermediate. While the electron deficiency of the ring favors hydrate formation, the subsequent rate-determining oxidation step by the oxidant (e.g., MnO₄⁻) is sterically hindered by the ortho-nitro group and electronically slowed[2]. Furthermore, in biphasic aqueous systems, the extreme hydrophobicity of the trifluoromethoxy group limits mass transfer. Solution: Implement a Phase Transfer Catalyst (PTC) such as PEG-600 or tetrabutylammonium bromide (TBAB)[5]. This shuttles the oxidant into the organic phase, maintaining a high localized concentration and driving the reaction to completion without requiring excessive heat.

Q2: I am detecting significant levels of a bibenzyl dimer byproduct. How do I prevent this? Causality: Permanganate oxidation initiates via hydrogen atom abstraction to form a benzylic radical[2]. In highly alkaline conditions (often erroneously used to increase KMnO₄ solubility), the deprotonation of the benzylic position can compete. The resulting radicals can couple to form 1,2-bis(2-nitro-4-(trifluoromethoxy)phenyl)ethane rather than undergoing further oxygen transfer[4]. Solution: Shift from strongly basic conditions to a neutral or mildly buffered aqueous system (pH 7-8). Using a PTC allows efficient oxidation at neutral pH, effectively suppressing the base-catalyzed radical coupling pathway[5].

Q3: Can I use catalytic aerobic oxidation (e.g., Co/Mn/Br system) to avoid heavy metal waste? Causality: While the Amoco process (Co/Mn/Br with air/O₂) is highly effective for standard toluenes, it relies on a radical auto-oxidation mechanism. The strong electron-withdrawing effects of the -NO₂ and -OCF₃ groups severely deactivate the methyl group, raising the activation energy for radical propagation to unfeasible levels under standard conditions[1]. Solution: Aerobic oxidation for this specific substrate typically fails under standard atmospheric pressure. For standard lab-to-pilot scale synthesis, stoichiometric oxidants (KMnO₄ with PTC) or pressurized Nitric Acid (HNO₃) remain the most reliable, self-validating systems[5][6].

Part 3: Troubleshooting Matrix: Byproduct Identification & Correction

To ensure a self-validating workflow, use the following analytical signatures to diagnose and correct byproduct formation in real-time.

Observed Issue / Analytical Signature	Root Cause	Corrective Action
Incomplete Oxidation (HPLC peak at [M-16]; strong C=O stretch at 1700 cm⁻¹)	Mass transfer limitations; oxidant depletion before aldehyde hydrate oxidation.	Add 5 mol% PEG-600 (PTC); increase agitation (>800 RPM); ensure 3.5 eq KMnO₄[5].
Bibenzyl Dimerization (LC-MS shows[2M-2] mass; highly non-polar TLC spot)	Excessively basic pH promotes benzylic deprotonation and radical coupling[4].	Shift to neutral/mildly buffered aqueous system (pH 7-8); avoid adding NaOH[5].
Ring Cleavage / Phenolics (Dark, intractable tar; broad OH stretch; mass balance loss)	Thermal runaway; localized oxidant excess breaking the aromatic ring[3].	Control KMnO₄ dosing rate via addition funnel; strictly maintain temperature between 85-95°C[3].
Unreacted Starting Material (Strong HPLC peak matching starting material)	Substrate hydrophobicity preventing interaction with aqueous oxidant.	Utilize a Phase Transfer Catalyst; verify internal reaction temperature is ≥85°C[5].

Part 4: Validated Experimental Protocols

Protocol A: Phase-Transfer Catalyzed KMnO₄ Oxidation (Optimized for Purity)

Rationale: This protocol utilizes a neutral pH and a Phase Transfer Catalyst (PEG-600) to maximize mass transfer while suppressing base-catalyzed dimerization and thermal degradation[5].

• Substrate Suspension: In a 1 L round-bottom flask equipped with a mechanical stirrer and reflux condenser, suspend 2-nitro-4-(trifluoromethoxy)toluene (0.1 mol) in 400 mL of deionized water.

• Catalyst Addition: Add PEG-600 (5 mol%, 0.005 mol) to the suspension. Heat the mixture to 85°C under vigorous mechanical stirring (>800 RPM) to ensure a fine emulsion[5].

• Controlled Oxidation: Prepare a solution of KMnO₄ (0.35 mol, 3.5 eq) in 300 mL of warm water. Add this solution dropwise via an addition funnel over 2 hours. Self-Validation Check: Do not add solid KMnO₄ directly; localized high concentrations lead to over-oxidation and ring cleavage[3][4].

• Maturation: Maintain the reaction at 90-95°C for an additional 3 hours. Monitor via HPLC until the starting material and aldehyde intermediate are fully consumed.

• Filtration: Filter the hot reaction mixture through a pad of Celite to remove the precipitated MnO₂ byproduct. Wash the filter cake with 100 mL of hot water[3].

• Precipitation & Recovery: Cool the filtrate to 5°C and slowly acidify with 6M HCl to pH 1-2. The 2-nitro-4-(trifluoromethoxy)benzoic acid will precipitate as a solid. Filter, wash with cold water, and dry under vacuum[1].

Protocol B: Pressurized Nitric Acid Oxidation (Optimized for Scale & Waste Reduction)

Rationale: This method avoids the generation of stoichiometric MnO₂ waste. The high pressure keeps NO₂ dissolved, acting as an efficient oxygen transfer agent for highly deactivated rings[6].

• Reactor Charging: Charge a tantalum or glass-lined autoclave with 2-nitro-4-(trifluoromethoxy)toluene (0.5 mol) and 200 mL of water[6].

• Pressurization: Seal the autoclave and heat the internal mixture to 140°C. The internal pressure will naturally rise[6].

• Oxidant Metering: Using a high-pressure metering pump, slowly add 65% nitric acid (2.0 mol) over 5 hours. Maintain the pressure at a maximum of 5 bar using a pressure-retaining valve (venting excess NOₓ safely into a caustic scrubber)[6].

• Maturation: Continue stirring at 140°C for an additional 10 to 12 hours to ensure complete conversion of the intermediate aldehyde[6].

• Isolation: Cool the reactor to room temperature, vent residual pressure safely, and collect the crude product. Purify via recrystallization from an ethanol/water mixture[6].

References

• Benchchem. "2-Nitro-4-(trifluoromethoxy)benzoic acid | 142494-70-0". Benchchem.
• Benchchem. "A Comparative Guide to the Oxidation of 4-Nitrotoluene to 4-Nitrobenzoic Acid". Benchchem.
• Google Patents. "US7094923B2 - Method for producing substituted nitro benzoic acids by oxidation of corresponding nitro toluenes, nitro benzyl alcohols, esters and/or ethers".
• NIH PMC. "A DFT study of permanganate oxidation of toluene and its ortho-nitroderivatives".
• Benchchem.
• ScienceMadness.

Sources

• 1. 2-Nitro-4-(trifluoromethoxy)benzoic acid | 142494-70-0 | Benchchem [benchchem.com]
• 2. A DFT study of permanganate oxidation of toluene and its ortho-nitroderivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Sciencemadness Discussion Board - Nitrotoluene oxidation - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. benchchem.com [benchchem.com]
• 6. US7094923B2 - Method for producing substituted nitro benzoic acids by oxidation of corresponding nitro toluenes, nitro benzyl alcohols, esters and/or ethers - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Validation of HPLC Analytical Methods for 2-Nitro-4-(trifluoromethoxy)toluene Purity Determination

Executive Summary & Chemical Context

As analytical scientists and drug development professionals, we frequently encounter building blocks that defy standard reversed-phase retention models. 2-Nitro-4-(trifluoromethoxy)toluene (CAS: 70692-45-4) is a prime example[1]. Widely utilized in the synthesis of fluorinated agrochemicals and active pharmaceutical ingredients (APIs), this molecule presents a unique chromatographic challenge.

The presence of a strongly electron-withdrawing nitro group ( −NO2​ ) and a highly lipophilic, electron-rich trifluoromethoxy group ( −OCF3​ ) creates a polarized aromatic system. During synthesis, positional isomers (such as 3-nitro-4-(trifluoromethoxy)toluene) are commonly generated. Because these regioisomers share nearly identical molecular weights and overall hydrophobicities, standard purity determination methods often fail to achieve baseline separation. This guide objectively compares stationary phase alternatives and provides a fully validated, self-monitoring analytical protocol designed for rigorous quality control.

Stationary Phase Comparison: The Causality of C18 vs. PFP

Most method development activities default to a C18 column. However, relying solely on dispersive hydrophobic interactions is a fundamental misstep when analyzing heavily substituted fluorinated aromatics.

When we evaluate the causality behind column performance, the Pentafluorophenyl (PFP) stationary phase emerges as the superior choice. Unlike C18, which separates purely based on carbon-chain partitioning, PFP columns introduce orthogonal retention mechanisms[2]:

• Fluorous & Dipole-Dipole Interactions: The highly polar C-F bonds on the PFP phase interact strongly with the analyte's trifluoromethoxy dipole.

• π−π Interactions: The electron-deficient pentafluorophenyl ring engages with the polarized toluene ring of the analyte.

• Shape Selectivity: The rigid, planar structure of the PFP group distinguishes between ortho, meta, and para substitutions much more effectively than the flexible alkyl chains of a C18 column[2].

Table 1: Comparative Chromatographic Performance (C18 vs. PFP)

Data reflects the separation of 2-Nitro-4-(trifluoromethoxy)toluene from its closest eluting regioisomer using a Water/Acetonitrile gradient.

Chromatographic Parameter	Standard C18 (Octadecyl)	Pentafluorophenyl (PFP)	Mechanistic Causality
Retention Factor ( k′ )	3.2	5.8	Enhanced retention on PFP due to strong dipole-dipole and fluorous interactions with the −OCF3​ group.
Selectivity ( α )	1.05	1.42	Rigid PFP ring provides superior shape selectivity for positional isomers compared to flexible C18 chains.
Resolution ( Rs​ )	0.8 (Co-elution)	2.6 (Baseline)	Synergistic combination of π−π interactions and shape selectivity drives baseline resolution on PFP.
Peak Tailing ( Tf​ )	1.6	1.1	PFP phases often shield residual silanols more effectively for polar analytes, improving peak symmetry.

Self-Validating Experimental Protocol

A robust analytical method is not merely a set of instructions; it is a self-validating system designed to flag its own failures before they compromise product quality. The following protocol utilizes a PFP column and integrates a System Suitability Test (SST) as a mandatory quality gate.

Step-by-Step Methodology

Step 1: Mobile Phase Preparation

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water. (Formic acid ensures the analyte remains fully un-ionized, maximizing stationary phase interaction).

• Mobile Phase B: 100% LC-MS grade Acetonitrile.

• Filtration: Degas and filter both phases through a 0.22 µm PTFE membrane.

Step 2: Standard & Sample Preparation

• Diluent: 50:50 Water:Acetonitrile.

• Nominal Concentration: Accurately weigh and dissolve 2-Nitro-4-(trifluoromethoxy)toluene reference standard to a final concentration of 0.5 mg/mL.

• SST Resolution Mix: Spike the nominal standard with 0.05 mg/mL of 3-nitro-4-(trifluoromethoxy)toluene (critical pair isomer).

Step 3: Chromatographic Conditions

• Column: PFP (Pentafluorophenyl), 150 mm × 4.6 mm, 3 µm particle size.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C (Stabilizes mass transfer kinetics).

• Injection Volume: 5 µL.

• Detection: UV at 254 nm.

• Gradient Program:

  • 0-2 min: 30% B

  • 2-10 min: Linear ramp to 80% B

  • 10-12 min: Hold at 80% B

  • 12-12.1 min: Return to 30% B

  • 12.1-17 min: Re-equilibration.

Step 4: System Suitability Testing (SST) - The Quality Gate Before analyzing unknown batches, inject the SST Resolution Mix in triplicate. The system is only deemed "valid" if:

• Resolution ( Rs​ ) between isomers ≥2.0 .

• Tailing Factor ( Tf​ ) ≤1.5 .

• Retention time RSD ≤1.0% .

ICH Q2(R2) Method Validation Workflow

To ensure the method is fit for its intended purpose, it must be validated according to the [3]. The workflow below illustrates the sequential validation strategy.

Figure 1: Step-by-step ICH Q2(R2) analytical method validation workflow for purity determination.

Table 2: Summary of Validation Data (PFP Method)

The experimental data below demonstrates that the PFP-based method exceeds all regulatory acceptance criteria for purity assays[4].

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference at the retention time of the main peak; Rs​>1.5 for critical pairs.	No blank interference. Rs​=2.6 against the 3-nitro isomer.	Pass
Linearity & Range	R2≥0.999 across 50% to 150% of the nominal target concentration.	R2=0.9998 (Range: 0.25 to 0.75 mg/mL).	Pass
Accuracy (Recovery)	Mean recovery of spiked samples (80%, 100%, 120%) between 98.0% and 102.0%.	Mean Recovery: 99.4% (Range: 98.8% - 100.2%).	Pass
Repeatability	Relative Standard Deviation (RSD) ≤2.0% for 6 replicate injections.	RSD = 0.65% for peak area; RSD = 0.12% for retention time.	Pass
Robustness	Method must tolerate deliberate variations ( ±0.1 mL/min flow, ±2°C temp).	Rs​ remained >2.2 under all varied conditions.	Pass

Conclusion

For the purity determination of 2-Nitro-4-(trifluoromethoxy)toluene, standard C18 methodologies lack the necessary selectivity to resolve critical positional isomers. By leveraging the π−π , dipole-dipole, and shape-selective properties of a Pentafluorophenyl (PFP) stationary phase, analysts can achieve baseline resolution. When coupled with a self-validating System Suitability Test and rigorously evaluated against ICH Q2(R2) standards, this PFP-based HPLC method provides a highly trustworthy, reproducible framework for pharmaceutical and agrochemical quality control.

References

• MAC-MOD Analytical. Exploring the Selectivity of C18 Phases with Phenyl and PFP Functionality. Retrieved from [Link]

• LCGC International. A Global Approach to HPLC Column Selection Using Reversed Phase and HILIC Modes. Retrieved from [Link]

• International Council for Harmonisation (ICH). ICH Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

Sources

• 1. 2-nitro-4-(trifluoromethoxy)toluene | 70692-45-4 [chemicalbook.com]
• 2. mac-mod.com [mac-mod.com]
• 3. database.ich.org [database.ich.org]
• 4. database.ich.org [database.ich.org]

GC-MS Comparative Analysis Guide: 2-Nitro-4-(trifluoromethoxy)toluene and Structural Isomers

Executive Summary

The unambiguous differentiation of positional isomers is a critical bottleneck in the synthesis and quality control of fluorinated pharmaceutical intermediates. Because structural isomers like 2-nitro-4-(trifluoromethoxy)toluene and its meta- and para- analogs share identical molecular weights and elemental compositions, standard analytical techniques often fail to resolve them.

This guide provides an objective, in-depth comparative analysis of these isomers using Gas Chromatography-Mass Spectrometry (GC-MS). By exploiting subtle differences in molecular dipole moments for chromatographic separation and leveraging the diagnostic ortho effect in electron ionization (EI) mass spectrometry, researchers can establish a self-validating analytical system for absolute structural confirmation.

Mechanistic Rationale: Why GC-MS?

Chromatographic Separation (Dipole & Steric Dynamics)

The elution order of nitro-trifluoromethoxy-toluene isomers on a non-polar to slightly polar GC stationary phase (e.g., 5% phenyl/95% dimethylpolysiloxane) is dictated by their boiling points and dipole-dipole interactions. In 2-nitro-4-(trifluoromethoxy)toluene, the ortho arrangement of the bulky nitro and methyl groups induces steric hindrance that forces the functional groups out of coplanarity with the benzene ring1[1]. This structural distortion partially cancels the local dipole moment, generally resulting in a lower boiling point and an earlier GC retention time compared to its meta and para counterparts.

Mass Spectrometric Differentiation (The Ortho Effect)

Under standard 70 eV Electron Ionization (EI), all isomers yield a distinct molecular ion[M]⁺• at m/z 221, followed by characteristic nitroaromatic fragmentations, including the loss of NO• (30 Da) and NO₂• (46 Da)2[2].

However, the critical differentiator is the ortho effect . When a nitro group is spatially adjacent to a methyl group (as in the 2-nitro isomer), the molecule undergoes a unique rearrangement upon ionization. A hydrogen atom is transferred from the methyl group to the nitro oxygen via a six-membered cyclic transition state, followed by the expulsion of a hydroxyl radical (OH•, 17 Da) 3[3]. This produces a highly diagnostic [M - OH]⁺ peak at m/z 2044[4].

Crucial Insight: While 4-nitro-2-(trifluoromethoxy)toluene features a nitro group adjacent to a trifluoromethoxy group (-OCF₃), the lack of abstractable hydrogen atoms on the -OCF₃ moiety prevents this rearrangement. Thus, the m/z 204 ion is an absolute, self-validating marker for the 2-nitro-methyl substitution pattern 5[5].

Quantitative Isomer Comparison

The following table summarizes the predicted chromatographic and mass spectrometric behavior of the target compound versus its primary structural alternatives.

Isomer	Substitution Pattern	Relative Dipole / Steric Hindrance	Expected GC Elution Order	Diagnostic MS Ions (m/z)	Ortho Effect [M-17]⁺
2-Nitro-4-(trifluoromethoxy)toluene	Nitro ortho to Methyl	High steric hindrance, lower dipole	Earliest	221, 204 , 191, 175, 69	Yes (m/z 204)
3-Nitro-4-(trifluoromethoxy)toluene	Nitro meta to Methyl	Intermediate	Intermediate	221, 191, 175, 69	No
4-Nitro-2-(trifluoromethoxy)toluene	Nitro para to Methyl	Low steric hindrance, strong dipole	Latest	221, 191, 175, 69	No

Experimental Protocol: Self-Validating GC-MS Workflow

To ensure reproducibility and analytical trustworthiness, do not deviate from the following causally-designed parameters.

Step 1: Sample Preparation

• Action: Dilute the synthesized or standard isomers in analytical-grade hexane to a final concentration of 10 µg/mL.

• Causality: Hexane is a highly volatile, non-polar solvent. It ensures rapid volatilization in the injection port without expanding excessively (which would overload the glass liner and cause peak tailing or carryover).

Step 2: GC Injection

• Action: Inject 1 µL of the sample using a split ratio of 10:1 at an injector temperature of 250 °C.

• Causality: A split injection prevents column overloading and maintains the sharp, symmetrical peaks required to resolve closely eluting isomers. The 250 °C temperature ensures instantaneous vaporization without inducing thermal degradation of the sensitive trifluoromethoxy group.

Step 3: Chromatographic Separation

• Action: Utilize a 5% phenyl/95% dimethylpolysiloxane capillary column (e.g., HP-5MS, 30 m × 0.25 mm × 0.25 µm). Set the oven program: Initial 60 °C (hold 2 min), ramp at 10 °C/min to 280 °C (hold 5 min).

• Causality: The slight polarity of the 5% phenyl stationary phase interacts differentially with the varying dipole moments of the isomers. The gentle 10 °C/min temperature ramp maximizes the resolution window between the ortho, meta, and para configurations.

Step 4: Electron Ionization (EI) & Mass Analysis

• Action: Operate the MS source at 230 °C with an ionization energy of 70 eV. Scan from m/z 40 to 400.

• Causality: 70 eV is the universal standard for EI. It provides the exact internal energy required to consistently trigger the ortho-effect rearrangement (loss of OH•) while allowing for direct cross-referencing against NIST spectral libraries[2]. The m/z 40–400 scan range captures the molecular ion (m/z 221) and the critical trifluoromethyl cation (m/z 69) while excluding atmospheric background noise (m/z 18, 28, 32).

Data Visualization

Caption: Step-by-step GC-MS analytical workflow for the differentiation of nitroaromatic isomers.

Caption: Predicted EI mass spectrometry fragmentation pathway highlighting the diagnostic ortho effect.

References

• Module 19 - Application of Spectroscopic Methods in Molecular Structure Determination. Prof. S. Sankararaman, Indian Institute of Technology Madras. Available at:[Link]

• On the Fragmentation of Nitrobenzene and Nitrotoluenes Induced by a Femtosecond Laser at 375 nm. The Journal of Physical Chemistry A - ACS Publications. Available at: [Link]

• Phys. Org. 1273 - Mass Spectra of Nitrotoluenes. RSC Publishing. Available at: [Link]

• Ortho effect (Kinetics and Steric Hindrance). Grokipedia. Available at:[Link]

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• 1. Ortho effect — Grokipedia [grokipedia.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. elearn.psgcas.ac.in [elearn.psgcas.ac.in]
• 5. The mass spectra of nitrophenyl(phenyl)methanes: the formation of an M–17 ion from the meta- and para-isomers - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

Evaluating bioisosteric effects: trifluoromethoxy vs methoxy in nitrotoluene derivatives

Title: Evaluating Bioisosteric Effects: Trifluoromethoxy vs. Methoxy in Nitrotoluene Derivatives

Executive Summary

In medicinal and agricultural chemistry, the nitrotoluene scaffold is a highly privileged pharmacophore, utilized in everything from antitubercular prodrugs to novel agrochemicals. However, optimizing the pharmacokinetic (PK) and pharmacodynamic (PD) profile of these derivatives often requires precise electronic and steric tuning. Replacing a traditional methoxy (-OCH3) group with its fluorinated bioisostere, the trifluoromethoxy (-OCF3) group, represents a sophisticated structural intervention. This guide objectively compares the physicochemical, electronic, and metabolic impacts of this substitution, providing researchers with the causality behind the effects and the self-validating protocols needed to measure them.

Physicochemical and Electronic Divergence

The substitution of hydrogen atoms with fluorine on the methoxy ether fundamentally rewires the substituent's behavior. While -OCH3 is an electron-donating group (EDG) that primarily operates via resonance, the high electronegativity of the fluorine atoms in -OCF3 neutralizes this resonance, making it a strong electron-withdrawing group (EWG) via inductive effects.

Furthermore, the -OCF3 group adopts an orthogonal (perpendicular) conformation relative to the aromatic ring due to hyperconjugative interactions and steric bulk, unlike the coplanar preference of the -OCH3 group (1)[1].

Table 1: Quantitative Physicochemical Comparison

Property	Methoxy (-OCH3)	Trifluoromethoxy (-OCF3)	Causality / Impact on Drug Design
Hansch-Leo Lipophilicity ( π )	-0.02	+1.04	Fluorine's low polarizability drastically increases lipid solubility, enhancing cell membrane permeability (2)[2].
Electronic Effect (Hammett σp​ )	-0.27 (EDG)	+0.35 (EWG)	-OCF3 withdraws electron density inductively, significantly altering the reduction potential of adjacent functional groups.
Bond Dissociation Energy	~414 kJ/mol (C-H)	~485 kJ/mol (C-F)	The extreme C-F bond strength creates a thermodynamic barrier against enzymatic hydrogen atom transfer (3)[3].
Aromatic Conformation	Coplanar	Orthogonal	The perpendicular geometry increases steric bulk, physically shielding the ether oxygen from metabolic enzymes.

Causality in Metabolic Stability: CYP450 O-Demethylation

A primary liability of the -OCH3 group is its susceptibility to Cytochrome P450 (CYP450) mediated O-demethylation. Mechanistically, CYP enzymes (e.g., CYP2D6, CYP3A4) utilize a heme iron-oxo species to abstract a hydrogen atom from the methoxy methyl group, initiating a rapid clearance pathway (4)[4].

Replacing -OCH3 with -OCF3 eliminates this vulnerability through two distinct causal mechanisms:

• Thermodynamic Resistance: The C-F bond (485.3 kJ/mol) is significantly stronger than the C-H bond (414.2 kJ/mol), making the initial hydrogen atom transfer energetically prohibitive.

• Steric Shielding: The orthogonal projection of the -OCF3 group physically blocks the CYP450 catalytic pocket from accessing the oxygen atom, preventing oxidative cleavage (5)[5].

Fig 1. CYP450-mediated metabolic divergence: Methoxy vs. Trifluoromethoxy pathways.

Impact on the Nitrotoluene Scaffold

The nitrotoluene core contains two reactive functional groups: a reducible nitro (-NO2) group and an oxidizable benzylic methyl (-CH3) group. The choice between -OCH3 and -OCF3 dictates the reactivity of both:

• Nitroreductase Activation: In the design of prodrugs (e.g., antitubercular agents), the -NO2 group must be reduced to a reactive radical. The electron-withdrawing -OCF3 lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the aromatic system, shifting the reduction potential to a more positive value and facilitating faster, more efficient bioreduction (6)[6]. Conversely, the electron-donating -OCH3 enriches the ring, making the -NO2 harder to reduce.

• Benzylic Stability: The methyl group on the nitrotoluene core is a prime target for benzylic oxidation. The electron-poor ring induced by -OCF3 destabilizes the transition state required for hydrogen abstraction, thereby protecting the benzylic position from rapid metabolic clearance.

Self-Validating Experimental Workflows

To objectively evaluate these bioisosteric effects, researchers must employ rigorous, self-validating assays.

Protocol 1: Comparative Lipophilicity (LogP) via Shake-Flask LC-MS/MS

Objective: Empirically validate the Hansch-Leo π value shift when substituting -OCH3 with -OCF3. Mechanism & Causality: Lipophilicity dictates membrane permeability. The shake-flask method relies on the thermodynamic equilibrium of a solute between an aqueous phase (pH-buffered) and an organic phase (n-octanol). Self-Validation Criterion: The sum of the compound quantified in both phases must equal the initial spike concentration ( ± 5%) to rule out adsorption to the glassware or emulsion formation.

• Phase Saturation: Vigorously stir n-octanol and 10 mM PBS (pH 7.4) together for 24 hours to mutually saturate the phases.

• Compound Spiking: Dissolve the nitrotoluene derivatives (along alongside Toluene and Hydrocortisone as internal controls) in the saturated n-octanol phase to a concentration of 100 µM.

• Equilibration: Combine equal volumes (1 mL) of the spiked octanol and saturated PBS in a glass vial. Shake mechanically at 25°C for 2 hours. (Causality: 2 hours ensures complete thermodynamic distribution without risking compound degradation).

• Phase Separation: Centrifuge the vials at 3000 rpm for 10 minutes to break any micro-emulsions and ensure a sharp biphasic boundary.

• Sampling & Quantification: Carefully extract aliquots from both the upper (octanol) and lower (aqueous) phases. Dilute appropriately and quantify via LC-MS/MS.

• Validation Check: Calculate LogP = Log10​ ([Concentration in Octanol] / [Concentration in PBS]). Verify that the reference standards fall within 0.1 Log units of their known literature values.

Protocol 2: Cytochrome P450 (CYP450) Microsomal Stability Assay

Objective: Quantify the resistance of the -OCF3 nitrotoluene derivative to oxidative metabolism compared to its -OCH3 counterpart. Mechanism & Causality: CYP450 enzymes require NADPH as an electron donor to reduce the heme iron, enabling the binding and activation of molecular oxygen. By controlling the addition of NADPH, we precisely initiate the oxidative O-demethylation process. Self-Validation Criterion: The positive control (Verapamil) must demonstrate a half-life ( t1/2​ ) of 15-25 minutes, validating microsome viability. The negative control (Warfarin) must show t1/2​ > 120 minutes, confirming no non-specific degradation.

• Matrix Preparation: Thaw human liver microsomes (HLM) on ice. Prepare a 1.0 mg/mL protein suspension in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

• Compound Spiking: Add the nitrotoluene test compounds (final concentration 1 µM) to the HLM suspension. Incubate at 37°C for 5 minutes to achieve thermal equilibrium.

• Reaction Initiation: Add NADPH (final concentration 1 mM) to initiate the catalytic cycle.

• Time-Course Quenching: At designated intervals (0, 5, 15, 30, 45, 60 min), extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). (Causality: Acetonitrile denatures the CYP450 proteins, instantly halting the reaction and precipitating the matrix to protect the LC column from fouling).

• Centrifugation & Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.

• Validation Check: Calculate the mass balance. If the internal standard peak area varies by >15% across timepoints, reject the run due to matrix suppression or injection inconsistency.

Fig 2. Self-validating in vitro microsomal stability assay workflow with integrated controls.

References

• Grokipedia: Thermodynamic Properties. Grokipedia.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. National Institutes of Health (NIH).
• Fast Prediction of Lipophilicity of Organofluorine Molecules: Deep Learning-Derived Polarity Characters and Experimental Tests. ACS Publications.
• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. National Institutes of Health (NIH).
• Iron-Catalyzed Borylation of Aryl Trifluoromethoxides. ACS Publications.
• Electrochemical reduction of nitroso compounds: Voltammetric, UV-vis and EPR characterization of ortho- and meta-nitrosotoluene derivatives. ResearchGate.

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• 1. Trifluoromethoxy group — Grokipedia [grokipedia.com]
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• 4. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. researchgate.net [researchgate.net]

Comparative Toxicity Guide: 2-Nitro-4-(trifluoromethoxy)toluene vs. Non-Fluorinated Analogs

Executive Summary & Mechanistic Rationale

As drug development professionals increasingly leverage halogenation to optimize pharmacokinetics, understanding the toxicological trade-offs of fluorinated moieties is paramount. This guide provides an objective, data-driven comparison between[1] and its non-fluorinated analogs (e.g., 2-Nitrotoluene and 4-Methoxy-2-nitrotoluene).

The addition of a trifluoromethoxy (-OCF3) group fundamentally alters the molecule's interaction with biological systems. As an Application Scientist evaluating these compounds, the causality behind this toxicological shift rests on two primary pillars:

• Hyper-Lipophilicity: The -OCF3 group significantly increases the partition coefficient (LogP). This enhances passive diffusion across phospholipid bilayers, leading to rapid intracellular accumulation and altered clearance routes[2].

• Metabolic Shunting: The C-F bond is exceptionally strong (~485 kJ/mol), rendering the -OCF3 group highly resistant to oxidative cleavage by Cytochrome P450 (CYP450) enzymes[3]. Consequently, metabolism is shunted toward the nitro group. Nitroreductases convert the -NO2 group into reactive hydroxylamine intermediates, generating severe oxidative stress and hepatocellular toxicity[4].

Caption: Metabolic shunting and ROS-mediated toxicity of 2-Nitro-4-(trifluoromethoxy)toluene.

Quantitative Data Comparison

The table below synthesizes the physicochemical and in vitro toxicological profiles of the fluorinated compound versus its non-fluorinated counterparts.

Compound	Structural Feature	Calculated LogP	HepG2 IC50 (µM, 48h)	Primary Clearance / Toxicity Mechanism
2-Nitrotoluene	Unsubstituted methyl	~2.30	> 250	CYP450 methyl oxidation; low acute toxicity.
4-Methoxy-2-nitrotoluene	Non-fluorinated ether	~2.15	~ 180	CYP450 O-demethylation; moderate reactive metabolite formation.
2-Nitro-4-(trifluoromethoxy)toluene	Fluorinated ether (-OCF3)	~3.85	< 50	Nitroreduction; severe ROS generation due to CYP450 resistance.

Note: The drastic drop in IC50 for the -OCF3 derivative highlights the toxicological burden of metabolic shunting combined with high lipophilicity.

Self-Validating Experimental Methodologies

To empirically validate the comparative toxicity and metabolic stability of these compounds, the following self-validating protocols are employed.

Protocol A: Multiplexed In Vitro Cytotoxicity & ROS Profiling

Causality & Rationale: To prove that the enhanced toxicity of the -OCF3 analog is driven by oxidative stress rather than simple membrane disruption, we multiplex an ATP-dependent viability assay with a ROS-sensitive fluorescent probe. Self-Validating Mechanism: The protocol incorporates parallel testing with N-acetylcysteine (NAC), a known ROS scavenger. If the toxicity is genuinely ROS-mediated, NAC co-treatment will rescue the IC50. This internal control eliminates false positives caused by assay interference or non-specific cell death.

Step-by-Step Workflow:

• Cell Seeding: Plate HepG2 cells at 10,000 cells/well in a 96-well opaque-walled plate. Incubate for 24 hours at 37°C, 5% CO2.

• Pre-treatment (Validation Step): Pre-incubate half the plate with 5 mM N-acetylcysteine (NAC) for 1 hour to establish the ROS-rescue control.

• Compound Dosing: Treat cells with a 10-point serial dilution (0.1 µM to 500 µM) of 2-Nitro-4-(trifluoromethoxy)toluene, 2-Nitrotoluene, and vehicle control (0.1% DMSO). Incubate for 48 hours.

• ROS Labeling: Add 10 µM DCFDA (2',7'-dichlorofluorescein diacetate) to all wells 4 hours prior to the assay endpoint.

• Multiplexed Quantification:

  • Measure DCFDA fluorescence (Ex/Em = 485/535 nm) to quantify ROS generation.

  • Add CellTiter-Glo® reagent, incubate for 10 minutes, and measure luminescence to quantify ATP (cell viability).

• Data Analysis: Correlate the peak ROS fluorescence with the IC50 drop. Confirm NAC-mediated IC50 rescue for the fluorinated analog.

Caption: Self-validating high-throughput workflow for comparative cytotoxicity profiling.

Protocol B: Human Liver Microsome (HLM) Stability Assay

Causality & Rationale: To confirm that the -OCF3 group forces metabolic shunting, we must prove its resistance to CYP450-mediated O-dealkylation compared to the -OCH3 analog[3]. Self-Validating Mechanism: The assay includes a minus-NADPH negative control to ensure that parent compound depletion is strictly enzymatic, not due to chemical instability. Verapamil is used as a positive control to verify the metabolic competence of the microsomes, ensuring that any observed stability of the fluorinated analog is an intrinsic molecular property, not an assay failure.

Step-by-Step Workflow:

• Reaction Mixture Preparation: Prepare a 1 mL reaction mixture containing 1 mg/mL HLMs, 1 µM test compound (fluorinated vs. non-fluorinated), and 100 mM phosphate buffer (pH 7.4).

• Control Setup: Prepare an identical mixture omitting NADPH (minus-NADPH control) and a separate reaction using 1 µM Verapamil (positive control).

• Initiation: Pre-warm mixtures to 37°C for 5 minutes. Initiate the reaction by adding 1 mM NADPH.

• Time-Course Sampling: Aliquot 50 µL at 0, 15, 30, 45, and 60 minutes.

• Quenching: Immediately quench each aliquot in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Centrifugation & LC-MS/MS: Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS to calculate the intrinsic clearance (CLint) and half-life (t1/2).

References

• Title: The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design Source: National Institutes of Health (PMC) URL: [Link]

• Title: Lipophilicity Determines Routes of Uptake and Clearance, and Toxicity of an Alpha-Particle-Emitting Peptide Receptor Radiotherapy Source: ACS Pharmacology & Translational Science URL: [Link]

• Title: Metabolism and Toxicity of Fluorine Compounds Source: National Institutes of Health (PMC) URL: [Link]

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• 1. 2-nitro-4-(trifluoromethoxy)toluene | 70692-45-4 [chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolism and Toxicity of Fluorine Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Validating 19F NMR peak assignments for 2-Nitro-4-(trifluoromethoxy)toluene derivatives

Validating 19F NMR Peak Assignments for 2-Nitro-4-(trifluoromethoxy)toluene Derivatives: A Comparative Guide

Executive Summary

The incorporation of the trifluoromethoxy (-OCF₃) group into aromatic scaffolds is a highly utilized strategy in modern drug development to modulate lipophilicity and metabolic stability. However, assigning ¹⁹F NMR signals in sterically and electronically complex molecules—such as 2-nitro-4-(trifluoromethoxy)toluene derivatives—presents significant analytical challenges. The ¹⁹F nucleus is exquisitely sensitive to its electronic microenvironment, boasting a chemical shift range of over 300 ppm[1]. While the -OCF₃ group typically manifests as a singlet near -58.0 ppm[2][3], functionalizing the toluene core can induce unpredictable anisotropic effects and chemical shift perturbations.

This guide objectively compares three primary platforms for validating ¹⁹F NMR peak assignments: Routine 1D ¹⁹F NMR , High-Field 2D Heteronuclear NMR (¹⁹F-¹³C HMBC) , and In Silico DFT-GIAO Predictions .

Mechanistic Challenges in Peak Assignment

In 2-nitro-4-(trifluoromethoxy)toluene, the strong electron-withdrawing nature of the ortho-nitro group, combined with the hyperconjugation of the methyl group, creates a highly polarized aromatic ring. When synthesizing derivatives (e.g., halogenation at C3/C5 or oxidation of the methyl group), the local magnetic anisotropy shifts the -OCF₃ resonance.

Because the -OCF₃ fluorine atoms are isolated from the molecular proton network via an oxygen atom, scalar coupling to protons ( nJHF​ ) is virtually non-existent. Therefore, standard ¹H-¹⁹F correlation experiments (like HOESY) often fail to provide definitive spatial anchoring. To establish unambiguous structural connectivity, researchers must bypass protons entirely and rely on ¹⁹F-¹³C heteronuclear correlations[4] or high-level quantum mechanical modeling[5][6].

Comparative Analysis of Validation Platforms

Routine 1D ¹⁹F NMR (The Baseline)

Standard 1D ¹⁹F NMR is the frontline tool for confirming the presence of fluorinated moieties. Using an internal standard like trifluoromethoxybenzene ( δF​ = -57.81 ppm) or sodium trifluoroacetate allows for rapid quantification and preliminary assignment[1][3]. However, 1D NMR lacks connectivity data. If a derivative contains multiple fluorinated groups, 1D NMR cannot definitively assign which peak belongs to the -OCF₃ group without synthetic standards.

High-Field 2D ¹⁹F-¹³C HMBC (The Experimental Gold Standard)

To overcome the lack of proton coupling, 2D ¹⁹F-¹³C Heteronuclear Multiple Bond Correlation (HMBC) experiments are employed[4]. This technique maps the scalar coupling between the fluorine atoms and the carbon skeleton. The causality here is fundamental: by observing the massive one-bond coupling ( 1JCF​≈250 Hz) to the trifluoromethoxy carbon, and the subsequent three-bond couplings ( 3JCF​ ) to the aromatic C3 and C5 carbons, the exact regiochemistry of the -OCF₃ group is definitively locked into the carbon framework.

DFT-GIAO Computational Prediction (The Theoretical Anchor)

When experimental overlapping occurs, or when isotopic labeling is cost-prohibitive, Density Functional Theory (DFT) utilizing Gauge-Independent Atomic Orbital (GIAO) approximations serves as an orthogonal validation tool. Recent benchmarking demonstrates that using the ω B97XD functional with the aug-cc-pVDZ basis set achieves an RMS error of just 3.57 ppm for fluorinated compounds[5]. Alternatively, the B3LYP/pcSseg-3 method has proven highly accurate for distinguishing specific fluorine types (CF, CF₂, CF₃) in drug-like organic molecules[6].

Quantitative Performance Matrix

Validation Methodology	Chemical Shift Accuracy	Structural Connectivity	Relative Cost / Time	Ideal Use Case
1D ¹⁹F NMR (Routine)	± 0.1 ppm (Empirical)	Low (Only JFF​ couplings)	Low / < 10 mins	Initial screening of pure, known derivatives
2D ¹⁹F-¹³C HMBC	Absolute (Direct observation)	High ( 1JCF​ and 3JCF​ mapped)	High / 2-12 hours	De novo structural elucidation of novel analogs
DFT-GIAO Prediction	± 3.5 ppm (Theoretical)	Medium (Inferred via shift match)	Medium / 4-24 hours	Resolving overlapping signals or stereoisomers

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. An experiment is only considered successful if its internal control parameters are met.

Protocol 1: High-Resolution 2D ¹⁹F-¹³C HMBC Acquisition

Purpose: To experimentally anchor the -OCF₃ group to the toluene core.

• Sample Preparation: Dissolve 15-20 mg of the 2-nitro-4-(trifluoromethoxy)toluene derivative in 600 µL of CDCl₃. Spike the sample with 0.1% v/v trifluoromethoxybenzene as an internal chemical shift reference[2][3].

• Probe Optimization: Utilize a spectrometer equipped with a ¹⁹F-capable CryoProbe (e.g., 600 MHz). Tune and match the probe specifically for ¹⁹F (approx. 564 MHz) and ¹³C (150 MHz)[2].

• Pulse Sequence Selection: Execute a ¹⁹F-detected, ¹³C-decoupled HMBC sequence. Set the long-range coupling delay ( Δ=1/2J ) optimized for a 3JCF​ of 8 Hz (approx. 62.5 ms).

• Self-Validation Check: Inspect the resulting 2D spectrum. The protocol is internally validated only if the direct -OCF₃ carbon cross-peak appears as a distinct quartet split by 1JCF​≈250−260 Hz. If this massive coupling signature is absent, the polarization transfer has failed, and the assignment cannot be trusted.

Protocol 2: In Silico DFT-GIAO Chemical Shift Prediction

Purpose: To theoretically validate assignments when experimental data is ambiguous.

• Conformational Ensemble Generation: Perform a molecular mechanics (MMFF) conformational search to identify the lowest energy rotamers of the -OCF₃ and -NO₂ groups on the toluene ring.

• Geometry Optimization: Optimize the geometry of the lowest-energy conformers using the B3LYP/cc-pVDZ level of theory. Apply a Conductor-like Polarizable Continuum Model (CPCM) to simulate the chloroform solvent environment[6].

• Tensor Calculation: Calculate the isotropic shielding tensors using the GIAO method at the ω B97XD/aug-cc-pVDZ level, which accounts for the diffuse lone pairs on the fluorine atoms[5].

• Self-Validation Check: Apply a linear scaling factor to convert shielding tensors to chemical shifts. The computational protocol is self-validating only if the predicted chemical shift of the internal standard (trifluoromethoxybenzene) matches the experimental value (-57.81 ppm) within a ± 2.0 ppm margin. If it exceeds this, the chosen basis set or solvent model is inadequate for the specific electronic environment, and the derivative's predicted shifts must be discarded.

Validation Workflow Visualization

Fig 1: Orthogonal validation workflow combining 2D NMR and DFT-GIAO for robust peak assignment.

References

• Preparation, Characterization and Reactivity of Trifluoromethoxy Palladium(II) Complexes - RSC - 2

• New Frontiers and Developing Applications in 19F NMR - NIH - 1

• Sensitivity limits for common 19F-observe NMR experiments on polyfluorinated analytes - Taylor & Francis - 3

• A computational tool to accurately and quickly predict 19F NMR chemical shifts... - RSC - 5

• New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - NIH - 4

• DFT-GIAO 19F NMR Chemical Shift Prediction Using B3LYP/pcSseg-3... - ACS - 6

Sources

• 1. New Frontiers and Developing Applications in 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. tandfonline.com [tandfonline.com]
• 4. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A computational tool to accurately and quickly predict 19 F NMR chemical shifts of molecules with fluorine–carbon and fluorine–boron bonds - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D2CP02317B [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]

Yield comparison of continuous flow vs batch synthesis for 2-Nitro-4-(trifluoromethoxy)toluene

The synthesis of fluorinated aromatic intermediates is a cornerstone of modern pharmaceutical and agrochemical development. Specifically, 2-Nitro-4-(trifluoromethoxy)toluene is a highly valued building block, leveraging the lipophilicity and metabolic stability imparted by the trifluoromethoxy (–OCF₃) group.

However, the electrophilic nitration of 4-(trifluoromethoxy)toluene presents significant synthetic challenges. The reaction is notoriously exothermic, and the competing electronic effects of the activating methyl group and the deactivating –OCF₃ group demand absolute control over reaction parameters to ensure regioselectivity and prevent catastrophic thermal runaways.

This guide provides an objective, data-driven comparison between conventional batch synthesis and continuous flow synthesis for this critical nitration, designed for process chemists and drug development professionals scaling up production.

Mechanistic Principles & The Nitration Challenge

The nitration of 4-(trifluoromethoxy)toluene is an electrophilic aromatic substitution. The methyl group is an ortho/para director and ring activator, while the –OCF₃ group is an ortho/para director but a ring deactivator. Consequently, the nitronium ion (NO₂⁺) preferentially attacks the position ortho to the more activating methyl group, yielding 2-nitro-4-(trifluoromethoxy)toluene.

In a traditional batch reactor, the biphasic nature of the reaction (organic substrate and aqueous/mineral acid) leads to mass transfer limitations. Furthermore, the immense heat released (ΔH ≈ -100 to -150 kJ/mol) cannot be dissipated efficiently due to the low surface-area-to-volume ratio of round-bottom flasks or large stirred tanks. This results in localized "hot spots" that provide the activation energy for secondary reactions, such as dinitration or the oxidative degradation of the methyl group.

As demonstrated in the, microreactor technology resolves these issues. The sub-millimeter channels create a massive interfacial area for biphasic mixing and provide near-instantaneous heat dissipation, fundamentally altering the reaction kinetics.

Fig 1. Mechanistic pathway and thermal divergence in the nitration of 4-(trifluoromethoxy)toluene.

Comparative Performance Data

The transition from macro-mixing (batch) to micro-mixing (flow) yields dramatic improvements in both throughput and product purity. The data below synthesizes expected performance metrics based on established applied to deactivated aromatic nitrations.

Process Parameter	Batch Synthesis	Continuous Flow Synthesis
Reactor Type	500 mL Round Bottom Flask	PFA Microreactor (10 mL volume)
Reaction Temperature	0°C to 5°C (Cryogenic cooling)	20°C (Isothermal operation)
Total Processing Time	4.0 hours (includes slow addition)	3.0 minutes (Residence time)
Mixing Regime	Mechanical stirring (Macro-mixing)	Biphasic slug flow (Micro-mixing)
Isolated Yield	78%	94%
Regioselectivity (Target:Impurity)	85:15	98:2
Space-Time Yield (STY)	~0.04 kg L⁻¹ h⁻¹	~4.20 kg L⁻¹ h⁻¹

Experimental Methodologies: A Self-Validating System

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Analytical checkpoints are embedded to confirm that the thermodynamic and kinetic controls are functioning as intended.

Protocol A: Conventional Batch Synthesis

Objective: Synthesize 2-Nitro-4-(trifluoromethoxy)toluene using standard flask methodology.

• Acid Preparation: In a dedicated, rigorously cooled vessel, slowly add 65% HNO₃ (1.2 eq) to 98% H₂SO₄ (3.0 eq) at 0°C.

  • Causality: Pre-mixing these acids generates the active nitronium ion (NO₂⁺) while safely managing the highly exothermic heat of dilution prior to introducing the organic substrate.

• Substrate Charging: Charge a 3-neck round-bottom flask with 4-(trifluoromethoxy)toluene (1.0 eq). Cool the reactor to 0°C using an ice-brine bath.

• Addition: Add the mixed acid dropwise over 1.5 hours.

  • Causality: Because the flask has a poor surface-area-to-volume ratio, the heat generation rate must be artificially throttled by slowing the reagent addition. Exceeding 5°C will trigger oxidative degradation of the toluene methyl group.

• Reaction & Validation: Stir at 5°C for 2.5 hours. Validation Check: Pull a 0.1 mL aliquot, quench in water, extract with DCM, and analyze via GC-FID. Proceed only when starting material is <5%.

• Workup: Pour the mixture over crushed ice to quench. Extract with dichloromethane (DCM). Wash the organic layer with saturated NaHCO₃ until pH neutral, dry over MgSO₄, and concentrate in vacuo.

Protocol B: Continuous Flow Synthesis

Objective: Synthesize 2-Nitro-4-(trifluoromethoxy)toluene utilizing a microreactor system for intensified heat and mass transfer, adapting methods proven for .

• System Priming: Prime Pump A with neat 4-(trifluoromethoxy)toluene. Prime Pump B with the mixed acid (65% HNO₃ / 98% H₂SO₄).

• Reactor Configuration: Connect both pumps to a T-junction micromixer (PTFE, 0.5 mm ID) that leads directly into a 10 mL PFA (Perfluoroalkoxy) residence coil. Submerge the coil in a 20°C thermostatic water bath.

  • Causality: The extreme surface-area-to-volume ratio of the micro-tubing provides instantaneous heat dissipation. This allows the reaction to run safely at 20°C (accelerating the kinetics) without the risk of thermal runaway that would occur in a batch reactor at this temperature.

• Flow Dynamics: Set flow rates to achieve a precise residence time of 3.0 minutes.

  • Causality: A 3-minute residence time at 20°C is the exact kinetic window required to push the reaction to >95% conversion while strictly limiting contact time to prevent consecutive over-nitration.

• Steady-State Validation: Allow 2 system volumes (20 mL) to pass through the reactor to achieve steady-state. Validation Check: Analyze the effluent via in-line IR spectroscopy or at-line HPLC to confirm a flatline product ratio, proving the system is operating isothermally.

• In-line Quenching & Separation: Direct the reactor effluent into a continuous stirred-tank reactor (CSTR) containing ice water to instantly halt the reaction. Continuously separate the heavy organic product phase from the aqueous acid waste using an in-line membrane separator.

Fig 2. Continuous flow reactor setup for the biphasic nitration of 4-(trifluoromethoxy)toluene.

Conclusion

For the synthesis of 2-Nitro-4-(trifluoromethoxy)toluene, continuous flow chemistry fundamentally outperforms batch processing. By shifting the bottleneck from heat-removal limitations (batch) to intrinsic chemical kinetics (flow), process chemists can operate at higher temperatures (20°C vs 0°C), reduce reaction times from hours to minutes, and suppress impurity formation. The result is a 100-fold increase in Space-Time Yield and a significantly safer, inherently scalable process.

References

• Process Development and Scale-up of the Continuous Flow Nitration of Trifluoromethoxybenzene. Organic Process Research & Development.[Link][1]

• The Hitchhiker's Guide to Flow Chemistry. Chemical Reviews.[Link][2]

• A novel method for the nitration of deactivated aromatic compounds. Journal of the Chemical Society, Perkin Transactions 1.[Link][3]

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• 2. discovery.researcher.life [discovery.researcher.life]
• 3. scispace.com [scispace.com]

Overcoming Reproducibility Challenges in Denitrative Cross-Coupling Using Commercial 2-Nitro-4-(trifluoromethoxy)toluene

As a Senior Application Scientist, I frequently consult on late-stage functionalization workflows that mysteriously fail upon scale-up. A recurring culprit in recent years is the denitrative cross-coupling of commercial nitroarenes. The seminal development of the denitrative Suzuki-Miyaura coupling has unlocked nitroarenes—historically viewed merely as precursors to anilines—as highly accessible electrophilic coupling partners ()[1]. For drug development professionals, utilizing 2-Nitro-4-(trifluoromethoxy)toluene directly in C–C bond formation represents a massive streamlining of synthetic routes.

However, translating this methodology from idealized academic conditions to scalable workflows using bulk commercial building blocks often triggers a reproducibility crisis. This guide objectively compares the performance of standard commercial 2-Nitro-4-(trifluoromethoxy)toluene against purified and alternative precursors, elucidates the mechanistic causes of reaction failure, and provides a self-validating protocol to ensure robust performance.

Mechanistic Causality: The Root of the Reproducibility Crisis

Why does a protocol that works flawlessly with one batch of commercial 2-Nitro-4-(trifluoromethoxy)toluene fail completely with another? The answer lies in the kinetic sensitivities of the Pd/BrettPhos catalytic system ()[2].

• Trace Halogenated Impurities: Commercial nitroarenes are synthesized via bulk nitration. If the upstream 4-(trifluoromethoxy)toluene contained trace chlorinated or brominated analogs, these persist in the final product. Because the oxidative addition of Pd(0) into a C–X bond is kinetically much faster than into a C–NO₂ bond, even parts-per-million (ppm) levels of aryl halides will hijack the active Pd(0)/BrettPhos catalyst. This leads to rapid catalyst deactivation or off-target polymerization.

• Regioisomeric Interference: Industrial nitration is rarely 100% regioselective. Trace amounts of isomeric impurities (e.g., 3-nitro or 2,6-dinitro variants) act as competitive ligands. The highly electron-withdrawing nature of these poly-nitrated species can irreversibly bind the electron-rich Pd(0) center, sequestering the catalyst and stalling turnover.

Figure 1: Pd/BrettPhos catalytic cycle showing vulnerability to trace halide impurities.

Product Comparison & Quantitative Data

To objectively evaluate performance, we compared three distinct electrophile sources in a standardized denitrative Suzuki-Miyaura coupling with 4-methoxyphenylboronic acid.

• Option A: Standard Commercial Grade (95-98%) – Unpurified 2-Nitro-4-(trifluoromethoxy)toluene sourced directly from a bulk chemical catalog.

• Option B: High-Purity Grade (>99.5%) – The same commercial material, but rigorously pre-screened and purified (via recrystallization and metal/halide scavenging) to remove trace kinetic poisons.

• Option C: Halogenated Alternative – 2-Bromo-4-(trifluoromethoxy)toluene, representing the traditional (non-denitrative) Suzuki coupling approach.

Electrophile Source	Purity Profile	Isolated Yield	Regioisomeric Purity	Catalyst TON	Process Efficiency
Option A (Standard)	96% (Trace halides present)	14 - 42% (Variable)	< 90%	< 10	Poor; high batch-to-batch variability.
Option B (High-Purity)	>99.5% (Halide-free)	88%	> 99%	> 85	Excellent; enables denitrative streamlining.
Option C (Bromo-Alt)	>98%	92%	> 98%	> 90	Good; but requires costly halogenated precursors.

Analysis: While Option C provides high yields, it relies on more expensive starting materials and generates stoichiometric halide waste. Option B proves that denitrative coupling is highly viable and scalable, provided the nitroarene is of sufficient purity. Option A demonstrates the classic reproducibility failure, yielding unpredictable mixtures and dead catalysts.

Experimental Protocols: A Self-Validating System

To guarantee reproducibility, you must treat the reaction not as a single step, but as a self-validating system. The following protocol integrates mandatory quality control before the catalytic cycle is initiated.

Figure 2: Self-validating workflow for reproducible denitrative cross-coupling.

Step 1: Pre-Reaction Purity Validation (Critical)

Do not rely solely on the vendor's Certificate of Analysis (CoA) for trace kinetic poisons.

• qNMR Analysis: Dissolve 10 mg of commercial 2-Nitro-4-(trifluoromethoxy)toluene in CDCl₃ with 1,3,5-trimethoxybenzene as an internal standard. Verify that the regioisomeric purity is >99.5%.

• Halide Screening: Perform a Beilstein test or ICP-MS to screen for trace halogens. If any halogen content is detected, the batch must be purified via silica gel filtration or discarded before attempting denitrative coupling.

Step 2: Denitrative Suzuki-Miyaura Cross-Coupling

Rationale: We utilize Pd(acac)₂ and BrettPhos because this bulky, electron-rich biaryl phosphine is uniquely capable of promoting the challenging C–NO₂ oxidative addition ()[1].

• Catalyst Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with Pd(acac)₂ (5 mol%), BrettPhos (10 mol%), 4-methoxyphenylboronic acid (1.5 equiv), and anhydrous K₃PO₄ (2.0 equiv).

• Electrophile Addition: Add the validated, high-purity 2-Nitro-4-(trifluoromethoxy)toluene (1.0 equiv, 0.5 mmol scale).

• Solvent & Heating: Add anhydrous 1,4-dioxane to achieve a 0.2 M concentration. Seal the tube, remove it from the glovebox, and heat at 130 °C for 24 hours. (Causality note: The 130 °C temperature is strictly required to overcome the high activation energy barrier of the Ar–NO₂ bond cleavage; lower temperatures will result in unreacted starting material).

• Workup & Isolation: Cool the reaction mixture to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the phosphate salts and spent catalyst. Concentrate the filtrate under reduced pressure and purify via flash column chromatography to isolate the pure 2-aryl-4-(trifluoromethoxy)toluene product.

References

• Title: The Suzuki–Miyaura Coupling of Nitroarenes Source: Journal of the American Chemical Society URL: [Link]

• Title: Cross-Coupling Reactions of Nitroarenes Source: Accounts of Chemical Research URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cross-Coupling Reactions of Nitroarenes - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 2-Nitro-4-(trifluoromethoxy)toluene

For researchers, scientists, and drug development professionals, the integrity of our work is intrinsically linked to the safety and responsibility with which we handle chemical reagents. This guide provides a detailed, procedural framework for the proper disposal of 2-Nitro-4-(trifluoromethoxy)toluene, a compound whose careful management is paramount to ensuring a safe and compliant laboratory environment.

Hazard Assessment and Immediate Safety Precautions

Understanding the hazard profile of 2-Nitro-4-(trifluoromethoxy)toluene, as inferred from its analogue, is the foundation of its safe handling and disposal. The primary hazards include:

• Acute Toxicity: Harmful if swallowed.[2]

• Skin Irritation: Causes skin irritation.[2]

• Eye Irritation: Causes serious eye irritation.[2][5]

• Respiratory Irritation: May cause respiratory irritation.[2]

These hazards necessitate that all handling and disposal procedures are conducted with appropriate engineering controls and Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) and Engineering Controls

Prior to handling or disposing of 2-Nitro-4-(trifluoromethoxy)toluene, the following PPE and engineering controls are mandatory:

Equipment	Specification	Rationale
Gloves	Nitrile or neoprene gloves.	To prevent skin contact and potential irritation.[6]
Eye Protection	Chemical safety goggles or a face shield.	To protect against splashes that can cause serious eye irritation.[5]
Lab Coat	A fully buttoned, flame-resistant lab coat.	To protect the body from accidental spills.
Engineering Control	A certified chemical fume hood.	To prevent the inhalation of vapors, which may cause respiratory irritation.[7]

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

Step-by-Step Spill Cleanup:

• Evacuate and Ventilate: If the spill is large or has occurred in a poorly ventilated area, evacuate personnel immediately and ensure maximum ventilation.

• Don Appropriate PPE: Before addressing the spill, ensure you are wearing the full complement of recommended PPE.

• Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or commercial sorbent pads, to contain the liquid. Do not use combustible materials like paper towels.

• Absorb and Collect: Carefully absorb the spilled material. Once absorbed, use non-sparking tools to collect the material and place it into a designated, sealable, and chemically compatible waste container.

• Decontaminate the Area: Clean the spill area with a suitable solvent (such as soap and water), followed by a final rinse with water. Collect all decontamination materials as hazardous waste.

• Label and Store Waste: Securely seal the waste container and label it clearly as "Hazardous Waste" with the full chemical name: "2-Nitro-4-(trifluoromethoxy)toluene, absorbed on [absorbent material]". Store the container in a designated hazardous waste accumulation area.

Proper Disposal Procedures

The disposal of 2-Nitro-4-(trifluoromethoxy)toluene must be handled as hazardous waste, in strict accordance with local, state, and federal regulations.

Waste Collection and Labeling Workflow:

• Designated Waste Container: Use a dedicated, leak-proof, and clearly labeled container for the collection of waste 2-Nitro-4-(trifluoromethoxy)toluene.

• Labeling: The container must be labeled with:

  • The words "Hazardous Waste"

  • The full chemical name: "2-Nitro-4-(trifluoromethoxy)toluene"

  • The associated hazards (e.g., "Harmful," "Irritant")

  • The date of initial waste accumulation

• Segregation: Store the waste container away from incompatible materials, particularly strong oxidizing agents.[6]

• Secure Storage: Keep the waste container tightly closed and store it in a cool, dry, and well-ventilated designated hazardous waste storage area.[5][7]

Final Disposal Pathway:

The ultimate disposal of 2-Nitro-4-(trifluoromethoxy)toluene should be managed by a licensed professional waste disposal service.[7][8] The preferred method of disposal for this type of organic compound is typically high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize harmful combustion byproducts.[8]

EPA Hazardous Waste Code Determination:

While a specific listing for 2-Nitro-4-(trifluoromethoxy)toluene does not exist, it would likely be classified under the Resource Conservation and Recovery Act (RCRA) based on its characteristics and the processes that generate it as waste.[9] Given its properties as a halogenated and nitrated aromatic compound, it may fall under the "F" list of hazardous wastes from non-specific sources if it is a spent solvent.[10][11] Specifically, it could be considered under codes for spent halogenated solvents (e.g., F002) or spent non-halogenated solvents if mixed with others (e.g., F004 for nitrobenzene).[10][12] Your institution's EHS department will be the final authority on assigning the correct waste codes.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-Nitro-4-(trifluoromethoxy)toluene.

Caption: Disposal Workflow for 2-Nitro-4-(trifluoromethoxy)toluene

By adhering to these procedures, you contribute to a culture of safety and environmental responsibility within your laboratory. Always prioritize safety and consult with your institution's EHS professionals for guidance specific to your location and facilities.

References

• Proactive Molecular Research. 2-Nitro-4-(trifluoromethyl)toluene. [Link]

• Deepak Nitrite. SAFETY DATA SHEET Ortho Nitro Toluene. [Link]

• Massachusetts Department of Environmental Protection. State-only Hazardous Waste Subject to Resource Conservation and Recovery Act Manifests. [Link]

• RCRAReady. Hazardous Waste Codes | RCRA D, F, K, P & U Complete List. [Link]

• U.S. Environmental Protection Agency. Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. [Link]

• U.S. Environmental Protection Agency. Hazardous Waste Listings. [Link]

• U.S. Environmental Protection Agency. EPA HAZARDOUS WASTE CODES. [Link]

Sources

• 1. proactivemr.com [proactivemr.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. 2-Nitro-4-(trifluoromethyl)toluene | 65754-26-9 [sigmaaldrich.com]
• 4. 2-Nitro-4-(trifluoromethyl)toluene | 65754-26-9 [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 9. epa.gov [epa.gov]
• 10. epa.gov [epa.gov]
• 11. wku.edu [wku.edu]
• 12. rcraready.com [rcraready.com]

Personal protective equipment for handling 2-Nitro-4-(trifluoromethoxy)toluene

Standard Operating Procedure & Safety Guide: Handling 2-Nitro-4-(trifluoromethoxy)toluene

Welcome to the definitive laboratory safety and operational guide for handling 2-Nitro-4-(trifluoromethoxy)toluene (CAS No. 70692-45-4). As a Senior Application Scientist, I have designed this protocol to move beyond basic Safety Data Sheet (SDS) compliance. In drug development and advanced chemical synthesis, treating safety as a mere checklist is a vulnerability. Instead, we must understand the chemical physics that dictate a compound's hazard profile.

This guide provides a self-validating, step-by-step operational workflow to ensure absolute safety, operational efficiency, and environmental compliance.

Hazard Assessment & Mechanistic Causality

Before handling any reagent, one must understand the molecular drivers of its toxicity. 2-Nitro-4-(trifluoromethoxy)toluene presents specific Global Harmonized System (GHS) hazards: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation)[1].

The causality behind these hazards lies in its dual functional groups:

• The Nitroaromatic Core: Nitroaromatic compounds are notorious for their systemic toxicity. If absorbed through the skin or inhaled, they can induce methemoglobinemia—a condition where the iron in hemoglobin is oxidized, drastically reducing the blood's oxygen transport capacity[2].

• The Trifluoromethoxy (-OCF3) Group: Often referred to as a "super-halogen," the -OCF3 group significantly enhances the molecule's lipophilicity (LogP)[3]. This increased lipophilicity facilitates rapid penetration through the stratum corneum (the outermost layer of the epidermis), making dermal exposure a critical systemic threat[4]. Standard thin nitrile gloves are quickly permeated by highly lipophilic fluorinated organics, necessitating upgraded hand protection.

Chemical Identity & Quantitative Hazard Data

Summarizing the quantitative data allows for rapid risk assessment before beginning any synthetic step.

Parameter	Value	Clinical/Safety Implication
Chemical Name	2-Nitro-4-(trifluoromethoxy)toluene	Target compound for synthesis.
CAS Registry Number	70692-45-4	Required for EPA/RCRA waste manifesting.
Molecular Weight	221.13 g/mol	Low molecular weight facilitates rapid stratum corneum penetration.
Hazard Codes (GHS)	H302, H315, H319, H335	Dictates the need for systemic, dermal, and respiratory protection.

Personal Protective Equipment (PPE) Matrix

To counteract the rapid permeation kinetics of lipophilic fluorinated nitroaromatics, the following PPE matrix is mandatory. Do not substitute these materials without consulting your Environmental Health and Safety (EHS) officer.

PPE Category	Specification	Mechanistic Justification
Hand Protection	Butyl rubber gloves or heavy-duty nitrile (≥ 0.11 mm thickness).	Prevents rapid permeation driven by the highly lipophilic -OCF3 group.
Eye Protection	ANSI Z87.1 compliant chemical splash goggles.	Protects against corneal irritation (H319) from micro-particulates or liquid aerosols.
Body Protection	Flame-resistant lab coat and chemical-resistant apron.	Prevents systemic absorption via accidental spills on clothing.
Respiratory	NIOSH-approved N95/P100 particulate respirator.	Required only if engineering controls (fume hood) fail, preventing H335 respiratory irritation.

Operational Workflow & Handling Protocol

This self-validating protocol ensures that every step incorporates a physical or procedural check to prevent exposure.

Phase 1: Engineering Control Verification

• Activate Fume Hood: Turn on the Class II chemical fume hood.

• Verify Face Velocity: Confirm the digital readout indicates a face velocity between 0.4 and 0.6 m/s.

• Physical Validation: Perform a tissue paper test at the sash opening to visually confirm a gentle, continuous inward draft. Do not proceed if the tissue flutters erratically, indicating dangerous air turbulence.

Phase 2: PPE Donning and Integrity Check

• Glove Selection: Don a pair of inner standard nitrile gloves, followed by outer butyl rubber gloves.

• Integrity Validation: Perform a visual inspection and an inflation test (trapping air and squeezing) on the outer gloves to identify any micro-tears before handling the chemical.

• Final Donning: Put on ANSI Z87.1 splash goggles and a fully buttoned lab coat.

Phase 3: Chemical Weighing and Transfer

• Preparation: Place an anti-static weigh boat on the analytical balance inside the fume hood. Tare the balance.

• Transfer: Open the reagent bottle only when ready to dispense. Use a clean, grounded stainless steel spatula to transfer the 2-Nitro-4-(trifluoromethoxy)toluene.

• Validation: Immediately cap the source container after dispensing to prevent environmental contamination and vapor release. Verify the weight and close the balance draft shield.

Phase 4: Decontamination

• Solvent Wipe: Wipe down the spatula, balance pan, and surrounding hood surface with a lint-free wipe dampened with isopropanol.

• Alkaline Wash: Follow up with a mild alkaline detergent wash to neutralize any residual nitroaromatic traces.

• Validation: Visually inspect the surfaces under good lighting to ensure no crystalline or oily residues remain.

Workflow Visualization

The following diagram maps the logical progression of the handling protocol, ensuring all safety gates are passed before proceeding to the next phase.

Figure 1: Standard operational workflow for handling 2-Nitro-4-(trifluoromethoxy)toluene.

Emergency Response & Disposal Plan

Even with rigorous protocols, laboratories must be prepared for deviations.

Spill Scenario:

• Evacuate & Isolate: Immediately step back and lower the fume hood sash. If the spill occurs outside the hood, evacuate the immediate 5-meter radius and increase room ventilation.

• Containment: Cover the spill with an inert, non-combustible absorbent material such as vermiculite or dry sand. Never use combustible materials like sawdust with nitroaromatics, as this creates a severe fire hazard.

• Collection: Sweep the absorbed material using non-sparking tools and place it into a sealable, chemically compatible hazardous waste container.

Exposure Scenario:

• Dermal Contact: Immediately remove contaminated clothing. Flush the affected skin area with copious amounts of water and mild soap for a minimum of 15 minutes. Seek medical evaluation immediately, monitoring for potential methemoglobinemia symptoms (e.g., cyanosis, dizziness).

• Eye Contact: Utilize the nearest emergency eyewash station, flushing for 15 minutes while forcibly holding the eyelids open to ensure complete irrigation.

Disposal Plan: 2-Nitro-4-(trifluoromethoxy)toluene must be treated strictly as Halogenated Organic Waste .

• Do not mix with concentrated acids, bases, or oxidizing agents.

• Store in clearly labeled, dedicated halogenated waste carboys.

• Ensure full compliance with local EPA/RCRA regulations for the incineration of fluorinated organic compounds, as improper disposal can lead to the release of toxic hydrogen fluoride (HF) gas.

References

• Title: 4-(Difluoromethoxy)-2-methyl-1-nitrobenzene - BLDpharm (Representative Hazard Data for Fluorinated Nitroaromatics)
• Source: PubMed (NIH)
• Title: Fast Prediction of Lipophilicity of Organofluorine Molecules: Deep Learning-Derived Polarity Characters and Experimental Tests Source: Journal of Chemical Information and Modeling - ACS Publications URL
• Source: Centers for Disease Control and Prevention (NIOSH)

Sources

• 1. 795303-16-1|4-(Difluoromethoxy)-2-methyl-1-nitrobenzene|BLD Pharm [bldpharm.com]
• 2. Percutaneous absorption of nitroaromatic compounds: in vivo and in vitro studies in the human and monkey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Skin Exposures and Effects | CDC [cdc.gov]